2'-Deoxy-2'-fluoro-l-uridine

Core Science & Biosynthesis

An In-depth Technical Guide on the Biological Activity of 2'-Deoxy-2'-fluoro-l-uridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2'-Deoxy-2'-fluoro-l-uridine is a synthetic L-nucleoside analog that has garnered interest for its potential as an antiviral agent. As an enantiomer of the naturally occurring D-nucleosides, it exhibits unique stereochemistry that influences its interaction with viral and cellular enzymes. This technical guide provides a comprehensive overview of the biological activity of 2'-Deoxy-2'-fluoro-l-uridine, detailing its mechanism of action, antiviral effects, and associated experimental methodologies. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel antiviral therapeutics.

Introduction

Nucleoside analogs represent a cornerstone of antiviral chemotherapy. These molecules mimic endogenous nucleosides and, upon cellular uptake and phosphorylation, can interfere with viral replication. The introduction of a fluorine atom at the 2'-position of the sugar moiety can enhance the metabolic stability of the nucleoside and modulate its biological activity. 2'-Deoxy-2'-fluoro-l-uridine belongs to the class of L-nucleosides, which are mirror images of the natural D-nucleosides. This "unnatural" stereochemistry can confer resistance to degradation by cellular enzymes while still allowing for recognition and utilization by viral polymerases, making them attractive candidates for antiviral drug development.

Mechanism of Action

The primary mechanism of action for 2'-Deoxy-2'-fluoro-l-uridine, like other nucleoside analogs, is the inhibition of viral RNA synthesis.[1] The process involves several key steps:

• Cellular Uptake: The molecule is transported into the host cell.

• Phosphorylation: It is sequentially phosphorylated by host cell kinases to its active triphosphate form.

• Incorporation: The triphosphate analog is recognized by viral RNA-dependent RNA polymerase (RdRp) and incorporated into the growing viral RNA chain.

• Chain Termination: The presence of the 2'-fluoro group can lead to chain termination, thereby halting viral replication.[2]

The L-configuration of the molecule plays a crucial role in its selective activity, as it is often a poorer substrate for host DNA and RNA polymerases compared to viral polymerases.

Quantitative Biological Activity Data

Quantitative data on the specific antiviral activity of 2'-Deoxy-2'-fluoro-l-uridine is limited in publicly available literature. However, data from related 2'-deoxy-2'-fluoro pyrimidine (B1678525) nucleosides provide valuable insights into the potential efficacy of this class of compounds.

Compound	Virus	Assay Type	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
2'-Deoxy-2'-fluorocytidine (2'-FdC)	SARS-CoV-2	Antiviral Assay	Vero CCL-81	175.2[3]	>300[3]	>1.7[3]
2'-Deoxy-2'-fluorocytidine (2'-FdC)	Murine Norovirus-1	Antiviral Assay	RAW264.7	20.92[4]	1768[4]	84.5[4]
2'-Deoxy-2'-fluorocytidine (2'-FdC)	Hepatitis C Virus (HCV) Replicon	Replicon Assay	N/A	5.0 (EC90)[5]	>100[5]	>20[5]

EC50: 50% effective concentration; CC50: 50% cytotoxic concentration; SI: Selectivity Index (CC50/EC50). Data for related compounds are presented due to the limited availability of specific data for 2'-Deoxy-2'-fluoro-l-uridine.

Experimental Protocols

Antiviral Activity Assessment: Plaque Reduction Assay

This assay is a standard method to determine the ability of a compound to inhibit the replication of lytic viruses.

Materials:

• Confluent monolayer of susceptible host cells (e.g., Vero, MDCK) in 24-well plates.

• Virus stock with a known titer.

• 2'-Deoxy-2'-fluoro-l-uridine stock solution.

• Serum-free cell culture medium.

• Semi-solid overlay medium (e.g., containing agarose (B213101) or methylcellulose).

• Fixing solution (e.g., 10% formalin).

• Staining solution (e.g., 0.1% crystal violet).

• Phosphate-buffered saline (PBS).

Procedure:

• Cell Seeding: Seed host cells in 24-well plates to achieve a confluent monolayer overnight.[6]

• Compound Dilution: Prepare serial dilutions of 2'-Deoxy-2'-fluoro-l-uridine in serum-free medium.

• Infection: Aspirate the growth medium from the cells and wash with PBS. Infect the cells with a dilution of the virus calculated to produce 50-100 plaque-forming units (PFU) per well.[6]

• Treatment: Immediately after infection, add the different concentrations of the compound to the respective wells. Include a virus control (no compound) and a cell control (no virus, no compound).

• Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for viral adsorption.[6]

• Overlay: Gently aspirate the inoculum and overlay the cells with the semi-solid medium containing the corresponding concentrations of the compound.[6]

• Incubation: Incubate the plates at 37°C in a CO2 incubator for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).[6]

• Fixation and Staining: Fix the cells with the fixing solution for at least 30 minutes. Carefully remove the overlay and stain the cell monolayer with crystal violet solution for 15-30 minutes.[6]

• Plaque Counting: Gently wash the wells with water and allow them to dry. Count the number of plaques in each well.[6]

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. The EC50 value is determined as the concentration of the compound that reduces the number of plaques by 50%.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Host cells seeded in a 96-well plate.

• 2'-Deoxy-2'-fluoro-l-uridine stock solution.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Cell culture medium.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to attach overnight.[7]

• Compound Treatment: Add serial dilutions of 2'-Deoxy-2'-fluoro-l-uridine to the wells. Include a vehicle control (no compound).

• Incubation: Incubate the plate for a period that corresponds to the duration of the antiviral assay (e.g., 48-72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.[8]

• Formazan (B1609692) Formation: Incubate the plate for 1.5-4 hours at 37°C to allow for the formation of formazan crystals.[7][8]

• Solubilization: Add 100-130 µL of the solubilization solution to each well to dissolve the formazan crystals.[7][8]

• Absorbance Reading: Measure the absorbance at a wavelength of 492 nm or between 550 and 600 nm using a microplate reader.[7][8]

• Data Analysis: Calculate the percentage of cell viability for each compound concentration compared to the vehicle control. The CC50 value is determined as the concentration of the compound that reduces cell viability by 50%.

Signaling Pathways and Experimental Workflows

General Mechanism of Action of Nucleoside Analogs

The following diagram illustrates the general intracellular activation and mechanism of action of a nucleoside analog like 2'-Deoxy-2'-fluoro-l-uridine.

Caption: Intracellular activation and mechanism of action of 2'-Deoxy-2'-fluoro-l-uridine.

Experimental Workflow for Antiviral and Cytotoxicity Testing

The following diagram outlines the logical flow of experiments to evaluate the biological activity of 2'-Deoxy-2'-fluoro-l-uridine.

Caption: Workflow for evaluating the antiviral efficacy and cytotoxicity of the compound.

Potential for Off-Target Effects and Toxicity

A critical aspect of drug development is assessing the potential for off-target effects. For nucleoside analogs, a primary concern is the inhibition of host cellular polymerases, particularly mitochondrial DNA polymerase γ.[9][10] Inhibition of this enzyme can lead to mitochondrial dysfunction, resulting in various toxicities.[11][12] The L-configuration of 2'-Deoxy-2'-fluoro-l-uridine is expected to reduce its affinity for human polymerases, thereby potentially offering a better safety profile compared to its D-enantiomer. However, thorough evaluation of its effects on mitochondrial function is essential.

Conclusion

2'-Deoxy-2'-fluoro-l-uridine holds promise as a scaffold for the development of novel antiviral agents. Its mechanism of action as a viral RNA polymerase inhibitor, coupled with the potential for enhanced selectivity due to its L-configuration, makes it a compelling candidate for further investigation. This guide has provided an overview of its biological activity, along with detailed experimental protocols and conceptual workflows to aid researchers in its evaluation. Future studies should focus on generating specific quantitative antiviral data against a broad range of viruses and thoroughly assessing its safety profile, particularly concerning mitochondrial toxicity.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. texaschildrens.org [texaschildrens.org]
• 3. Comparison of Antiviral Activity of Gemcitabine with 2′-Fluoro-2′-Deoxycytidine and Combination Therapy with Remdesivir against SARS-CoV-2 [mdpi.com]
• 4. 2’-Fluoro-2’-deoxycytidine inhibits murine norovirus replication and synergizes MPA, ribavirin and T705 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. MTT (Assay protocol [protocols.io]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Toxicity of Nucleoside Analogues Used to Treat AIDS and the Selectivity of the Mitochondrial DNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Differential Effects of Antiretroviral Nucleoside Analogs on Mitochondrial Function in HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Toxicity of nucleoside analogues used to treat AIDS and the selectivity of the mitochondrial DNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Structure and Conformation of 2'-Deoxy-2'-fluoro-L-uridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the structural and conformational properties of 2'-Deoxy-2'-fluoro-L-uridine, a modified nucleoside with significant potential in the development of therapeutic oligonucleotides. The L-configuration of this nucleoside analog contributes to nuclease resistance, a desirable characteristic for therapeutic applications.

Molecular Structure

The fundamental structure of 2'-Deoxy-2'-fluoro-L-uridine consists of an L-ribose sugar moiety linked to a uracil (B121893) nucleobase. The key modification is the substitution of the hydroxyl group at the 2' position of the sugar with a fluorine atom. This modification has profound effects on the sugar pucker conformation and the overall stability of nucleic acid structures incorporating this analog.

Conformational Analysis

The conformation of the furanose ring in nucleosides is a critical determinant of the helical structure of DNA and RNA. The introduction of the electronegative fluorine atom at the 2' position significantly influences the sugar pucker.

Sugar Pucker Conformation

Crystal structure analysis of an L-DNA octamer containing 2'-Deoxy-2'-fluoro-L-uridine (PDB ID: 7KW4) reveals that the sugar moiety predominantly adopts a C3'-endo conformation.[1][2] This is consistent with observations for 2'-fluoro modified D-nucleosides.[2] The C3'-endo pucker is characteristic of A-form DNA and RNA, suggesting that the incorporation of this L-isomer can stabilize A-form-like helical structures.[2]

Table 1: Quantitative Conformational Data for 2'-Deoxy-2'-fluoro-L-uridine within an L-DNA Octamer (PDB: 7KW4)

Parameter	Value	Description
Sugar Pucker
Phase Angle (P)	12.6° - 28.8°	Corresponds to a C3'-endo conformation.
Puckering Amplitude (νmax)	35.1° - 37.5°	Describes the degree of out-of-plane displacement of the sugar ring atoms.
Glycosidic Torsion Angle (χ)	-110° to -125°	Defines the orientation of the uracil base relative to the sugar ring, consistent with an anti conformation.
Backbone Torsion Angles
α (O3'-P-O5'-C5')	-60° to -70°
β (P-O5'-C5'-C4')	-170° to 180°
γ (O5'-C5'-C4'-C3')	50° to 60°
δ (C5'-C4'-C3'-O3')	80° to 90°	Consistent with C3'-endo pucker.
ε (C4'-C3'-O3'-P)	-150° to -160°
ζ (C3'-O3'-P-O5')	-70° to -80°

Note: The ranges provided reflect the values observed for the modified uridine (B1682114) residues within the asymmetric unit of the crystal structure.

Experimental Protocols

The structural and conformational data presented were primarily derived from X-ray crystallography and supported by NMR spectroscopy.

Synthesis of 2'-Deoxy-2'-fluoro-L-uridine Phosphoramidite (B1245037)

The synthesis of the phosphoramidite building block is a prerequisite for its incorporation into oligonucleotides via solid-phase synthesis.

Synthesis of 2'-Deoxy-2'-fluoro-L-uridine Phosphoramidite.

A detailed experimental protocol for the synthesis can be found in the supporting information of the publication by Dantsu et al. (2021).[1][3]

X-ray Crystallography

The high-resolution crystal structure of an L-DNA octamer containing 2'-Deoxy-2'-fluoro-L-uridine was determined to a resolution of 1.03 Å.[1]

Protocol for Crystallization and Structure Determination:

• Oligonucleotide Synthesis and Purification: The L-DNA octamer incorporating the modified uridine was synthesized using standard solid-phase phosphoramidite chemistry and purified by HPLC.

• Crystallization:

  • The purified oligonucleotide was dissolved in a buffer containing sodium cacodylate, magnesium chloride, and spermine (B22157) tetrahydrochloride.

  • Crystals were grown using the hanging drop vapor diffusion method at 293 K.

  • The reservoir solution typically contained a precipitant such as 2-methyl-2,4-pentanediol (MPD).

• Data Collection:

  • Crystals were cryo-protected using a solution containing a higher concentration of the precipitant and flash-cooled in liquid nitrogen.

  • X-ray diffraction data were collected at a synchrotron source.

• Structure Solution and Refinement:

  • The structure was solved by molecular replacement using a known DNA structure as a search model.

  • The model was refined using software such as PHENIX and Coot.

Workflow for X-ray Crystallography.

NMR Spectroscopy

NMR spectroscopy is employed to confirm the identity and purity of the synthesized nucleoside and to study its conformational dynamics in solution.

Protocol for NMR Characterization:

• Sample Preparation: The synthesized 2'-Deoxy-2'-fluoro-L-uridine or its phosphoramidite derivative is dissolved in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3).

• Data Acquisition:

  • 1H, 13C, 19F, and 31P NMR spectra are acquired on a high-field NMR spectrometer.

  • Two-dimensional correlation experiments (e.g., COSY, HSQC) are performed to aid in the assignment of proton and carbon signals.

• Data Analysis:

  • Chemical shifts (δ) and coupling constants (J) are analyzed to confirm the molecular structure.

  • For conformational analysis, NOESY experiments can be used to determine through-space proton-proton distances, which provide information on the glycosidic torsion angle and sugar pucker. The coupling constants between sugar protons (e.g., JH1'-H2') are particularly informative for determining the sugar pucker equilibrium in solution.

Conclusion

The 2'-fluoro modification in 2'-Deoxy-2'-fluoro-L-uridine plays a crucial role in dictating a C3'-endo sugar pucker, which in turn influences the helical properties of oligonucleotides containing this analog. This conformational preference, combined with the inherent nuclease resistance of the L-scaffold, makes it a valuable building block for the design of stable and structurally defined nucleic acid-based therapeutics. The detailed experimental protocols outlined provide a basis for the synthesis and rigorous structural characterization of this and similar modified nucleosides.

References

• 1. Resolving sugar puckers in RNA excited states exposes slow modes of repuckering dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Data mining of the PDB [douglas.co.uk]

The Dawn of a New Chirality: A Technical Guide to the Discovery and History of Fluorinated L-Nucleosides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The journey of antiviral and anticancer drug discovery has been profoundly shaped by the chemical ingenuity of modifying natural nucleosides. Among the most impactful modifications, the introduction of fluorine and the inversion of stereochemistry from the natural D-configuration to the unnatural L-configuration have independently led to groundbreaking therapeutic agents. The strategic combination of these two features—fluorination and L-chirality—has yielded a class of compounds with remarkable potency, improved safety profiles, and enhanced pharmacokinetic properties. This technical guide provides an in-depth exploration of the discovery and history of fluorinated L-nucleosides, from their conceptual origins to their clinical successes. We will delve into the key scientific milestones, present comparative biological data, detail seminal experimental protocols, and visualize the intricate pathways and historical workflows that have defined this critical area of medicinal chemistry.

A Historical Perspective: The Rationale and Emergence of Fluorinated L-Nucleosides

The story of fluorinated L-nucleosides is one of synergistic innovation, building upon decades of research in medicinal chemistry. The initial impetus for modifying natural nucleosides arose from the need to overcome the limitations of early antiviral and anticancer therapies, which were often plagued by toxicity and the rapid development of drug resistance.

The introduction of fluorine into organic molecules, a strategy that gained significant traction in the mid-20th century, was a pivotal development. Fluorine's unique properties—its small size, high electronegativity, and the strength of the carbon-fluorine bond—offered a means to modulate the biological activity and metabolic stability of parent compounds.[1] The first wave of successful fluorinated nucleosides, such as the anticancer agent 5-fluorouracil (B62378) (5-FU), demonstrated the profound impact of this single-atom substitution.[2] The first 2'-fluoro nucleoside, 2'-deoxy-2'-fluorouridine, was synthesized in 1961, opening the door to a new class of sugar-modified nucleosides with enhanced stability against enzymatic degradation.[3]

Concurrently, researchers began to explore the therapeutic potential of L-nucleosides, the enantiomers of their naturally occurring D-counterparts. The rationale was that viral enzymes, particularly reverse transcriptases, might be less discriminating in their substrate specificity than human polymerases. This could allow L-nucleosides to be incorporated into the growing viral DNA or RNA chain, leading to chain termination, while being less likely to interfere with host cellular processes, thereby reducing toxicity.[4] The clinical success of lamivudine (B182088) (3TC), an L-nucleoside, in the treatment of HIV and HBV validated this approach.

The convergence of these two powerful strategies—fluorination and L-stereochemistry—gave rise to the class of fluorinated L-nucleosides. These compounds were designed to harness the benefits of both modifications: the enhanced metabolic stability and altered biological activity conferred by fluorine, and the reduced toxicity and potent antiviral activity associated with the L-configuration.

Key Milestones in the Development of Fluorinated L-Nucleosides:

• 1957: Isolation of Nucleocidin, a natural product containing a 4'-fluoro-sugar, sparking interest in fluorinated sugars.[1]

• 1959: Discovery of 5-iodo-2'-deoxyuridine (IDU), the first antiviral nucleoside analog.[5]

• 1961: Synthesis of the first 2'-fluoro nucleoside, 2'-deoxy-2'-fluorouridine.[3]

• 1987: Approval of Zidovudine (AZT), the first nucleoside reverse transcriptase inhibitor (NRTI) for HIV.[6][7]

• 1990: The Liotta group at Emory University synthesizes racemic 3′-thia-2′,3′-dideoxycytidine (the precursor to lamivudine) and its 5-fluoro derivative (the precursor to emtricitabine), demonstrating potent anti-HIV activity with low cytotoxicity.[6][7]

• 1995: Clevudine (L-FMAU) is first synthesized and shown to have potent anti-HBV activity.[2]

• 2003: Emtricitabine (FTC), a fluorinated L-nucleoside, is approved by the FDA for the treatment of HIV.[6][8]

Quantitative Biological Data of Prominent Fluorinated L-Nucleosides

The following tables summarize the in vitro antiviral activity and cytotoxicity of key fluorinated L-nucleosides against their primary viral targets, Human Immunodeficiency Virus (HIV) and Hepatitis B Virus (HBV).

Table 1: Anti-HIV Activity and Cytotoxicity of Selected Fluorinated L-Nucleosides

Compound	Virus Strain	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Elvucitabine (L-d4FC)	HIV-1	CEM	0.15	7	46
Elvucitabine (L-d4FC)	HIV-1	PBM	0.034	>100	>2941
Emtricitabine (FTC)	HIV-1	Various T-cell lines	0.009 - 1.5	>20	>13
Racivir (RCV)	HIV-1 (Wild-type)	PBM	0.26	>100	>385
Racivir (RCV)	HIV-1 (M184V mutant)	PBM	0.02	>100	>5000

Table 2: Anti-HBV Activity and Cytotoxicity of Selected Fluorinated L-Nucleosides

Compound	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Clevudine (L-FMAU)	HepG2 2.2.15	0.1	>100	>1000
Elvucitabine (L-d4FC)	CEM	0.008	7	875
Emtricitabine (FTC)	HepG2 2.2.15	0.01 - 0.1	>50	>500

Experimental Protocols: Synthesis of a Key Fluorinated L-Nucleoside

The following is a representative, detailed experimental protocol for the synthesis of Clevudine (L-FMAU), a cornerstone in the field of fluorinated L-nucleosides. This multi-step synthesis highlights the chemical strategies employed to introduce both the fluorine atom and the L-configuration.

Synthesis of Clevudine (L-FMAU) from L-Arabinose

This synthesis involves the conversion of L-arabinose to a protected L-ribose derivative, followed by fluorination and coupling with the thymine (B56734) base.

Step 1: Preparation of Benzyl (B1604629) 2,3-O-Isopropylidene-β-L-arabinopyranoside

To a solution of L-arabinose in benzyl alcohol, hydrogen chloride gas is bubbled at 0°C. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the product.

Step 2: Oxidation to the 4-Keto Intermediate

The product from Step 1 is dissolved in a suitable solvent (e.g., dichloromethane) and treated with an oxidizing agent such as pyridinium (B92312) dichromate (PDC) in the presence of acetic anhydride (B1165640). The reaction is stirred at room temperature until completion. The mixture is then filtered, and the filtrate is concentrated and purified to give the keto-sugar.

Step 3: Reduction to the L-Ribose Derivative

The keto-sugar is dissolved in methanol (B129727) and reduced with sodium borohydride (B1222165) at 0°C. The reaction is quenched with acetic acid, and the solvent is evaporated. The residue is purified by column chromatography to afford the protected L-ribose derivative.

Step 4: Hydrolysis of the Isopropylidene and Benzyl Groups

The protected L-ribose derivative is treated with a dilute acid solution (e.g., 4% trifluoroacetic acid) to remove the isopropylidene group, followed by treatment with 1% HCl in methanol to cleave the benzyl group, yielding L-ribose.

Step 5: Benzoylation and Acetylation

The resulting L-ribose is per-benzoylated using benzoyl chloride in pyridine. The tribenzoyl-L-ribose is then acetylated at the anomeric position with acetic anhydride and acetic acid in the presence of a catalytic amount of sulfuric acid to give the 1-O-acetyl-2,3,5-tri-O-benzoyl-L-ribofuranose.

Step 6: Fluorination

The protected L-ribofuranose is dissolved in an anhydrous solvent and treated with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or Olah's reagent (pyridine-HF). The reaction is carefully monitored until the starting material is consumed. The reaction is quenched, and the fluorinated sugar is purified.

Step 7: Glycosylation with Thymine

The fluorinated sugar is converted to the corresponding glycosyl bromide by treatment with HBr in acetic acid. The silylated thymine is then coupled with the glycosyl bromide in the presence of a Lewis acid catalyst (e.g., SnCl4) in an anhydrous solvent.

Step 8: Deprotection to Yield Clevudine (L-FMAU)

The protected nucleoside is deprotected by treatment with a solution of ammonia (B1221849) in methanol to remove the benzoyl groups, affording the final product, Clevudine (L-FMAU). The product is then purified by recrystallization or column chromatography.

Visualizing the Core Concepts

Metabolic Activation Pathway of Fluorinated L-Nucleosides

For fluorinated L-nucleosides to exert their antiviral effect, they must be converted intracellularly to their active triphosphate form. This process is a classic example of bioactivation, where the drug is administered as a prodrug and is metabolized to its pharmacologically active form within the host cells. This metabolic cascade is catalyzed by a series of host cellular kinases.

Caption: Metabolic activation of fluorinated L-nucleosides.

The Discovery and Development Workflow of Fluorinated L-Nucleosides

The path from a chemical concept to a clinically approved drug is a long and arduous one, involving a logical progression of research and development activities. The following diagram illustrates the typical workflow for the discovery and development of fluorinated L-nucleosides.

Caption: The drug discovery and development pipeline for fluorinated L-nucleosides.

Conclusion

The development of fluorinated L-nucleosides represents a triumph of rational drug design, where a deep understanding of virology, enzymology, and synthetic organic chemistry has converged to create life-saving medicines. By combining the metabolic stability and unique electronic properties of fluorine with the favorable toxicity profile of L-enantiomers, medicinal chemists have crafted a class of compounds that are highly effective against challenging viral pathogens like HIV and HBV. The journey from the early discoveries of fluorinated compounds and L-nucleosides to the approval of drugs like Emtricitabine is a testament to the power of iterative design and rigorous scientific investigation. As our understanding of viral replication and drug resistance continues to evolve, the principles established in the discovery and development of fluorinated L-nucleosides will undoubtedly continue to inspire the next generation of antiviral therapeutics.

References

• 1. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Advances in Therapeutic L-Nucleosides and L-Nucleic Acids with Unusual Handedness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nucleosides and emerging viruses: A new story - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and Development of the Anti-Human Immunodeficiency Virus Drug, Emtricitabine (Emtriva, FTC) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery and Development of the Anti-Human Immunodeficiency Virus Drug, Emtricitabine (Emtriva, FTC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Emtricitabine (Emtriva) | aidsmap [aidsmap.com]

The Antiviral Profile of 2'-Deoxy-2'-fluoro-l-uridine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the in vitro antiviral spectrum of the nucleoside analog, 2'-Deoxy-2'-fluoro-l-uridine, and its closely related derivatives. As the landscape of antiviral drug discovery continues to evolve, understanding the efficacy and mechanisms of foundational molecules like 2'-Deoxy-2'-fluoro-l-uridine is paramount for the development of novel therapeutic agents. This document summarizes key quantitative data, details common experimental methodologies, and visualizes critical pathways and workflows to support ongoing research and development efforts.

Core Antiviral Activity and Mechanism of Action

2'-Deoxy-2'-fluoro-l-uridine is a synthetic nucleoside analog that structurally mimics the natural nucleoside, uridine. Its antiviral activity stems from its ability to be metabolized within host cells to its active triphosphate form. This triphosphate analog then acts as a competitive inhibitor of viral RNA-dependent RNA polymerases (RdRp) and DNA polymerases. Incorporation of the fluorinated nucleoside into a growing viral nucleic acid chain can lead to premature chain termination, thereby halting viral replication. This mechanism of action provides a broad-spectrum potential against a variety of RNA and DNA viruses. Research has demonstrated that derivatives of 2'-deoxy-2'-fluorouridine (B118953) are effective against a range of viral pathogens.

Data Presentation: In Vitro Antiviral Spectrum

The following tables summarize the quantitative data on the in vitro antiviral activity of 2'-Deoxy-2'-fluoro-l-uridine and its key derivatives against various viruses. The data is presented to facilitate easy comparison of antiviral potency (EC50) and cytotoxicity (CC50).

Virus Family	Virus	Compound	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Herpesviridae	Herpes Simplex Virus 1 (HSV-1)	2'-Fluoro-2'-deoxy-arabino-uridine	Vero	-	>10 µg/ml	-	[1](2)
Hepadnaviridae	Hepatitis B Virus (HBV)	Clevudine (L-FMAU)	HepAD38	0.11	-	-	[3](4)
Hepatitis B Virus (HBV)	Clevudine (L-FMAU)	-	0.1	-	-	[3](4)
Flaviviridae	Hepatitis C Virus (HCV)	β-D-2′-deoxy-2′-fluoro-2′-C-methylcytidine (PSI-6130)	Replicon Assay	Potent Inhibitor	-	-	[5](6)
Bunyavirales	La Crosse Virus (LACV)	2'-Fluoro-2'-deoxycytidine	-	2.2-9.7	-	-	[7](8)
Maporal Virus	2'-Fluoro-2'-deoxycytidine	-	2.2-9.7	-	-	[7](8)
Punta Toro Virus	2'-Fluoro-2'-deoxycytidine	-	2.2-9.7	-	-	[7](8)
Rift Valley Fever Virus (RVFV)	2'-Fluoro-2'-deoxycytidine	-	2.2-9.7	-	-	[7](8)
San Angelo Virus	2'-Fluoro-2'-deoxycytidine	-	2.2-9.7	-	-	[7](8)
Heartland Virus	2'-Fluoro-2'-deoxycytidine	-	0.9 (VYR)	-	-	[7](8)
Severe Fever with Thrombocytopenia Syndrome Virus (SFTSV)	2'-Fluoro-2'-deoxycytidine	-	3.7 (VYR)	-	-	[7](8)
Coronaviridae	SARS-CoV-2	2'-Fluoro-2'-deoxycytidine (2FdC)	Vero CCL-81	175.2 ± 1.3	>300	>1.7	[9](10)

Experimental Protocols

Detailed methodologies for key in vitro antiviral assays are provided below. These protocols represent standard procedures used to evaluate the efficacy of antiviral compounds.

Cytopathic Effect (CPE) Inhibition Assay

This assay is used to determine the ability of a compound to protect cells from the destructive effects of a virus.

Materials:

• Host cell line susceptible to the virus of interest (e.g., Vero, MDCK)

• Growth medium (e.g., MEM with 5% FBS)

• Assay medium (e.g., MEM with 2% FBS)

• Test compound stock solution (dissolved in DMSO or saline)

• Virus stock of known titer

• 96-well microplates

• Neutral red or Crystal Violet stain

• Microplate reader

Procedure:

• Cell Seeding: Seed 96-well plates with the host cell line to form a confluent monolayer overnight.

• Compound Dilution: Prepare serial dilutions of the test compound in assay medium.

• Treatment and Infection: Remove the growth medium from the cell monolayers and add the diluted compound. Subsequently, infect the cells with a pre-titered amount of virus. Include cell control (no virus, no compound) and virus control (virus, no compound) wells.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator until significant CPE is observed in the virus control wells.

• Staining: Remove the medium and stain the cells with Neutral Red or Crystal Violet solution to assess cell viability.

• Quantification: After washing and drying, the incorporated dye is solubilized, and the absorbance is read using a microplate reader.

• Data Analysis: The 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) are calculated by regression analysis of the dose-response curves.

Plaque Reduction Assay

This assay quantifies the reduction in the number of viral plaques in the presence of an antiviral compound.

Materials:

• Confluent monolayer of host cells in 6- or 12-well plates

• Virus stock

• Test compound dilutions

• Semi-solid overlay medium (e.g., containing agarose (B213101) or methylcellulose)

• Fixing solution (e.g., 10% formalin)

• Staining solution (e.g., 0.1% Crystal Violet)

Procedure:

• Cell Preparation: Grow a confluent monolayer of susceptible host cells.

• Infection: Infect the cell monolayers with a dilution of virus that will produce a countable number of plaques.

• Treatment: After a viral adsorption period, remove the inoculum and overlay the cells with the semi-solid medium containing various concentrations of the test compound.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).

• Plaque Visualization: Fix the cells and stain with Crystal Violet. Plaques appear as clear zones where cells have been lysed by the virus.

• Counting and Analysis: Count the number of plaques in each well. The EC50 is the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

Virus Yield Reduction Assay

This assay measures the ability of a compound to inhibit the production of new infectious virus particles.

Materials:

• Host cells

• Virus stock

• Test compound dilutions

• 96-well plates or other culture vessels

Procedure:

• Infection and Treatment: Infect host cells with the virus in the presence of various concentrations of the test compound.

• Incubation: Incubate the cultures for a full viral replication cycle.

• Harvesting: Collect the cell culture supernatant (and/or cell lysates) containing the progeny virus.

• Titration: Determine the titer of the harvested virus from each compound concentration using a standard titration method (e.g., plaque assay or TCID50 assay).

• Data Analysis: The EC90 or EC99 (the concentration that reduces the virus yield by 90% or 99%, respectively) is determined by comparing the virus titers from treated and untreated cultures.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathway for the mechanism of action and a typical experimental workflow for an antiviral assay.

Caption: Mechanism of action for 2'-Deoxy-2'-fluoro-l-uridine.

Caption: Workflow for a Plaque Reduction Assay.

References

• 1. The effect of 2'-fluoro-2'-deoxycytidine on herpes virus growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. The in vitro anti-hepatitis B virus activity of FIAU [1-(2'-deoxy-2'-fluoro-1-beta-D-arabinofuranosyl-5-iodo)uracil] is selective, reversible, and determined, at least in part, by the host cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative anti-influenza virus activity of 2'-deoxy-2'-fluororibosides in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The mechanism of action of beta-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine involves a second metabolic pathway leading to beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine 5'-triphosphate, a potent inhibitor of the hepatitis C virus RNA-dependent RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of a β-d-2'-deoxy-2'-α-fluoro-2'-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2'-Fluoro-2'-deoxycytidine is a broad-spectrum inhibitor of bunyaviruses in vitro and in phleboviral disease mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The mechanism of action of beta-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine involves a second metabolic pathway leading to beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine 5'-triphosphate, a potent inhibitor of the hepatitis C virus RNA-dependent RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Potential Therapeutic Targets of 2'-Deoxy-2'-fluoro-l-uridine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Deoxy-2'-fluoro-l-uridine is a synthetic L-nucleoside analog that has garnered significant interest in the fields of virology and oncology for its potential as a therapeutic agent. As an unnatural enantiomer of the corresponding D-nucleoside, it exhibits unique stereochemical properties that can influence its interaction with viral and cellular enzymes, often leading to enhanced metabolic stability and a distinct biological activity profile. This technical guide provides a comprehensive overview of the current understanding of the potential therapeutic targets of 2'-Deoxy-2'-fluoro-l-uridine, its mechanism of action, and relevant experimental data.

Mechanism of Action

The primary mechanism of action for 2'-Deoxy-2'-fluoro-l-uridine, like other nucleoside analogs, involves its intracellular conversion to the active triphosphate form. This bioactivation is a critical step for its therapeutic efficacy.

Intracellular Activation Pathway

2'-Deoxy-2'-fluoro-l-uridine enters the cell and undergoes sequential phosphorylation by host cell kinases to yield its monophosphate, diphosphate, and ultimately the active triphosphate metabolite, 2'-Deoxy-2'-fluoro-l-uridine triphosphate. While the specific human kinases responsible for the phosphorylation of the L-enantiomer have not been definitively elucidated in the available literature, it is hypothesized that uridine-cytidine kinases (UCK1 and UCK2) may catalyze the initial phosphorylation step, followed by the action of other cellular kinases.[1][2]

References

• 1. Phosphorylation of uridine and cytidine nucleoside analogs by two human uridine-cytidine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Uridine kinase activities and pyrimidine nucleoside phosphorylation in fluoropyrimidine-sensitive and -resistant cell lines of the Novikoff hepatoma - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Cellular Uptake and Metabolism of 2'-Deoxy-2'-fluoro-L-uridine

Audience: Researchers, scientists, and drug development professionals.

Introduction

2'-Deoxy-2'-fluoro-L-uridine (L-FdU) is a synthetic L-nucleoside analog, a class of compounds that has garnered significant interest in antiviral and anticancer research. Unlike their naturally occurring D-enantiomers, L-nucleosides often exhibit unique biological properties, including altered substrate specificity for cellular transporters and enzymes, and resistance to degradation by certain catabolic enzymes. This guide provides a comprehensive overview of the current understanding of the cellular uptake, metabolism, and mechanism of action of L-FdU, drawing upon data from closely related L-nucleoside analogs where direct information is limited.

Cellular Uptake of L-FdU

It is known that both ENT and CNT family members can transport L-nucleoside analogs, although often with different efficiencies compared to their D-counterparts. For instance, the related L-nucleoside analog, 2′-Fluoro-5-methyl-β-L-arabinofuranosyluracil (L-FMAU), has been shown to enter cells through both equilibrative-sensitive and -insensitive nucleoside transport mechanisms, as well as by passive diffusion. Human equilibrative nucleoside transporters (hENT1 and hENT2) generally exhibit broad substrate specificity, while concentrative nucleoside transporters can show more defined preferences. For example, hCNT1 typically transports pyrimidine (B1678525) nucleosides, hCNT2 transports purine (B94841) nucleosides, and hCNT3 transports both. Given its uridine-like structure, L-FdU is likely a substrate for hENT1, hENT2, and hCNT1.

Table 1: Putative Transporter Affinity for L-FdU and Related Analogs

Transporter	Substrate(s)	Reported Affinity (Ki/Km)
hENT1	Uridine, Thymidine (B127349)	Km in the high µM range (~100-800 µM)
L-FMAU	Transport confirmed, specific kinetics not detailed
2'-deoxy-2'-fluorothymidine (D-isomer)	IC50 for [3H]uridine uptake available
hENT2	Uridine, Thymidine	Km in the high µM range (~100-800 µM)
L-FMAU	Transport confirmed, specific kinetics not detailed
2'-deoxy-2'-fluorothymidine (D-isomer)	IC50 for [3H]uridine uptake available
hCNT1	Uridine, Thymidine	High affinity for pyrimidine nucleosides
L-FMAU	Transport confirmed, specific kinetics not detailed
2'-deoxy-2'-fluorothymidine (D-isomer)	High affinity demonstrated
hCNT2	Uridine	Transports purine nucleosides and uridine
L-FMAU	Transport confirmed, specific kinetics not detailed
2'-deoxy-2'-fluorothymidine (D-isomer)	High affinity demonstrated
hCNT3	Uridine, Thymidine	Broad selectivity for purine and pyrimidine nucleosides
L-FMAU	Transport confirmed, specific kinetics not detailed
2'-deoxy-2'-fluorothymidine (D-isomer)	High affinity demonstrated

Note: Specific kinetic data for L-FdU is not available. Data presented is based on the general characteristics of nucleoside transporters and findings for the closely related analog L-FMAU and the D-isomer of a similar compound.

Cellular uptake of L-FdU via nucleoside transporters.

Intracellular Metabolism

Once inside the cell, nucleoside analogs must be phosphorylated to their active triphosphate form to exert their biological effects. This process is catalyzed by a series of cellular kinases. The initial phosphorylation to the monophosphate is often the rate-limiting step.

For L-nucleosides, this activation pathway is of particular interest as cellular kinases can exhibit stereoselectivity. However, studies have shown that human deoxycytidine kinase (dCK) and mitochondrial thymidine kinase 2 (TK2) are capable of phosphorylating L-nucleosides.[1] The crystal structure of dCK in complex with L-nucleoside analogs reveals that the enzyme's active site can accommodate the non-physiological chirality, allowing for efficient phosphorylation.[1][2]

The closely related L-nucleoside, L-FMAU, is known to be phosphorylated by both thymidine kinase and deoxycytidine kinase.[3] Following the initial phosphorylation, nucleoside monophosphate kinases (NMPKs) and nucleoside diphosphate (B83284) kinases (NDPKs) catalyze the subsequent phosphorylation steps to the di- and triphosphate forms, respectively.

Table 2: Enzymes Involved in the Metabolic Activation of L-FdU

Enzyme	Reaction	Substrate(s)	Notes
Deoxycytidine Kinase (dCK)	L-FdU -> L-FdU-MP	L-FdU, ATP	Known to phosphorylate various L-nucleoside analogs.[1]
Thymidine Kinase 1 (TK1)	L-FdU -> L-FdU-MP	L-FdU, ATP	Primarily active in proliferating cells.
Thymidine Kinase 2 (TK2)	L-FdU -> L-FdU-MP	L-FdU, ATP	Mitochondrial enzyme, known to phosphorylate L-nucleosides.
UMP-CMP Kinase	L-FdU-MP -> L-FdU-DP	L-FdU-MP, ATP	Catalyzes the phosphorylation of pyrimidine nucleoside monophosphates.
Nucleoside Diphosphate Kinase (NDPK)	L-FdU-DP -> L-FdU-TP	L-FdU-DP, ATP	Broad substrate specificity for di- and triphosphates.

Note: The involvement of these specific kinases in L-FdU metabolism is inferred from studies with related L-nucleoside analogs.

Metabolic activation pathway of L-FdU.

Mechanism of Action

The triphosphate form of nucleoside analogs, L-FdU-TP, is the active metabolite that can interfere with nucleic acid synthesis. The primary mechanism of action for many nucleoside analogs is the inhibition of DNA polymerases and/or incorporation into the growing DNA chain, leading to chain termination and apoptosis.

For the D-enantiomer, 2'-deoxy-2'-fluorouridine (B118953) 5'-triphosphate (dFUTP), it has been shown to be an efficient substrate for DNA polymerases α and β, with apparent Km values comparable to the natural substrate, dUTP.[4] It is incorporated into DNA and supports further chain elongation.[4]

The inhibitory potential of L-FdU-TP against various DNA polymerases is a key area for investigation. The triphosphate of the related L-FMAU has been shown to inhibit hepatitis B virus (HBV) DNA polymerase.[3] It is plausible that L-FdU-TP could act as a competitive inhibitor of cellular DNA polymerases with respect to the natural substrate, deoxyuridine triphosphate (dUTP).

Table 3: Potential Molecular Targets of L-FdU-TP

Target Enzyme	Potential Effect	Quantitative Data (for related compounds)
DNA Polymerase α	Competitive inhibition with dUTP, Incorporation into DNA	For dFUTP (D-isomer), apparent Km = 4.3 µM[4]
DNA Polymerase β	Competitive inhibition with dUTP, Incorporation into DNA	For dFUTP (D-isomer), apparent Km = 15.4 µM[4]
DNA Polymerase γ (mitochondrial)	Potential for inhibition, leading to mitochondrial toxicity	A concern for many nucleoside analogs.
Viral DNA/RNA Polymerases	Potential for selective inhibition	L-FMAU-TP inhibits HBV DNA polymerase.[3]

Note: Direct kinetic data for the interaction of L-FdU-TP with DNA polymerases is not available. The data presented is for the D-isomer and a related L-analog.

Proposed mechanism of action of L-FdU-TP.

Experimental Protocols

Nucleoside Uptake Assay

Objective: To determine the kinetics of L-FdU transport into cells.

Methodology:

• Cell Culture: Plate cells of interest (e.g., cancer cell lines) in 24-well plates and grow to confluence.

• Preparation: Wash cells with a sodium-containing or sodium-free uptake buffer (to distinguish between CNT and ENT transport) at 37°C.

• Uptake: Add uptake buffer containing varying concentrations of radiolabeled L-FdU (e.g., [3H]L-FdU) with or without known nucleoside transport inhibitors (e.g., nitrobenzylmercaptopurine ribonucleoside [NBMPR] for ENT1, dipyridamole (B1670753) for ENTs).

• Incubation: Incubate for a short period (e.g., 1-5 minutes) at 37°C.

• Termination: Stop the uptake by rapidly washing the cells with ice-cold uptake buffer.

• Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH with 1% SDS).

• Quantification: Measure the intracellular radioactivity using a scintillation counter.

• Analysis: Determine the initial uptake rates and calculate kinetic parameters (Km and Vmax) by fitting the data to the Michaelis-Menten equation.

Intracellular Triphosphate Quantification

Objective: To measure the intracellular concentration of L-FdU triphosphate.

Methodology:

• Cell Treatment: Incubate cells with a known concentration of L-FdU for various time points.

• Extraction: Wash the cells with ice-cold phosphate-buffered saline (PBS) and extract the intracellular metabolites using a cold extraction solution (e.g., 60% methanol (B129727) or 0.5 M perchloric acid).

• Neutralization: If using perchloric acid, neutralize the extract with a potassium carbonate solution.

• Separation: Separate the nucleoside triphosphates from other cellular components using high-performance liquid chromatography (HPLC) with an anion-exchange column.

• Detection and Quantification: Detect the separated L-FdU-TP using UV absorbance or, for higher sensitivity and specificity, by tandem mass spectrometry (LC-MS/MS). Quantify the concentration by comparing the peak area to a standard curve of known L-FdU-TP concentrations.

Cytotoxicity Assay

Objective: To determine the cytotoxic effect of L-FdU on cell viability.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a range of concentrations of L-FdU for a specified duration (e.g., 72 hours).

• Viability Assessment: Assess cell viability using a colorimetric or fluorometric assay, such as:

  • MTT Assay: Measures the metabolic activity of viable cells by their ability to reduce MTT to a colored formazan (B1609692) product.

  • LDH Release Assay: Measures the release of lactate (B86563) dehydrogenase from cells with compromised membrane integrity (dead cells).

  • CellTiter-Glo® Luminescent Cell Viability Assay: Measures ATP levels as an indicator of metabolically active cells.

• Data Analysis: Measure the absorbance or fluorescence/luminescence using a plate reader. Calculate the percentage of cell viability relative to untreated control cells and determine the half-maximal inhibitory concentration (IC50) value.

References

• 1. Structural basis for activation of the therapeutic l-nucleoside analogs 3TC and troxacitabine by human deoxycytidine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Preclinical investigation of L-FMAU as an anti-hepatitis B virus agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Utilization of 5-fluoro-2'-deoxyuridine triphosphate and 5-fluoro-2'-deoxycytidine triphosphate in DNA synthesis by DNA polymerases alpha and beta from calf thymus - PubMed [pubmed.ncbi.nlm.nih.gov]

The Guardian of the L-Enantiomer: An In-depth Technical Guide to the Role of 2'-Fluoro Modification in L-Nucleoside Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the critical role of 2'-fluoro modification in enhancing the stability of L-nucleosides, a class of synthetic nucleoside analogs with significant therapeutic potential, particularly as antiviral and anticancer agents. The unnatural L-configuration of these nucleosides inherently provides resistance to many host enzymes, and the addition of a fluorine atom at the 2'-position of the sugar moiety further fortifies these molecules against chemical and enzymatic degradation. This enhanced stability is a key factor in their improved pharmacokinetic profiles and therapeutic efficacy.

The Foundation of Stability: The 2'-Fluoro Modification

The introduction of a fluorine atom at the 2'-position of an L-nucleoside has profound effects on its chemical and physical properties, leading to a significant increase in its stability. This enhancement is primarily attributed to the high electronegativity of the fluorine atom.

Increased Glycosidic Bond Stability: The N-glycosidic bond, which links the nucleobase to the sugar, is a common site of degradation, particularly under acidic conditions. The electron-withdrawing nature of the 2'-fluoro substituent strengthens this bond, making it less susceptible to hydrolysis. Studies have shown that the stability of the N-glycosidic bond increases with the electronegativity of the 2'-substituent, following the order: H < OH < F.[1][2][3][4] This intrinsic stability is crucial for the oral bioavailability of L-nucleoside-based drugs, as it allows them to withstand the harsh acidic environment of the stomach. For instance, 2',3'-dideoxy purine (B94841) nucleosides, which are unstable in acidic media, become indefinitely stable to acid upon the introduction of a 2'-fluoro group.[5]

Resistance to Enzymatic Degradation: L-nucleosides are generally poor substrates for many human polymerases and nucleases due to their unnatural stereochemistry. The 2'-fluoro modification further enhances this resistance. The presence of the fluorine atom can sterically hinder the approach of enzymes that would typically metabolize or degrade nucleosides.[6] This increased enzymatic stability prolongs the half-life of the drug in the body, allowing for less frequent dosing and sustained therapeutic concentrations.

Conformational Rigidity and Sugar Pucker: The 2'-fluoro modification influences the conformation of the sugar ring, a phenomenon known as "sugar pucker." This can lock the nucleoside into a specific conformation that may be more favorable for binding to viral enzymes while being less recognized by host enzymes. This conformational rigidity can also contribute to the overall stability of the molecule.

Quantitative Analysis of Stability

While extensive qualitative data supports the enhanced stability of 2'-fluoro modified L-nucleosides, direct quantitative comparisons of half-lives with their unmodified L-counterparts are not always readily available in the literature. However, the antiviral potency and cytotoxicity data for compounds like 2'-fluoro-5-methyl-β-L-arabinofuranosyluracil (L-FMAU, Clevudine) indirectly reflect their enhanced stability and persistence in biological systems.

Compound	Target Virus	EC50 (µM)	CC50 (µM)	Therapeutic Index (CC50/EC50)
L-FMAU (Clevudine)	Hepatitis B Virus (HBV)	5.0	>100	>20
2'-fluoro-L-arabinofuranosyl adenine	Hepatitis B Virus (HBV)	1.5	>200	>133
2'-fluoro-L-arabinofuranosyl hypoxanthine	Hepatitis B Virus (HBV)	8	>200	>25

Table 1: Antiviral Activity and Cytotoxicity of selected 2'-Fluoro Modified L-Nucleosides. The high therapeutic indices are indicative of potent antiviral activity with low host cell toxicity, which is in part due to the stability and selective action of these compounds.[2][7]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and stability analysis of 2'-fluoro modified L-nucleosides.

Synthesis of 2'-Deoxy-2'-fluoro-β-L-arabinofuranosyl Purine Nucleosides (Chemo-enzymatic Method)

This protocol outlines a chemo-enzymatic approach for the synthesis of 2'-deoxy-2'-fluoro-β-L-arabinofuranosyl purine nucleosides.[1]

Materials:

• 2-fluorinated sugar

• Orthophosphoric acid

• Tetra-n-butylammonium iodide

• Purine base

• Enzyme for glycosidation (e.g., purine nucleoside phosphorylase)

• Appropriate buffers and solvents

Procedure:

• Phosphorylation of the 2-fluorinated sugar:

  • Develop a method for the stereoselective introduction of a phosphate (B84403) group at the 1-position of the 2-fluorinated sugar to yield the α-1-phosphate derivative.

  • Optimize the direct phosphorylation of the 1-bromide of the sugar with orthophosphoric acid, using tetra-n-butylammonium iodide as an additive to enhance α-selectivity.

• Enzymatic Glycosidation:

  • Utilize the resulting α-1-phosphate as a substrate for an enzymatic glycosidation reaction.

  • Incubate the α-1-phosphate with the desired purine base in the presence of a suitable enzyme (e.g., purine nucleoside phosphorylase) and appropriate buffer.

• Purification:

  • Purify the resulting 2'-deoxy-2'-fluoro-β-L-arabinofuranosyl purine nucleoside using standard chromatographic techniques (e.g., column chromatography, HPLC).

Acid Stability Assay

This protocol describes a method to compare the stability of a 2'-fluoro modified L-nucleoside to its unmodified counterpart in simulated gastric fluid.[8]

Materials:

• 2'-fluoro modified L-nucleoside

• Unmodified L-nucleoside

• Simulated Gastric Fluid (SGF, USP standard)

• HPLC system with a C18 column and UV detector

• Appropriate mobile phase (e.g., 0.15M sodium dodecyl sulphate - 4% (v/v) 1-butanol (B46404) - 0.01 M KH2PO4-Na2HPO4, pH 7)

• Internal standard (e.g., Zidovudine)

Procedure:

• Sample Preparation:

  • Prepare stock solutions of the 2'-fluoro modified and unmodified L-nucleosides in a suitable solvent.

  • Incubate a known concentration of each nucleoside in SGF at 37°C.

• Time-course Analysis:

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw aliquots from the incubation mixtures.

  • Immediately quench the reaction by adding a neutralization buffer and the internal standard.

• HPLC Analysis:

  • Analyze the samples by HPLC.

  • Quantify the remaining amount of the parent nucleoside at each time point by comparing its peak area to that of the internal standard.

• Data Analysis:

  • Plot the percentage of the remaining nucleoside against time.

  • Determine the half-life (t1/2) of each nucleoside under acidic conditions from the pseudo-first-order kinetics plot.

Nuclease Stability Assay (Nuclease P1 Digestion)

This protocol outlines a method to assess the enzymatic stability of L-nucleosides against nuclease P1.[9][10]

Materials:

• 2'-fluoro modified L-nucleoside

• Unmodified L-nucleoside

• Nuclease P1 from Penicillium citrinum

• Nuclease P1 Reaction Buffer (e.g., 50 mM sodium acetate, pH 5.5)

• Alkaline phosphatase

• HPLC system with a C18 column and UV detector

Procedure:

• Denaturation and Digestion:

  • Denature the DNA/RNA substrate (if applicable) by heating at 95-100°C for 10 minutes, followed by rapid cooling on ice.

  • Prepare a reaction mixture containing the L-nucleoside (or oligonucleotide containing the L-nucleoside), Nuclease P1, and Nuclease P1 Reaction Buffer.

  • Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Dephosphorylation:

  • Adjust the pH of the reaction mixture to 7.5-8.0.

  • Add alkaline phosphatase and incubate at 37°C for 30 minutes to remove the 5'-monophosphates.

• Enzyme Inactivation:

  • Inactivate the enzymes by heating the samples at 95°C for 10 minutes.

• HPLC Analysis:

  • Analyze the digested samples by HPLC to quantify the amount of intact nucleoside remaining.

• Data Analysis:

  • Compare the degradation of the 2'-fluoro modified L-nucleoside to the unmodified control to assess its relative stability against nuclease P1.

Mechanism of Action: Inhibition of Viral Polymerase

Many 2'-fluoro modified L-nucleosides exert their antiviral effects by targeting viral polymerases. A prominent example is L-FMAU (Clevudine), which is a potent inhibitor of the Hepatitis B Virus (HBV) DNA polymerase.[2]

The mechanism of inhibition involves several key steps:

• Cellular Uptake and Phosphorylation: The L-nucleoside analog is taken up by the host cell.

• Conversion to the Active Triphosphate Form: Cellular kinases phosphorylate the L-nucleoside to its active triphosphate form (L-NTP).

• Inhibition of Viral Polymerase: The L-NTP then inhibits the viral DNA polymerase. Molecular dynamics simulations of the HBV-polymerase-DNA-L-FMAU-TP complex suggest that L-FMAU-TP may not act as a direct substrate for the polymerase, preventing its incorporation into the growing viral DNA chain. Instead, it is proposed to bind to the active site in a manner that causes an unfavorable conformational adjustment, thereby inhibiting the polymerase's function.[4] This mode of action can be classified as noncompetitive inhibition.[11]

Diagram of HBV Replication and Inhibition by L-FMAU Triphosphate

Caption: HBV replication cycle and the inhibitory action of L-FMAU triphosphate.

Conclusion

The 2'-fluoro modification is a powerful strategy for enhancing the stability of L-nucleosides, contributing significantly to their development as effective therapeutic agents. By increasing resistance to both acidic and enzymatic degradation, this modification improves the pharmacokinetic properties of these unnatural nucleosides, leading to greater efficacy and a more favorable dosing regimen. The detailed understanding of their synthesis, stability, and mechanism of action, as outlined in this guide, provides a solid foundation for the continued development of this promising class of drugs.

References

• 1. Practical synthesis of 2'-deoxy-2'-fluoroarabinofuranosyl purine nucleosides by chemo-enzymatic method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical investigation of L-FMAU as an anti-hepatitis B virus agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding the unique mechanism of L-FMAU (clevudine) against hepatitis B virus: molecular dynamics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acid-stable 2'-fluoro purine dideoxynucleosides as active agents against HIV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Inhibition of hepatitis B virus by a novel L-nucleoside, β-L-D4A and related analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of a stability indicating method for seven novel derivatives of lamivudine with anti-HIV and anti-HBV activity in simulated gastric and intestinal fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. neb.com [neb.com]
• 10. researchgate.net [researchgate.net]
• 11. Noncompetitive Inhibition of Hepatitis B Virus Reverse Transcriptase Protein Priming and DNA Synthesis by the Nucleoside Analog Clevudine - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Cytotoxicity Profile of 2'-Deoxy-2'-fluoro-l-uridine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the preliminary cytotoxicity studies of 2'-Deoxy-2'-fluoro-l-uridine. While direct and extensive cytotoxic data on this specific L-nucleoside analogue in cancer cell lines is limited in publicly available literature, this document synthesizes information from related compounds, particularly fluorinated pyrimidine (B1678525) nucleoside analogues, to project potential mechanisms of action and appropriate experimental protocols for its cytotoxic evaluation. The primary known role of 2'-Deoxy-2'-fluoro-l-uridine is as a potent and selective viral RNA polymerase inhibitor, suggesting its initial development focus has been in antiviral research.[1] This guide serves as a foundational resource for researchers initiating cytotoxic investigations of this compound, offering insights into its potential as an anticancer agent.

Introduction to 2'-Deoxy-2'-fluoro-l-uridine and Related Analogues

2'-Deoxy-2'-fluoro-l-uridine is a synthetic L-nucleoside analogue, a class of compounds that are stereoisomers of the naturally occurring D-nucleosides. While D-nucleoside analogues have been a cornerstone of cancer chemotherapy for decades, L-isomers have unique biochemical properties that can influence their metabolism, efficacy, and toxicity profiles.

Fluorinated nucleoside analogues, such as the well-known 5-fluorouracil (B62378) (5-FU) and its deoxyribonucleoside form, floxuridine (B1672851) (2'-deoxy-5-fluorouridine), exert their cytotoxic effects primarily by interfering with nucleic acid synthesis.[2][3][4][5] These agents can be incorporated into both DNA and RNA, leading to strand breaks and dysfunction. Additionally, their metabolites can inhibit key enzymes involved in nucleotide biosynthesis, such as thymidylate synthase, ultimately leading to apoptosis.[6] Given its structural similarities, it is plausible that 2'-Deoxy-2'-fluoro-l-uridine may share some of these cytotoxic mechanisms.

Potential Mechanisms of Cytotoxicity

Based on the established mechanisms of action for related fluorinated pyrimidine nucleosides, the potential cytotoxic pathways of 2'-Deoxy-2'-fluoro-l-uridine are hypothesized to involve:

• Inhibition of Nucleic Acid Synthesis: Following intracellular phosphorylation to its triphosphate form, the analogue could act as a competitive inhibitor of DNA and RNA polymerases, leading to the termination of nucleic acid chain elongation.

• Induction of Apoptosis: The disruption of DNA and RNA synthesis, along with the potential for incorporation into these macromolecules, can trigger cellular stress responses culminating in programmed cell death, or apoptosis.[1][7][8]

The following diagram illustrates a generalized signaling pathway for the cytotoxic action of fluorinated nucleoside analogues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. In vitro antitumor activity of 2'-deoxy-5-fluorouridine-monoclonal antibody conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biocev.lf1.cuni.cz [biocev.lf1.cuni.cz]
• 4. Cytotoxic nucleoside analogues: different strategies to improve their clinical efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Induction of cell cycle-dependent cytotoxicity and apoptosis by new heterodinucleoside phosphate dimers of 5-fluorodeoxyuridine in PC-3 human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The role of apoptosis in 2',2'-difluoro-2'-deoxycytidine (gemcitabine)-mediated radiosensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Incorporating 2'-Deoxy-2'-fluoro-l-uridine into Oligonucleotides

Audience: Researchers, scientists, and drug development professionals.

Introduction

The incorporation of modified nucleotides into oligonucleotides is a critical strategy in the development of therapeutic and diagnostic agents. 2'-Deoxy-2'-fluoro-l-uridine (2'-F-l-U) and other 2'-fluoro modifications offer significant advantages, including enhanced stability against nuclease degradation and increased binding affinity to target sequences. These properties make them ideal for applications in antisense technology, siRNA, and aptamer development.

The 2'-fluoro group locks the sugar moiety into a C3'-endo conformation, similar to that of RNA, which favors the formation of stable A-form helices when hybridized to RNA targets. This pre-organization of the sugar conformation contributes to the observed increase in thermal stability of duplexes containing 2'-fluoro modifications.[1][2][3] This document provides detailed protocols for the incorporation of 2'-F-l-U into oligonucleotides, along with methods for their purification and characterization.

Data Presentation

Table 1: Impact of 2'-Fluoro Modifications on Oligonucleotide Duplex Thermal Stability (Tm)

Modification Type	Duplex Partner	Change in Tm per Modification (°C)	Reference
2'-Fluoro RNA	RNA	+1.8	[1][2][3]
2'-Fluoro RNA	DNA	+0.5	[2]
2'-Fluoro-N3'→P5' Phosphoramidate	RNA	~+5.0	[4]
2'-Fluoro-N3'→P5' Phosphoramidate	DNA	~+4.0	[4]
2'-Fluoro-arabino Nucleic Acid (FANA)	RNA	Positive increase	[5]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of Oligonucleotides Containing 2'-F-l-U

This protocol outlines the standard phosphoramidite-based solid-phase synthesis for incorporating 2'-F-l-U into an oligonucleotide sequence.

Materials:

• 2'-Deoxy-2'-fluoro-l-uridine phosphoramidite (B1245037)

• Standard DNA/RNA phosphoramidites (A, C, G, T)

• Controlled Pore Glass (CPG) solid support

• Anhydrous acetonitrile (B52724)

• Activator solution (e.g., 5-ethylthiotetrazole in acetonitrile)

• Capping reagents (e.g., acetic anhydride (B1165640) and N-methylimidazole)

• Oxidizing solution (e.g., iodine in THF/water/pyridine)

• Deblocking solution (e.g., trichloroacetic acid in dichloromethane)

• Cleavage and deprotection solution (e.g., ammonium (B1175870) hydroxide/methylamine mixture)

• Automated DNA/RNA synthesizer

Procedure:

• Preparation: Dissolve the 2'-F-l-U phosphoramidite and standard phosphoramidites in anhydrous acetonitrile to the recommended concentration (e.g., 0.1 M). Install the reagents on the automated synthesizer.

• Synthesis Cycle: The synthesis proceeds in a 3' to 5' direction. Each cycle of nucleotide addition consists of the following steps:

  • Detritylation: Removal of the 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleotide with the deblocking solution.

  • Coupling: Activation of the incoming phosphoramidite (e.g., 2'-F-l-U) with the activator solution and its subsequent coupling to the free 5'-hydroxyl group of the growing oligonucleotide chain. Coupling times for modified nucleotides may need to be extended (e.g., 10-30 minutes).[6][7]

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

  • Oxidation: Conversion of the phosphite (B83602) triester linkage to a more stable phosphate (B84403) triester using the oxidizing solution.

• Chain Elongation: Repeat the synthesis cycle for each subsequent nucleotide in the desired sequence.

• Cleavage and Deprotection:

  • Following the final synthesis cycle, treat the CPG support with the cleavage and deprotection solution (e.g., ammonium hydroxide/methylamine) at an elevated temperature (e.g., 55°C for 16 hours) to cleave the oligonucleotide from the support and remove the protecting groups from the bases and phosphate backbone.[6][7]

  • For sequences also containing RNA monomers, an additional desilylation step using a fluoride (B91410) source (e.g., Et₃N·3HF) is required to remove the 2'-O-silyl protecting groups.[6]

Caption: Workflow for solid-phase synthesis of modified oligonucleotides.

Protocol 2: Purification by High-Performance Liquid Chromatography (HPLC)

Crude synthetic oligonucleotides require purification to remove truncated sequences and other impurities. Reversed-phase HPLC is a common method for this purpose.

Materials:

• Crude oligonucleotide solution

• HPLC system with a UV detector

• Reversed-phase C8 or C18 column

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) or similar ion-pairing agent in water

• Mobile Phase B: Acetonitrile

• Desalting columns (e.g., NAP-10)

Procedure:

• Sample Preparation: Dissolve the crude oligonucleotide in water or Mobile Phase A.

• HPLC Separation:

  • Equilibrate the column with a low percentage of Mobile Phase B.

  • Inject the sample onto the column.

  • Elute the oligonucleotide using a linear gradient of increasing acetonitrile concentration (e.g., 0-50% Mobile Phase B over 20-30 minutes).

  • Monitor the elution profile at a suitable wavelength (e.g., 260 nm). The full-length product is typically the major, most retained peak.

• Fraction Collection: Collect the fractions corresponding to the main peak.

• Solvent Removal: Evaporate the acetonitrile and the volatile buffer from the collected fractions using a centrifugal evaporator or by lyophilization.

• Desalting: If a non-volatile salt buffer was used, desalt the purified oligonucleotide using a desalting column according to the manufacturer's protocol.

• Quantification: Determine the concentration of the purified oligonucleotide by measuring its absorbance at 260 nm.

Protocol 3: Characterization and Quality Control

A. Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the synthesized oligonucleotide, thereby verifying its sequence and the successful incorporation of the 2'-F-l-U modification.

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified oligonucleotide in a suitable matrix for Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS or in a compatible solvent for Electrospray Ionization (ESI) MS.[8][9]

• Data Acquisition: Acquire the mass spectrum.

• Data Analysis: Compare the experimentally determined molecular weight with the calculated theoretical mass of the desired oligonucleotide sequence containing the 2'-F-l-U modification.

B. Thermal Melting (Tm) Analysis

Tm analysis is performed to determine the thermal stability of the duplex formed by the modified oligonucleotide and its complementary strand.

Procedure:

• Duplex Formation: Anneal the modified oligonucleotide with its complementary DNA or RNA strand in a suitable buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.2) by heating to 95°C for 5 minutes, followed by slow cooling to room temperature.[7]

• UV Absorbance Measurement:

  • Place the duplex solution in a quartz cuvette in a UV-Vis spectrophotometer equipped with a temperature controller.

  • Monitor the change in absorbance at 260 nm as the temperature is increased at a controlled rate (e.g., 1°C/minute) from a low temperature (e.g., 20°C) to a high temperature (e.g., 90°C).[7][10]

• Tm Determination: The melting temperature (Tm) is the temperature at which 50% of the duplex has dissociated. This is determined as the maximum of the first derivative of the melting curve.[7]

C. Nuclease Resistance Assay

This assay evaluates the stability of the modified oligonucleotide against degradation by nucleases.

Procedure:

• Incubation: Incubate the 2'-F-l-U modified oligonucleotide and an unmodified control oligonucleotide in a solution containing a nuclease (e.g., snake venom phosphodiesterase for 3'-exonuclease activity or fetal bovine serum to simulate physiological conditions).

• Time Points: Aliquots are taken at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Analysis: The degradation of the oligonucleotides is analyzed by methods such as polyacrylamide gel electrophoresis (PAGE) or HPLC. The amount of intact oligonucleotide remaining at each time point is quantified.[11][12]

D. Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to determine the overall conformation of the oligonucleotide duplex (e.g., A-form, B-form).

Procedure:

• Sample Preparation: Prepare a solution of the annealed duplex in a suitable buffer.[1]

• Spectral Acquisition: Record the CD spectrum over a range of wavelengths (e.g., 210-320 nm).[1][13]

• Analysis: The shape of the CD spectrum is indicative of the helical conformation. A-form duplexes, typical for RNA:RNA and 2'-fluoro-modified-RNA:RNA duplexes, show a positive peak around 260 nm and a strong negative peak around 210 nm.

Mechanism of Action: Antisense Inhibition

Oligonucleotides containing 2'-F-l-U can be designed as antisense agents to inhibit gene expression. The enhanced binding affinity and nuclease resistance of these modified oligonucleotides improve their therapeutic potential.

Caption: Mechanism of antisense inhibition by a 2'-fluoro modified oligonucleotide.

This diagram illustrates two primary mechanisms of antisense inhibition:

• RNase H-mediated degradation: The ASO binds to the target mRNA, creating a substrate for RNase H, which then cleaves the mRNA strand, leading to its degradation.

• Steric hindrance: The binding of the ASO to the mRNA can physically block the ribosome from translating the mRNA into protein.

The incorporation of 2'-fluoro modifications enhances the stability and binding affinity of the ASO, making these processes more efficient.

References

• 1. Circular Dichroism (CD) spectroscopy [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. 2′-Fluoro RNA Shows Increased Watson-Crick H-Bonding Strength and Stacking relative to RNA: Evidence from NMR and Thermodynamic Data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism [jove.com]
• 5. research.fredhutch.org [research.fredhutch.org]
• 6. Method of Oligonucleotide Purification [biosyn.com]
• 7. 2′-Fluoro-4′-thioarabino-modified oligonucleotides: conformational switches linked to siRNA activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. web.colby.edu [web.colby.edu]
• 9. sg.idtdna.com [sg.idtdna.com]
• 10. chem.sites.mtu.edu [chem.sites.mtu.edu]
• 11. Nuclease Resistance Design and Protocols [genelink.com]
• 12. researchgate.net [researchgate.net]
• 13. Validation of circular dichroic spectroscopy of synthetic oligonucleotide PS2.M for K+ concentration measurements - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2'-Deoxy-2'-fluoro-l-uridine in RNA Interference (RNAi) Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of siRNAs modified with 2'-Deoxy-2'-fluoro-l-uridine (2'-F-l-U) in RNA interference (RNAi) studies. The incorporation of 2'-fluoro modifications into small interfering RNAs (siRNAs) has been shown to enhance their stability, potency, and reduce off-target effects, making them valuable tools for gene silencing research and therapeutic development. While much of the available literature focuses on 2'-fluoro modifications in the D-ribose configuration (such as 2'-F-ANA), the principles and protocols outlined here are broadly applicable to siRNAs containing 2'-fluoro modifications, including the L-enantiomer, 2'-F-l-U.

Introduction to 2'-Fluoro Modified siRNAs

Chemical modifications are crucial for transforming siRNAs into effective therapeutic agents. The 2'-hydroxyl group of the ribose sugar in natural RNA is a primary site for nuclease-mediated degradation. Replacing this group with a fluorine atom (2'-F) offers several advantages:

• Increased Nuclease Resistance: The 2'-fluoro group protects the phosphodiester backbone from cleavage by endo- and exonucleases, significantly increasing the half-life of the siRNA in serum and cellular environments.[1][2]

• Enhanced Thermal Stability: The 2'-fluoro modification locks the sugar pucker in an A-form geometry, which is favorable for duplex stability. This leads to a higher melting temperature (Tm) of the siRNA duplex, which can contribute to increased target affinity.[3][4]

• Improved Potency: The enhanced stability and favorable conformational preorganization of 2'-F modified siRNAs can lead to more potent and sustained gene silencing.[5][6]

• Reduced Off-Target Effects: Strategic placement of 2'-fluoro modifications, particularly in the seed region of the siRNA, can mitigate miRNA-like off-target effects, thereby increasing the specificity of gene silencing.[7][8]

• Reduced Immunostimulation: The 2'-fluoro modification can help siRNAs evade recognition by innate immune receptors, such as Toll-like receptors (TLRs), reducing the risk of unwanted inflammatory responses.[9]

While the L-configuration of 2'-Deoxy-2'-fluoro-uridine is less commonly studied in the context of RNAi compared to its D-counterpart, the inherent chemical properties of the 2'-fluoro modification suggest similar benefits in terms of stability. However, the stereochemistry may influence interactions with the RNA-induced silencing complex (RISC) and should be empirically evaluated for each specific application.

Quantitative Data Summary

The following tables summarize the quantitative data on the properties of 2'-fluoro modified siRNAs compared to unmodified siRNAs. The data is compiled from various studies and represents typical improvements observed.

Table 1: Thermal Stability and Nuclease Resistance

siRNA Modification	Melting Temperature (Tm) Increase per Modification (°C)	Serum Half-life (t1/2)
Unmodified siRNA	N/A	< 15 minutes
2'-Fluoro (2'-F) Pyrimidines	~2.0	> 24 hours
2'-O-Methyl (2'-OMe)	~1.5	Variable

Data compiled from multiple sources.[3][6][10]

Table 2: In Vitro and In Vivo Gene Silencing Potency

siRNA Modification	IC50 (in vitro)	In Vivo Potency (vs. Unmodified)
Unmodified siRNA	~0.95 nM	Baseline
2'-Fluoro (2'-F) Pyrimidines	~0.50 nM	~2 to 4-fold more potent

Potency can vary depending on the target gene, cell type, and delivery method. Data is representative of studies targeting Factor VII.[4][5][6]

Experimental Protocols

Synthesis of 2'-F-l-U Modified Oligonucleotides

The synthesis of siRNAs containing 2'-F-l-U is achieved through standard solid-phase phosphoramidite (B1245037) chemistry. The key component is the 2'-Deoxy-2'-fluoro-l-uridine CE phosphoramidite, which is incorporated at the desired positions during automated oligonucleotide synthesis.

Protocol for Solid-Phase Synthesis:

• Phosphoramidite Preparation: Obtain or synthesize the 2'-Deoxy-2'-fluoro-l-uridine CE phosphoramidite. Ensure it is anhydrous and of high purity.

• Automated Synthesis: Utilize a standard automated DNA/RNA synthesizer.

  • Coupling: A 3-minute coupling time is recommended for 2'-fluoro phosphoramidites to ensure efficient incorporation.[11]

  • Standard Cycles: Follow the synthesizer's standard protocols for deblocking, capping, and oxidation.

• Cleavage and Deprotection:

  • Cleave the oligonucleotide from the solid support and deprotect using a solution of ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (AMA) for 2 hours at room temperature.[11] Note: Avoid heating AMA with 2'-fluoro-modified oligos as it can lead to degradation.[11]

• Purification: Purify the full-length siRNA strands using high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE) to ensure high purity.

• Annealing: To form the siRNA duplex, combine equimolar amounts of the sense and antisense strands in an annealing buffer (e.g., 100 mM potassium acetate, 30 mM HEPES-KOH at pH 7.4, 2 mM magnesium acetate). Heat to 95°C for 5 minutes and then cool slowly to room temperature.

In Vitro Transfection of 2'-F-l-U Modified siRNA

This protocol describes the transfection of adherent mammalian cells with 2'-F-l-U modified siRNAs using a lipid-based transfection reagent.

Materials:

• Adherent cells (e.g., HeLa, HEK293)

• Complete growth medium

• Serum-free medium (e.g., Opti-MEM®)

• 2'-F-l-U modified siRNA duplex (20 µM stock)

• Negative control siRNA

• Lipid-based transfection reagent (e.g., Lipofectamine® RNAiMAX)

• Multi-well plates (e.g., 24-well)

Protocol:

• Cell Seeding: The day before transfection, seed cells in a 24-well plate at a density that will result in 60-80% confluency at the time of transfection.

• Prepare siRNA-Lipid Complexes:

  • For each well, dilute the desired amount of siRNA (e.g., 10-50 nM final concentration) in serum-free medium.

  • In a separate tube, dilute the transfection reagent in serum-free medium according to the manufacturer's instructions.

  • Combine the diluted siRNA and diluted transfection reagent. Mix gently and incubate for 5-20 minutes at room temperature to allow complex formation.

• Transfection:

  • Add the siRNA-lipid complexes to each well containing cells and fresh complete growth medium.

  • Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 24-72 hours.

• Analysis: After incubation, harvest the cells to analyze gene knockdown at the mRNA or protein level.

Quantification of Gene Silencing by RT-qPCR

This protocol outlines the steps to quantify the reduction in target mRNA levels following siRNA transfection using reverse transcription quantitative PCR (RT-qPCR).

Materials:

• Transfected and control cells

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for the target gene and a housekeeping gene (e.g., GAPDH, β-actin)

• Real-time PCR instrument

Protocol:

• RNA Extraction: Isolate total RNA from transfected and control cells using a commercial RNA extraction kit, following the manufacturer's protocol. Ensure the RNA is of high quality and free of genomic DNA contamination.

• cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into cDNA using a cDNA synthesis kit.

• qPCR:

  • Prepare the qPCR reaction mix containing qPCR master mix, forward and reverse primers for the target gene or housekeeping gene, and the synthesized cDNA.

  • Run the qPCR reaction on a real-time PCR instrument using a standard cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15 s and 60°C for 1 min).

• Data Analysis:

  • Determine the cycle threshold (Ct) values for the target gene and the housekeeping gene in both the siRNA-treated and control samples.

  • Calculate the relative gene expression using the ΔΔCt method. The percentage of knockdown is calculated as (1 - 2-ΔΔCt) * 100.

Serum Stability Assay

This protocol assesses the stability of 2'-F-l-U modified siRNAs in the presence of serum.

Materials:

• 2'-F-l-U modified siRNA

• Unmodified control siRNA

• Fetal Bovine Serum (FBS) or human serum

• Incubator at 37°C

• Polyacrylamide gel electrophoresis (PAGE) equipment

• Gel staining solution (e.g., SYBR Gold)

Protocol:

• Incubation: Incubate a known amount of siRNA (e.g., 1 µg) in 50-90% serum at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24, 48 hours).

• Stop Reaction: Immediately stop the degradation by adding a dissociation buffer and placing the samples on ice or freezing them.

• PAGE Analysis: Run the samples on a denaturing polyacrylamide gel to separate the intact siRNA from degraded fragments.

• Visualization: Stain the gel with a fluorescent dye and visualize the bands under a gel documentation system. The intensity of the band corresponding to the intact siRNA at each time point is used to determine the degradation rate and half-life.

Visualizations

RNAi Pathway for 2'-Fluoro Modified siRNA

Caption: Workflow of RNAi with 2'-Fluoro modified siRNA.

Experimental Workflow for Evaluating 2'-F-l-U siRNA

Caption: Overall experimental workflow for 2'-F-l-U siRNA studies.

Conclusion

The incorporation of 2'-Deoxy-2'-fluoro-l-uridine into siRNAs represents a promising strategy for enhancing their therapeutic potential. The protocols and data presented in these application notes provide a framework for researchers to design, synthesize, and evaluate the efficacy of these modified siRNAs. While the general benefits of 2'-fluoro modifications are well-documented, further studies focusing specifically on the L-enantiomer are warranted to fully elucidate its unique properties and optimize its use in RNAi applications.

References

• 1. RNA interference tolerates 2'-fluoro modifications at the Argonaute2 cleavage site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. genscript.com [genscript.com]
• 3. Unique Gene-silencing and Structural Properties of 2′-F Modified siRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Improvements in siRNA properties mediated by 2'-deoxy-2'-fluoro-beta-D-arabinonucleic acid (FANA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 8. Position-specific chemical modification of siRNAs reduces “off-target” transcript silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2′Fluoro Modification Differentially Modulates the Ability of RNAs to Activate Pattern Recognition Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. siRNA and RNAi pricelist from Gene Link [genelink.com]
• 11. glenresearch.com [glenresearch.com]

Application Notes and Protocols for 2'-Deoxy-2'-fluoro-l-uridine (l-FMAU) in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Deoxy-2'-fluoro-l-uridine, also known as l-FMAU or Clevudine, is a synthetic pyrimidine (B1678525) nucleoside analog. It is a potent antiviral agent primarily used in the treatment of Hepatitis B Virus (HBV) infections. Its mechanism of action involves the inhibition of viral DNA synthesis, with a high degree of selectivity for the viral polymerase over host cell DNA polymerases. This selectivity contributes to its favorable safety profile, as it is not significantly incorporated into cellular or mitochondrial DNA.[1][2][3] These application notes provide an overview of l-FMAU and detailed protocols for its evaluation in cell culture experiments.

Mechanism of Action

The antiviral activity of l-FMAU is dependent on its intracellular phosphorylation. Cellular kinases, specifically thymidine (B127349) kinase and deoxycytidine kinase, convert l-FMAU into its monophosphate, diphosphate, and ultimately its active triphosphate form (l-FMAU-TP).[2][4][5] l-FMAU-TP acts as a competitive inhibitor of the HBV DNA polymerase (a reverse transcriptase).[5][6] Molecular dynamics simulations suggest that l-FMAU-TP may not serve as a direct substrate for the HBV polymerase, preventing its incorporation into the growing viral DNA chain due to unfavorable conformational adjustments.[2][7] This non-obligate chain termination effectively halts viral replication.

Caption: Metabolic activation and mechanism of action of l-FMAU.

Quantitative Data Summary

The following tables summarize the available quantitative data for l-FMAU. It is important to note that the majority of published data focuses on its anti-HBV activity.

Table 1: Antiviral Activity of l-FMAU

Cell Line	Virus	Parameter	Value	Reference
HepG2 2.2.15	HBV	EC50	0.1 µM	[3][5]
H1 cells	HBV	EC50	5.0 µM	[2][4]
Primary Duck Hepatocytes	DHBV	IC50	0.1 µM	[8]

Table 2: Cytotoxicity of l-FMAU and its D-enantiomer

Cell Line	Compound	Parameter	Value	Reference
2.2.15 cells	l-FMAU	Cytotoxicity	No toxicity up to 200 µM	[3]
2.2.15 cells	D-FMAU	IC50	50 µM	[3]
MT2, CEM, H1, HepG2 2.2.15, Bone Marrow Progenitor Cells	l-FMAU	Cytotoxicity	Minimal cytotoxicity reported	[5]

Experimental Protocols

Here are detailed protocols for fundamental cell culture assays to evaluate the effects of l-FMAU.

Cell Viability Assay (MTT Assay)

This protocol is for assessing the effect of l-FMAU on cell viability by measuring the metabolic activity of cells.

Caption: Workflow for the MTT cell viability assay.

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well tissue culture plates

• l-FMAU stock solution (dissolved in a suitable solvent, e.g., DMSO or water)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.

• Drug Treatment: Prepare serial dilutions of l-FMAU in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of l-FMAU. Include a vehicle control (medium with the same concentration of solvent used to dissolve l-FMAU).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.[10]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This protocol is for the detection of apoptosis by flow cytometry, differentiating between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for the Annexin V/PI apoptosis assay.

Materials:

• Cells treated with l-FMAU

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the desired concentrations of l-FMAU for a specified duration. Include positive and negative controls.

• Cell Harvesting: Harvest the cells (including floating cells in the supernatant) and wash them twice with cold PBS.[11]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[12]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[12]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[13]

• Analysis: After incubation, add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.[12]

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells[13]

  • Annexin V+ / PI+: Late apoptotic/necrotic cells[13]

  • Annexin V- / PI+: Necrotic cells[13]

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for analyzing the distribution of cells in different phases of the cell cycle using propidium iodide staining and flow cytometry.

Caption: Workflow for cell cycle analysis using propidium iodide.

Materials:

• Cells treated with l-FMAU

• PBS

• Cold 70% ethanol

• RNase A solution (100 µg/mL)[14]

• Propidium Iodide (PI) staining solution (50 µg/mL)[14]

• Flow cytometer

Procedure:

• Cell Treatment: Culture and treat cells with l-FMAU as required for your experiment.

• Cell Harvesting: Harvest approximately 1-2 x 10^6 cells and wash with PBS.

• Fixation: Resuspend the cell pellet and add cold 70% ethanol dropwise while vortexing to prevent clumping. Fix for at least 30 minutes on ice.[14] Cells can be stored at -20°C for several weeks.

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[14]

• RNase Treatment: Resuspend the cell pellet in RNase A solution and incubate for 30 minutes at 37°C to degrade RNA, which PI can also bind to.[1]

• PI Staining: Add PI staining solution and incubate for 15-30 minutes at room temperature in the dark.[15]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample. Use a linear scale for the PI signal to properly resolve the G1, S, and G2/M peaks.[14]

Conclusion

2'-Deoxy-2'-fluoro-l-uridine (l-FMAU) is a well-characterized antiviral nucleoside analog with a specific mechanism of action against HBV. The provided protocols offer a framework for researchers to assess the effects of l-FMAU and other nucleoside analogs on cell viability, apoptosis, and cell cycle progression in various cell culture models. While l-FMAU demonstrates a strong safety profile in the context of its antiviral application, these assays are crucial for evaluating its potential effects in other therapeutic areas and for understanding the cellular responses to novel drug candidates.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. Preclinical investigation of L-FMAU as an anti-hepatitis B virus agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of hepatitis B virus by a novel L-nucleoside, 2'-fluoro-5-methyl-beta-L-arabinofuranosyl uracil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 5. Clevudine (L-FMAU) | DNA/RNA Synthesis inhibitor | CAS 163252-36-6 | InvivoChem [invivochem.com]
• 6. Facebook [cancer.gov]
• 7. Understanding the unique mechanism of L-FMAU (clevudine) against hepatitis B virus: molecular dynamics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 13. bosterbio.com [bosterbio.com]
• 14. ucl.ac.uk [ucl.ac.uk]
• 15. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]

Application Notes and Protocols: 2'-Deoxy-2'-fluoro-L-uridine in Antiviral Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Deoxy-2'-fluoro-L-uridine is a synthetic nucleoside analog that holds significant promise in the field of antiviral drug development. As an L-nucleoside, it exhibits increased stability against degradation by ubiquitous nucleases in the human body, a critical advantage for therapeutic applications. Its mechanism of action is centered on the inhibition of viral RNA polymerases, making it an effective agent against a variety of RNA viruses. These application notes provide a comprehensive overview of its antiviral activity, cytotoxicity, and detailed protocols for its evaluation in a research setting.

Mechanism of Action

2'-Deoxy-2'-fluoro-L-uridine exerts its antiviral effect by acting as a chain terminator during viral RNA synthesis. Upon entry into the host cell, it is phosphorylated by host cell kinases to its active triphosphate form. This triphosphate analog is then recognized by the viral RNA-dependent RNA polymerase (RdRp) and incorporated into the nascent viral RNA strand. The presence of the 2'-fluoro group on the sugar moiety sterically hinders the formation of the next phosphodiester bond, thereby terminating the elongation of the viral RNA chain and preventing viral replication.

Caption: Intracellular activation of 2'-Deoxy-2'-fluoro-L-uridine and inhibition of viral RNA synthesis.

Antiviral Activity and Cytotoxicity

The antiviral efficacy of 2'-Deoxy-2'-fluoro-L-uridine and its derivatives has been demonstrated against a range of viruses. The following tables summarize the 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) values for closely related 2'-deoxy-2'-fluoro-uridine and cytidine (B196190) analogs against various viruses in different cell lines. These values serve as a reference for designing experiments with 2'-Deoxy-2'-fluoro-L-uridine.

Table 1: Antiviral Activity (EC50) of Related 2'-Deoxy-2'-fluoro Nucleoside Analogs

Virus Family	Virus	Compound	Cell Line	EC50 (µM)
Flaviviridae	Hepatitis C Virus (HCV)	2'-Deoxy-2'-fluoro-2'-C-methylcytidine	Huh-7	<10
Flaviviridae	Tick-Borne Encephalitis Virus (TBEV)	2-Deoxy Sugar Uridine Derivatives	A549	1.4 - 10.2[1]
Orthomyxoviridae	Influenza A Virus (H5N2)	2-Deoxy Sugar Uridine Derivatives	MDCK	82 - 100[2]
Bunyavirales	Crimean-Congo Hemorrhagic Fever Virus (CCHFV)	2'-Deoxy-2'-fluorocytidine	Huh7	0.061[3]
Caliciviridae	Murine Norovirus (MNV-1)	2'-Fluoro-2'-deoxycytidine	RAW264.7	20.92[4]

Table 2: Cytotoxicity (CC50) of Related 2'-Deoxy-2'-fluoro Nucleoside Analogs

Compound	Cell Line	CC50 (µM)
2-Deoxy Sugar Uridine Derivatives	MDCK	432[2]
2'-Deoxy-2'-fluorocytidine	Huh-7	>100[5]
2'-Fluoro-2'-deoxycytidine	RAW264.7	1768[4]

Experimental Protocols

Protocol 1: Plaque Reduction Assay for Antiviral Activity Determination

This protocol outlines the methodology to determine the antiviral activity of 2'-Deoxy-2'-fluoro-L-uridine by quantifying the reduction in virus-induced plaques in a cell monolayer.

Caption: Workflow for the Plaque Reduction Assay.

Materials:

• Host cell line susceptible to the virus of interest (e.g., Vero, MDCK, A549)

• Complete growth medium

• Virus stock of known titer

• 2'-Deoxy-2'-fluoro-L-uridine

• 6-well plates

• Agarose

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol)

• Fixing solution (e.g., 4% formaldehyde (B43269) in PBS)

Procedure:

• Cell Seeding: Seed host cells in 6-well plates at a density that will result in a confluent monolayer after 24-48 hours of incubation.

• Compound Preparation: Prepare a series of concentrations of 2'-Deoxy-2'-fluoro-L-uridine in the appropriate medium. It is recommended to perform a 2-fold serial dilution starting from a high concentration (e.g., 100 µM).

• Virus Infection: When the cell monolayer is confluent, remove the growth medium and infect the cells with a dilution of the virus that will produce 50-100 plaques per well.

• Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for viral adsorption.

• Overlay: After the adsorption period, remove the viral inoculum and gently overlay the cell monolayer with a medium containing 0.5-1% low-melting-point agarose and the corresponding concentrations of 2'-Deoxy-2'-fluoro-L-uridine.

• Incubation: Allow the overlay to solidify at room temperature, and then incubate the plates at 37°C in a CO2 incubator for a period sufficient for plaque formation (typically 2-4 days).

• Staining: Fix the cells with the fixing solution for at least 30 minutes. Carefully remove the agarose overlay and stain the cell monolayer with the staining solution for 15-30 minutes.

• Plaque Counting: Gently wash the plates with water and allow them to dry. Count the number of plaques in each well.

• Data Analysis: The percentage of plaque reduction is calculated for each compound concentration relative to the virus control (no compound). The EC50 value is determined by plotting the percentage of plaque reduction against the compound concentration.

Protocol 2: Cytotoxicity Assay (MTS/XTT Assay)

This protocol is used to determine the cytotoxicity of 2'-Deoxy-2'-fluoro-L-uridine in the host cell line to calculate the selectivity index (SI = CC50/EC50).

Caption: Workflow for the Cytotoxicity Assay.

Materials:

• Host cell line

• Complete growth medium

• 2'-Deoxy-2'-fluoro-L-uridine

• 96-well plates

• MTS or XTT assay kit

• Microplate reader

Procedure:

• Cell Seeding: Seed host cells in a 96-well plate at an appropriate density.

• Compound Addition: After 24 hours, add serial dilutions of 2'-Deoxy-2'-fluoro-L-uridine to the wells. Include wells with untreated cells (cell control) and wells with medium only (background control).

• Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours).

• Reagent Addition: Add the MTS or XTT reagent to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate for 2-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the untreated cell control. The CC50 value is determined by plotting the percentage of cell viability against the compound concentration.

Conclusion

2'-Deoxy-2'-fluoro-L-uridine represents a promising scaffold for the development of novel antiviral therapeutics. Its stability and targeted mechanism of action make it a compelling candidate for further investigation against a broad spectrum of RNA viruses. The protocols provided herein offer a standardized approach for the in vitro evaluation of its antiviral efficacy and cytotoxicity, forming a crucial step in the preclinical drug development pipeline.

References

• 1. researchgate.net [researchgate.net]
• 2. Biological Evaluation of Uridine Derivatives of 2-Deoxy Sugars as Potential Antiviral Compounds against Influenza A Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. repub.eur.nl [repub.eur.nl]
• 5. academic.oup.com [academic.oup.com]

Application of Fluorinated Nucleosides in Cancer Therapy Research

Abstract

Fluorinated nucleoside analogs represent a cornerstone in cancer chemotherapy, exhibiting broad efficacy against a range of solid and hematological malignancies.[1][2][3][4] The strategic incorporation of fluorine atoms into nucleoside scaffolds enhances their metabolic stability, modulates their electronic properties, and ultimately improves their pharmacokinetic and pharmacodynamic profiles.[1][2][3][4][5] This document provides an overview of key fluorinated nucleosides, their mechanisms of action, quantitative efficacy data, and detailed protocols for their evaluation in a research setting.

Introduction to Fluorinated Nucleosides

Nucleoside analogs function as antimetabolites, interfering with the synthesis of nucleic acids (DNA and RNA) or the function of essential enzymes, thereby leading to the death of rapidly proliferating cancer cells.[1] The introduction of fluorine, a small and highly electronegative atom, can significantly alter the biological properties of the parent nucleoside.[3][6]

Key advantages of fluorination include:

• Increased Metabolic Stability: The carbon-fluorine bond is stronger than a carbon-hydrogen bond, making the analog more resistant to metabolic degradation.[6]

• Blocked Oxidative Metabolism: Fluorine can replace hydrogen or hydroxyl groups at sites of metabolic oxidation, preventing inactivation of the drug.[2][3][4][7]

• Altered Acidity and Binding: Fluorine's electron-withdrawing nature can change the acidity of nearby protons, affecting how the drug interacts with target enzymes.[8]

• Enhanced Lipophilicity: Fluorination can increase a molecule's ability to cross cell membranes.[1]

Prominent examples of FDA-approved fluorinated nucleosides in oncology include 5-Fluorouracil (5-FU), Gemcitabine (B846), and Trifluridine (B1683248).[1]

Key Analogs and Mechanisms of Action

Gemcitabine (dFdC)

Gemcitabine (2',2'-difluorodeoxycytidine) is a deoxycytidine analog used to treat various cancers, including pancreatic, non-small cell lung, breast, and ovarian cancers.[9][10]

Mechanism of Action: Gemcitabine is a prodrug that requires intracellular phosphorylation to become active.[11]

• Uptake and Phosphorylation: It enters the cell via nucleoside transporters and is phosphorylated by deoxycytidine kinase (dCK) to gemcitabine monophosphate (dFdCMP).[12][13] This is followed by further phosphorylation to the active diphosphate (B83284) (dFdCDP) and triphosphate (dFdCTP) forms.[12][13]

• DNA Chain Termination: dFdCTP competes with the natural nucleotide (dCTP) for incorporation into DNA.[11][12] Once incorporated, it allows for the addition of one more nucleotide before halting further DNA elongation, a process known as "masked chain termination".[9][11] This makes it difficult for cellular repair enzymes to remove the faulty base.[11]

• Inhibition of Ribonucleotide Reductase (RNR): The diphosphate form, dFdCDP, inhibits RNR, the enzyme responsible for producing the deoxynucleotides required for DNA synthesis.[9][12] This depletes the cell's pool of normal dCTP, reducing competition and enhancing the incorporation of dFdCTP into DNA—a self-potentiating effect.[11][12]

The disruption of DNA synthesis and repair ultimately triggers programmed cell death (apoptosis).[13]

Caption: Mechanism of Action for Gemcitabine.

5-Fluorouracil (5-FU)

5-FU is a pyrimidine (B1678525) analog that has been a mainstay of chemotherapy for decades, particularly for colorectal and breast cancers.[14]

Mechanism of Action: 5-FU is converted into several active metabolites within the cell.[14]

• Inhibition of Thymidylate Synthase (TS): The primary mechanism involves conversion to 5-fluoro-2'-deoxyuridine (B1346552) monophosphate (FdUMP).[14] FdUMP forms a stable ternary complex with thymidylate synthase (TS) and the cofactor 5,10-methylenetetrahydrofolate, which inhibits the enzyme.[14][15] TS is crucial for synthesizing thymidine (B127349), a necessary component of DNA. Its inhibition leads to a depletion of thymidine, causing "thymineless death."

• Incorporation into DNA and RNA: 5-FU can also be converted to 5-fluorouridine (B13573) triphosphate (FUTP) and 5-fluoro-2'-deoxyuridine triphosphate (FdUTP). FUTP is incorporated into RNA, disrupting RNA processing and function.[14] FdUTP can be incorporated into DNA, leading to DNA damage.

Caption: Metabolic Activation Pathways of 5-Fluorouracil.

Trifluridine (TFT)

Trifluridine is a thymidine analog whose primary mechanism involves direct incorporation into DNA.[16][17] It is often administered with tipiracil, an inhibitor of the enzyme thymidine phosphorylase, which rapidly degrades trifluridine.[18][19] This combination is used to treat metastatic colorectal cancer.[16][18]

Mechanism of Action:

• Phosphorylation: After entering the cancer cell, trifluridine is phosphorylated by thymidine kinase to its monophosphate and subsequently to the active trifluridine triphosphate (TFT-TP).[16]

• DNA Incorporation: TFT-TP is incorporated into DNA in place of thymidine triphosphate.[16][20] This incorporation leads to DNA dysfunction, strand breaks, and prevents normal DNA synthesis, ultimately inducing cell death (apoptosis).[16][20] The amount of trifluridine incorporated into DNA correlates highly with its cytotoxic activity.[16][17]

Quantitative Data on Anticancer Activity

The efficacy of fluorinated nucleosides is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Compound	Cancer Cell Line	IC50 (µM)	Notes	Reference
Gemcitabine	HCT116 (Colon)	0.04 - 0.4	Varies with exposure time	[21]
A549 (Lung)	0.2 - 1.5	[21]
PC-3 (Prostate)	0.1 - 0.9	[21]
PANC-1 (Pancreatic)	0.03 - 0.3	[22]
5-Fluorouracil	HCT116 (Colon)	1 - 10	[23]
SW480 (Colon)	2 - 15	[23]
MCF7 (Breast)	0.5 - 5	[24]
Trifluridine	HCT-116 (Colon)	1.8	IC50 for combination with Tipiracil	[23]
SW480 (Colon)	2.5	IC50 for combination with Tipiracil	[23]
2'-Fluoro-4'-selenoarabinocytidine	HCT116 (Colon)	0.019	A potent experimental analog	[21]
A549 (Lung)	0.012	More potent than Gemcitabine in this study	[21]
Compound 9b (Acyclic Analog)	HCT-116 (Colon)	0.89	An experimental acyclic nucleoside	[23]
SW480 (Colon)	1.15	[23]

Note: IC50 values can vary significantly between studies due to differences in cell culture conditions, assay methods, and exposure times.

Experimental Protocols

Protocol: In Vitro Cytotoxicity Assessment using a Cell Viability Assay (e.g., MTT or WST-8)

This protocol outlines a standard method for determining the IC50 value of a fluorinated nucleoside against a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., A549, HCT116)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• Fluorinated nucleoside stock solution (e.g., 10 mM in DMSO)

• Phosphate-Buffered Saline (PBS)

• MTT or WST-8 reagent

• Solubilization solution (for MTT assay, e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells from a sub-confluent culture flask.

  • Seed the cells into a 96-well plate at a predetermined density (e.g., 2,000-5,000 cells/well in 100 µL of medium).[25]

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow cells to attach.[25]

• Compound Treatment:

  • Prepare a serial dilution of the fluorinated nucleoside in complete culture medium. A typical concentration range might be 0.001 µM to 100 µM.

  • Include a "vehicle control" (medium with the same concentration of DMSO as the highest drug concentration) and a "no-cell" blank control.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different drug concentrations (in triplicate for each concentration).

• Incubation:

  • Incubate the plate for a specified period, typically 48 to 72 hours, at 37°C and 5% CO2.

• Viability Measurement (WST-8 Example):

  • Add 10 µL of WST-8 reagent to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no-cell" blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

  • Plot the % Viability against the logarithm of the drug concentration.

  • Use non-linear regression (log(inhibitor) vs. normalized response -- variable slope) in software like GraphPad Prism or R to calculate the IC50 value.

Caption: Workflow for In Vitro Cytotoxicity Assay.

Conclusion and Future Directions

Fluorinated nucleosides remain a vital class of anticancer agents.[2][3] Research continues to focus on several key areas:

• Overcoming Resistance: Developing new analogs or combination therapies to combat resistance mechanisms, such as reduced activity of activating enzymes (e.g., dCK) or increased degradation.

• Targeted Delivery: Creating prodrugs (e.g., ProTides) that can deliver the active monophosphate form directly into cancer cells, bypassing the need for the initial phosphorylation step.[2][7]

• Novel Fluorination Strategies: Exploring new methods to incorporate fluorine at different positions of the nucleoside to fine-tune its biological activity and pharmacokinetic properties.[3]

The rational design of next-generation fluorinated nucleosides, guided by a deep understanding of their mechanisms and aided by robust preclinical evaluation, holds great promise for improving cancer treatment outcomes.

References

• 1. Chemical Space of Fluorinated Nucleosides/Nucleotides in Biomedical Research and Anticancer Drug Discovery | MDPI [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Fluorinated nucleosides as an important class of anticancer and antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Fluorinated nucleosides as an important class of anticancer and antiviral agents. | Semantic Scholar [semanticscholar.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Gemcitabine - Wikipedia [en.wikipedia.org]
• 10. cancercareontario.ca [cancercareontario.ca]
• 11. Gemcitabine: metabolism, mechanisms of action, and self-potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. What is the mechanism of Gemcitabine Hydrochloride? [synapse.patsnap.com]
• 14. 5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. go.drugbank.com [go.drugbank.com]
• 17. Trifluridine | C10H11F3N2O5 | CID 6256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Trifluridine/tipiracil - Wikipedia [en.wikipedia.org]
• 19. Trifluridine - Wikipedia [en.wikipedia.org]
• 20. What is the mechanism of Trifluridine? [synapse.patsnap.com]
• 21. mdpi.com [mdpi.com]
• 22. Recent advances in the strategic incorporation of fluorine into new-generation taxoid anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Anticancer Properties of Fluorinated Aminophenylhydrazines on A549 Lung Carcinoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing 2'-Deoxy-2'-fluoro-l-uridine (l-FMAU) Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Deoxy-2'-fluoro-l-uridine (l-FMAU), also known as Clevudine, is a synthetic nucleoside analog with potent antiviral activity, primarily against Hepatitis B Virus (HBV).[1][2][3] It has also demonstrated efficacy against Epstein-Barr virus (EBV).[4] As an l-nucleoside, l-FMAU exhibits a favorable safety profile, with reduced toxicity compared to some d-nucleoside analogs.[5] This document provides detailed experimental protocols for evaluating the in vitro and in vivo efficacy of l-FMAU, along with data presentation guidelines and visualizations of key pathways and workflows.

The mechanism of action of l-FMAU involves its intracellular phosphorylation to the active triphosphate form (l-FMAU-TP) by host cellular kinases, including thymidine (B127349) kinase and deoxycytidine kinase.[1][2] l-FMAU-TP then acts as a potent inhibitor of the HBV DNA polymerase (reverse transcriptase).[1][2] Notably, l-FMAU functions as a non-competitive inhibitor and is not incorporated into the growing viral DNA chain, which may contribute to its lower toxicity.[6][7]

Data Presentation

In Vitro Efficacy and Cytotoxicity of l-FMAU

Cell Line	Parameter	Value	Reference
H1 cells	EC50 (HBV)	5.0 µM	[1][2]
2.2.15 cells	EC50 (HBV)	Not explicitly stated, but potent inhibition observed	[8]
HepG2 cells	CC50	>100 µM (Typical for non-toxic compounds)	[1][9]
P3HR1 cells (EBV)	EC90	5.0 µM	[4]
P3HR1 cells (EBV)	CC50	1 mM	[4]
HepAD38 cells (HBV)	EC50	0.11 µM	[4]

EC50: Half-maximal effective concentration. CC50: Half-maximal cytotoxic concentration.

In Vivo Efficacy of l-FMAU in the Woodchuck Model of Chronic Hepatitis B

Animal Model	Dosage	Duration	Key Findings	Reference
Woodchucks	10 mg/kg/day	3 months	Potent anti-HBV activity, no significant virus rebound after treatment cessation.	[1][2]
Mice	50 mg/kg/day	30 days	No apparent toxicity.	[1][2]

Experimental Protocols

In Vitro Cytotoxicity Assay in HepG2 Cells

This protocol is to determine the cytotoxicity of l-FMAU in a human liver carcinoma cell line.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• 96-well clear-bottom black plates

• l-FMAU

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Culture: Maintain HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Trypsinize and resuspend cells to a concentration of 5 x 10^4 cells/mL. Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of l-FMAU in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO, if used to dissolve the compound) and a positive control for cytotoxicity.

• Incubation: Incubate the plates for 72 hours at 37°C and 5% CO2.

• Viability Assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the CC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

In Vitro HBV Replication Inhibition Assay in HepG2.2.15 Cells

This protocol assesses the ability of l-FMAU to inhibit HBV replication in a stable cell line that constitutively produces HBV particles.

Materials:

• HepG2.2.15 cells

• Culture medium (as for HepG2)

• l-FMAU

• DNA extraction kit

• Primers and probe for HBV DNA quantification by qPCR

• qPCR master mix

• Real-time PCR instrument

Procedure:

• Cell Seeding and Treatment: Seed HepG2.2.15 cells in 6-well plates and treat with serial dilutions of l-FMAU as described in the cytotoxicity assay.

• Incubation: Incubate the cells for 6 days, changing the medium and reapplying the compound every 2 days.

• DNA Extraction: After incubation, harvest the cell culture supernatant. Extract viral DNA from the supernatant using a commercial DNA extraction kit according to the manufacturer's instructions.

• HBV DNA Quantification (qPCR):

  • Prepare a reaction mixture containing qPCR master mix, HBV-specific primers and probe, and the extracted DNA.

  • Perform real-time PCR using a standard thermal cycling protocol (e.g., initial denaturation at 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 1 minute).[10][11]

  • Generate a standard curve using a plasmid containing the HBV target sequence to quantify the HBV DNA copies in each sample.

• Data Analysis: Calculate the percentage of inhibition of HBV DNA replication for each concentration of l-FMAU compared to the vehicle control. Determine the EC50 value from the dose-response curve.

In Vitro HBV DNA Polymerase Inhibition Assay (Endogenous Polymerase Assay)

This assay directly measures the effect of the triphosphate form of l-FMAU on the activity of the viral polymerase within intact viral capsids.

Materials:

• HBV-producing cells (e.g., HepG2.2.15)

• l-FMAU triphosphate (l-FMAU-TP)

• Cell lysis buffer

• Polyethylene glycol (PEG) 8000

• Reaction buffer containing dNTPs (dATP, dGTP, dCTP, dTTP) and [α-32P]dCTP

• Scintillation counter

Procedure:

• Isolation of HBV Core Particles:

  • Lyse HBV-producing cells and pellet the nuclei.

  • Precipitate the viral core particles from the cytoplasmic extract using PEG 8000.

  • Resuspend the core particle pellet in a suitable buffer.

• Polymerase Reaction:

  • Set up reaction mixtures containing the isolated core particles, reaction buffer with dNTPs (including [α-32P]dCTP), and varying concentrations of l-FMAU-TP.

  • Incubate the reactions at 37°C for 2-4 hours to allow for DNA synthesis.

• Quantification of DNA Synthesis:

  • Spot the reaction mixtures onto DE81 ion-exchange paper and wash to remove unincorporated nucleotides.

  • Measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of polymerase activity for each concentration of l-FMAU-TP relative to the no-drug control. Determine the IC50 value.

In Vivo Efficacy Study in the Woodchuck Hepatitis Virus (WHV) Model

The woodchuck and its associated WHV are a well-established and predictive model for studying HBV infection and antiviral therapies.

Materials:

• Chronically WHV-infected woodchucks

• l-FMAU

• Equipment for oral gavage

• Blood collection supplies

• Serum separation tubes

• DNA extraction kits for serum

• qPCR reagents for WHV DNA quantification

Procedure:

• Animal Acclimation and Baseline Measurement: Acclimate chronically WHV-infected woodchucks to the housing conditions. Collect baseline blood samples to determine pre-treatment serum WHV DNA levels.

• Treatment Administration:

  • Randomly assign animals to treatment and control groups.

  • Administer l-FMAU orally once daily at the desired dose levels (e.g., 10 mg/kg). The control group should receive a placebo vehicle.

  • Treat the animals for a specified duration (e.g., 12 weeks).

• Monitoring:

  • Collect blood samples at regular intervals (e.g., weekly) throughout the study.

  • Monitor the animals for any signs of toxicity.

• Quantification of Viral Load:

  • Separate serum from the collected blood samples.

  • Extract WHV DNA from the serum.

  • Quantify WHV DNA levels using qPCR as described for the in vitro assay, but with WHV-specific primers and probe.

• Data Analysis:

  • Calculate the log10 reduction in serum WHV DNA levels from baseline for each animal.

  • Compare the viral load reduction between the treatment and control groups to determine the antiviral efficacy of l-FMAU.

  • Monitor for any viral rebound after the cessation of treatment.

Visualizations

Caption: Mechanism of action of l-FMAU in inhibiting HBV replication.

Caption: Experimental workflow for evaluating l-FMAU efficacy.

References

• 1. reframeDB [reframedb.org]
• 2. Preclinical investigation of L-FMAU as an anti-hepatitis B virus agent [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mechanism of action of beta-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine involves a second metabolic pathway leading to beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine 5'-triphosphate, a potent inhibitor of the hepatitis C virus RNA-dependent RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Understanding the unique mechanism of L-FMAU (clevudine) against hepatitis B virus: molecular dynamics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. gali.cz [gali.cz]
• 10. molecular.abbott [molecular.abbott]
• 11. Recent Drug Development in the Woodchuck Model of Chronic Hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Metabolic Stability of 2'-Deoxy-2'-fluoro-L-uridine

Audience: Researchers, scientists, and drug development professionals.

Introduction

The metabolic stability of a drug candidate is a critical parameter assessed during preclinical development. It provides insights into the extent and rate of biotransformation, which directly influences the compound's pharmacokinetic profile, including its half-life, clearance, and potential for drug-drug interactions.[1][2][3] 2'-Deoxy-2'-fluoro-L-uridine is a synthetic L-nucleoside analog. While natural D-nucleosides are readily metabolized by various enzymes, L-nucleoside analogs often exhibit increased resistance to enzymatic degradation, leading to improved metabolic stability and prolonged therapeutic effects.[4][5]

These application notes provide detailed protocols for assessing the in vitro metabolic stability of 2'-Deoxy-2'-fluoro-L-uridine using common subcellular and cellular systems, including liver microsomes, S9 fractions, and hepatocytes.[1][6] These assays are fundamental in early drug discovery to identify potential metabolic liabilities and guide lead optimization.[7][8]

Key In Vitro Metabolic Stability Assays

The primary in vitro systems used to evaluate metabolic stability are:

• Liver Microsomes: These are subcellular fractions of the endoplasmic reticulum from hepatocytes and are rich in Phase I enzymes, particularly cytochrome P450 (CYP) enzymes.[1][9] Microsomal stability assays are high-throughput screens primarily for assessing CYP-mediated metabolism.[7]

• Liver S9 Fraction: This fraction contains both microsomal and cytosolic enzymes, thus encompassing both Phase I and Phase II metabolic pathways.[1][10][11][12] S9 stability assays provide a broader view of a compound's hepatic metabolism.[10][13]

• Hepatocytes: As intact liver cells, hepatocytes contain a full complement of metabolic enzymes and cofactors, representing the "gold standard" for in vitro metabolism studies.[6][14][15] They allow for the assessment of both Phase I and Phase II metabolism, as well as transporter-mediated uptake and efflux.[7][16][17]

Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

This protocol assesses the metabolic stability of 2'-Deoxy-2'-fluoro-L-uridine in the presence of liver microsomes, primarily evaluating its susceptibility to Phase I metabolism.[7][18]

Materials and Reagents:

• 2'-Deoxy-2'-fluoro-L-uridine

• Pooled human liver microsomes (or from other species of interest)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl₂)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[19]

• Control compounds (e.g., a rapidly metabolized compound like testosterone (B1683101) and a stable compound like warfarin)

• Acetonitrile (B52724) (containing an appropriate internal standard for LC-MS/MS analysis)

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of 2'-Deoxy-2'-fluoro-L-uridine in a suitable solvent (e.g., DMSO).

  • Thaw the liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) with cold potassium phosphate buffer.[7]

  • Prepare the NADPH regenerating system solution according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the liver microsomal suspension.

  • Add the test compound (2'-Deoxy-2'-fluoro-L-uridine) and control compounds to the wells. The final substrate concentration is typically 1-10 µM.[7][19]

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the plate at 37°C with shaking.

• Sample Collection and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), collect aliquots from the incubation mixture.[7][19]

  • Immediately quench the reaction by adding the aliquots to a plate containing cold acetonitrile with an internal standard. This step precipitates the proteins and stops the enzymatic reaction.[19]

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining concentration of 2'-Deoxy-2'-fluoro-L-uridine at each time point.[18][19]

Data Analysis:

• Plot the natural logarithm of the percentage of remaining 2'-Deoxy-2'-fluoro-L-uridine versus time.

• Determine the elimination rate constant (k) from the slope of the linear regression.

• Calculate the in vitro half-life (t₁/₂) using the equation: t₁/₂ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t₁/₂) / (mg/mL microsomal protein in incubation).

Protocol 2: Liver S9 Stability Assay

This protocol evaluates the metabolic stability of 2'-Deoxy-2'-fluoro-L-uridine in the liver S9 fraction, which includes both Phase I and Phase II enzymes.[10][11][13]

Materials and Reagents:

• 2'-Deoxy-2'-fluoro-L-uridine

• Pooled human liver S9 fraction (or from other species)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Cofactors:

  • NADPH (for Phase I)

  • Uridine diphosphate (B83284) glucuronic acid (UDPGA) (for glucuronidation)

  • 3'-phosphoadenosine-5'-phosphosulfate (PAPS) (for sulfation)

  • Glutathione (B108866) (GSH) (for glutathione conjugation)

• Control compounds (e.g., midazolam for Phase I, 7-hydroxycoumarin for Phase II)[11]

• Acetonitrile (with internal standard)

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of 2'-Deoxy-2'-fluoro-L-uridine.

  • Thaw the S9 fraction on ice and dilute to the desired concentration (e.g., 1-2 mg/mL) with cold buffer.[13]

  • Prepare cofactor solutions. For a comprehensive assessment, a mixture of NADPH, UDPGA, PAPS, and GSH can be used.[11]

• Incubation:

  • Add the S9 fraction to the wells of a 96-well plate.

  • Add the test compound and controls.

  • Pre-incubate at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the cofactor mix.

  • Incubate at 37°C with shaking.

• Sample Collection and Quenching:

  • Collect aliquots at specified time points (e.g., 0, 15, 30, 45, 60 minutes).[11][13]

  • Quench the reaction with cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to remove precipitated proteins.

  • Analyze the supernatant using LC-MS/MS.

Data Analysis:

• The data analysis is similar to the microsomal stability assay, providing half-life and intrinsic clearance values.

Protocol 3: Hepatocyte Stability Assay

This protocol measures the metabolic stability of 2'-Deoxy-2'-fluoro-L-uridine in intact hepatocytes, providing a more physiologically relevant assessment of overall hepatic metabolism.[7][14][16]

Materials and Reagents:

• 2'-Deoxy-2'-fluoro-L-uridine

• Cryopreserved or fresh human hepatocytes (or from other species)

• Hepatocyte incubation medium (e.g., Williams' Medium E)[17]

• Control compounds (e.g., testosterone, 7-hydroxycoumarin)[7]

• Acetonitrile (with internal standard)

• Suspension culture plates (e.g., ultra-low attachment plates)

• Incubator (37°C, 5% CO₂)

• Centrifuge

Procedure:

• Preparation of Hepatocytes:

  • Thaw cryopreserved hepatocytes according to the supplier's protocol.

  • Determine cell viability and density.

  • Dilute the hepatocyte suspension to the desired concentration (e.g., 0.5-1 x 10⁶ viable cells/mL) in pre-warmed incubation medium.[15][17]

• Incubation:

  • Add the hepatocyte suspension to the wells of a suspension culture plate.

  • Add the test compound and controls.

  • Incubate at 37°C in a humidified incubator with 5% CO₂ with gentle shaking.

• Sample Collection and Quenching:

  • At various time points (e.g., 0, 15, 30, 60, 90, 120 minutes), collect aliquots of the cell suspension.[7][17]

  • Quench the reaction by adding the aliquots to cold acetonitrile with an internal standard.

• Sample Processing and Analysis:

  • Vortex and centrifuge the samples to pellet cell debris and precipitated proteins.

  • Analyze the supernatant by LC-MS/MS.

Data Analysis:

• Calculate the half-life and intrinsic clearance as described for the previous assays. The CLint is typically expressed as µL/min/10⁶ cells.[15][16]

Data Presentation

The quantitative data obtained from these assays should be summarized in clear and structured tables for easy comparison. Below are example tables with hypothetical data for 2'-Deoxy-2'-fluoro-L-uridine.

Table 1: Metabolic Stability of 2'-Deoxy-2'-fluoro-L-uridine in Liver Microsomes

Parameter	2'-Deoxy-2'-fluoro-L-uridine	Testosterone (Positive Control)	Warfarin (Negative Control)
Half-life (t₁/₂) (min)	> 60	15.2	> 60
Intrinsic Clearance (CLint) (µL/min/mg protein)	< 5.0	45.6	< 5.0

Table 2: Metabolic Stability of 2'-Deoxy-2'-fluoro-L-uridine in Liver S9 Fraction

Parameter	2'-Deoxy-2'-fluoro-L-uridine	Midazolam (Phase I Control)	7-Hydroxycoumarin (Phase II Control)
Half-life (t₁/₂) (min)	> 60	12.8	25.4
Intrinsic Clearance (CLint) (µL/min/mg protein)	< 4.5	54.1	27.3

Table 3: Metabolic Stability of 2'-Deoxy-2'-fluoro-L-uridine in Hepatocytes

Parameter	2'-Deoxy-2'-fluoro-L-uridine	Testosterone (Control)
Half-life (t₁/₂) (min)	> 120	35.7
Intrinsic Clearance (CLint) (µL/min/10⁶ cells)	< 3.0	19.4

Visualizations

Experimental Workflow

References

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro- l -uridine Nucleic Acids: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. Synthesis and Structural Characterization of 2'-Deoxy-2'-fluoro-l-uridine Nucleic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vitro Metabolic Stability - Creative Bioarray [dda.creative-bioarray.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. nuvisan.com [nuvisan.com]
• 9. Cytochrome P450-Mediated Metabolic Stability Assay in Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 10. mttlab.eu [mttlab.eu]
• 11. S9 Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 12. mttlab.eu [mttlab.eu]
• 13. S9 Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 14. Hepatocyte Stability Assay Test | AxisPharm [axispharm.com]
• 15. protocols.io [protocols.io]
• 16. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 17. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - UK [thermofisher.com]
• 18. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 19. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]

Application Notes and Protocols for Solid-Phase Synthesis of Oligonucleotides with 2'-Fluoro Modifications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oligonucleotides incorporating 2'-fluoro (2'-F) modifications have garnered significant interest in therapeutic and diagnostic applications. The fluorine substitution at the 2' position of the ribose sugar confers desirable properties, including increased binding affinity to target RNA, enhanced nuclease resistance, and the ability to adopt an A-form duplex geometry, which is crucial for interactions with RNA.[1][2] These characteristics make 2'-F modified oligonucleotides promising candidates for antisense therapies, siRNAs, and aptamers.

This document provides detailed application notes and experimental protocols for the solid-phase synthesis of oligonucleotides containing 2'-fluoro modifications using phosphoramidite (B1245037) chemistry.

Data Presentation

Table 1: Coupling Efficiency and Synthesis Parameters for 2'-Fluoro Phosphoramidites

Parameter	Value	Notes
Average Coupling Efficiency	94-96% (single coupling)	Efficiency can be slightly increased with a double coupling protocol.[3]
>99% (with optimized protocols)	Some suppliers report higher efficiencies with proprietary methods.[4]
Phosphoramidite Concentration	0.08–0.15 M in anhydrous acetonitrile (B52724)	The concentration may vary depending on the specific 2'-fluoro phosphoramidite and synthesizer.[5]
Activator	0.25 M 5-Ethylthiotetrazole (ETT) or 0.50 M 4,5-Dicyanoimidazole (DCI) in anhydrous acetonitrile	These are commonly used activators for modified phosphoramidites.[5]
Coupling Time	3 - 30 minutes	Extended coupling times are often recommended for modified phosphoramidites to ensure high efficiency.[2][5]

Table 2: Deprotection and Cleavage Conditions

Step	Reagent	Temperature	Duration	Notes
Cleavage from Solid Support & Base Deprotection	Ammonium (B1175870) hydroxide (B78521) / 40% Methylamine (B109427) (AMA) (1:1 v/v)	Room Temperature	2 hours	Heating in AMA can lead to some degradation of 2'-fluoro nucleotides.[2]
Ammonium hydroxide / Ethanol (B145695) (3:1 v/v)	55°C	16 hours	A common alternative to AMA.[5]
2'-O-Silyl Group Removal (if applicable)	Triethylamine (B128534) trihydrofluoride (TEA·3HF) in NMP or DMSO	65°C	2.5 hours	This step is only necessary if a 2'-O-silyl protecting group (e.g., TBDMS) is used, which is common in RNA synthesis.

Table 3: Expected Purity and Yield

Purification Method	Expected Purity of Full-Length Product	Expected Yield	Notes
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)	>85%	Moderate to High	Purity is dependent on the length and sequence of the oligonucleotide. Not always ideal for oligonucleotides longer than 50 bases.[6]
Polyacrylamide Gel Electrophoresis (PAGE)	95-99%	Lower	Recommended for applications requiring very high purity and for oligonucleotides longer than 50-60 bases.[6][7][8]
Final Yield (after synthesis and purification)	Variable	Highly dependent on the length of the oligonucleotide, coupling efficiency, and purification method. For a 20-mer with 99% average coupling efficiency, the theoretical maximum yield of full-length product before purification is ~82%.[9][10]

Experimental Protocols

I. Pre-Synthesis Preparation

• Phosphoramidite Preparation : Dissolve the 2'-fluoro phosphoramidites and standard DNA/RNA phosphoramidites in anhydrous acetonitrile to the desired concentration (typically 0.08 M to 0.15 M).[5] Ensure all solutions are maintained under an inert atmosphere (Argon) to prevent moisture contamination.

• Reagent Preparation : Prepare fresh solutions of the activator (e.g., 0.25 M ETT or 0.5 M DCI in anhydrous acetonitrile), capping reagents, oxidizing agent, and deblocking solution as per the synthesizer manufacturer's recommendations.

• Synthesizer Setup : Prime all reagent lines on the automated DNA/RNA synthesizer to ensure the absence of air bubbles and moisture.

II. Solid-Phase Synthesis Cycle

The synthesis is performed on a solid support (e.g., controlled pore glass - CPG) in a column, following a cyclical four-step process for each nucleotide addition.

• Deblocking (Detritylation) :

  • Reagent: 3% Trichloroacetic acid (TCA) in dichloromethane (B109758) (DCM).

  • Procedure: The 5'-dimethoxytrityl (DMT) protecting group of the nucleotide attached to the solid support is removed by treatment with the deblocking solution. This exposes the 5'-hydroxyl group for the next coupling reaction.

  • The column is then washed thoroughly with anhydrous acetonitrile.

• Coupling :

  • Reagents: 2'-fluoro phosphoramidite solution and activator solution.

  • Procedure: The 2'-fluoro phosphoramidite and activator are simultaneously delivered to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain.

  • Reaction Time: 3 to 30 minutes.[2][5] A longer coupling time is generally recommended for modified phosphoramidites.

• Capping :

  • Reagents: Capping A (e.g., acetic anhydride/lutidine/THF) and Capping B (e.g., N-methylimidazole/THF).

  • Procedure: Any unreacted 5'-hydroxyl groups are acetylated (capped) to prevent their participation in subsequent coupling cycles, which would result in deletion mutations.

• Oxidation :

  • Reagent: 0.02 M Iodine in THF/water/pyridine.

  • Procedure: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester.

These four steps are repeated for each nucleotide to be added to the sequence.

III. Cleavage and Deprotection

• Cleavage from Solid Support and Base Deprotection :

  • Transfer the solid support from the synthesis column to a screw-cap vial.

  • Add a 1:1 (v/v) mixture of aqueous ammonium hydroxide and 40% aqueous methylamine (AMA).[2]

  • Incubate at room temperature for 2 hours.[2]

  • Alternatively, use a 3:1 (v/v) mixture of ammonium hydroxide and ethanol and incubate at 55°C for 16 hours.[5]

  • After incubation, transfer the supernatant containing the cleaved and partially deprotected oligonucleotide to a new tube.

• Removal of 2'-O-Protecting Groups (if applicable) :

  • If 2'-O-silyl protecting groups were used (common for RNA synthesis), evaporate the solution from the previous step to dryness.

  • Resuspend the residue in a solution of triethylamine trihydrofluoride (TEA·3HF) in N-methylpyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

  • Incubate at 65°C for 2.5 hours.

IV. Purification

• Desalting :

  • Before purification, it is often necessary to desalt the crude oligonucleotide solution using a size-exclusion chromatography column (e.g., a NAP-10 or NAP-25 column).

• Purification by RP-HPLC :

  • Column : A C18 reverse-phase column is commonly used.

  • Mobile Phases :

    • Buffer A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

    • Buffer B: 0.1 M TEAA in 50% acetonitrile.

  • Gradient : A linear gradient of increasing Buffer B is used to elute the oligonucleotide. The gradient will need to be optimized based on the length and sequence of the oligonucleotide.

  • Detection : UV absorbance at 260 nm.

  • Collect the fractions corresponding to the full-length product.

• Purification by PAGE :

  • Gel : A denaturing polyacrylamide gel (e.g., 15-20% acrylamide, 7 M urea) is prepared.

  • Sample Preparation : The desalted oligonucleotide is dissolved in a formamide-based loading buffer.

  • Electrophoresis : The sample is loaded onto the gel and run at a constant voltage until the tracking dye has migrated to the desired position.

  • Visualization : The oligonucleotide bands can be visualized by UV shadowing.

  • Elution : The band corresponding to the full-length product is excised from the gel, crushed, and the oligonucleotide is eluted into a buffer (e.g., 0.5 M ammonium acetate).

  • The eluted oligonucleotide is then desalted.

Visualizations

Caption: Workflow for the solid-phase synthesis of 2'-fluoro modified oligonucleotides.

References

• 1. 2' Fluoro RNA Modification [biosyn.com]
• 2. glenresearch.com [glenresearch.com]
• 3. academic.oup.com [academic.oup.com]
• 4. idtdna.com [idtdna.com]
• 5. 2′-Fluoro-4′-thioarabino-modified oligonucleotides: conformational switches linked to siRNA activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. labcluster.com [labcluster.com]
• 7. Oligonucleotide Purity and Purification Method - BSI [biosyn.com]
• 8. idtdna.com [idtdna.com]
• 9. What affects the yield of your oligonucleotides synthesis [biosyn.com]
• 10. trilinkbiotech.com [trilinkbiotech.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2'-Deoxy-2'-fluoro-l-uridine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the synthesis of 2'-Deoxy-2'-fluoro-l-uridine. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental procedures, with a focus on improving reaction yields.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues encountered during the synthesis of 2'-Deoxy-2'-fluoro-l-uridine, which typically proceeds via the protection of L-2,2'-anhydrouridine, followed by hydrolysis, fluorination, and deprotection.

Low Yield in Hydrolysis of 2,2'-Anhydrouridine Ring

Question: My hydrolysis of the 2,2'-anhydro ring of the protected L-uridine derivative is resulting in a low yield of the desired arabino-configured nucleoside. What are the possible causes and solutions?

Answer: Incomplete hydrolysis or the formation of side products can lead to low yields. Here are some common causes and troubleshooting steps:

• Incomplete Reaction: The hydrolysis of the anhydro ring can be sluggish. Ensure that the reaction is allowed to proceed to completion by monitoring it using Thin Layer Chromatography (TLC).

  • Solution: Extend the reaction time and consider a slight increase in temperature if the reaction is proceeding too slowly.

• Suboptimal pH: The pH of the reaction mixture is critical for efficient hydrolysis.

  • Solution: Carefully control the pH of the reaction. Acid-catalyzed hydrolysis is a common method.[1][2] If using acidic conditions, ensure the acid concentration is optimal, as excessively strong acid can lead to degradation of the sugar moiety.

• Side Reactions: Undesired reactions can compete with the desired hydrolysis. For instance, the protecting groups on the 3' and 5' hydroxyls might be sensitive to the hydrolysis conditions.

  • Solution: Choose protecting groups that are stable under the hydrolysis conditions. For example, if using acid-catalyzed hydrolysis, ensure your protecting groups are acid-stable.

Inefficient Fluorination with DAST

Question: I am observing a low yield and the formation of multiple byproducts during the fluorination of the 2'-hydroxyl group using diethylaminosulfur trifluoride (DAST). How can I improve this step?

Answer: Fluorination with DAST is a critical but often challenging step. Low yields are frequently attributed to side reactions and incomplete conversion.[3][4][5]

• Side Product Formation: The primary side products in DAST fluorination are often elimination products, resulting in the formation of a double bond in the sugar ring.[6]

  • Solution:

    • Temperature Control: Carry out the reaction at low temperatures (e.g., -78 °C to 0 °C) to minimize elimination side reactions.

    • Slow Addition of DAST: Add the DAST reagent dropwise to the reaction mixture to maintain better control over the reaction exotherm and minimize localized high concentrations of the reagent.

• Incomplete Reaction: The starting material may not be fully consumed, leading to a complex mixture and low yield of the desired product.

  • Solution:

    • Reagent Stoichiometry: Use a slight excess of DAST to ensure complete conversion of the starting material. A 1.1 to 1.5 molar equivalent of DAST is often recommended.

    • Reaction Time: Monitor the reaction progress by TLC. If the reaction is slow, consider allowing it to stir for a longer period at a low temperature.

• Moisture Contamination: DAST is highly sensitive to moisture, which can lead to its decomposition and the formation of byproducts.

  • Solution: Ensure all glassware is thoroughly dried and the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents.

Difficulties with Protecting and Deprotecting Groups

Question: I am facing challenges with the protection of the 3' and 5' hydroxyl groups and their subsequent removal, leading to product loss. What are the best practices?

Answer: The choice of protecting groups and the deprotection conditions are crucial for a high overall yield.

• Protecting Group Selection: The ideal protecting group should be stable throughout the reaction sequence and easily removable at the final step without affecting the rest of the molecule.

  • Recommendation: Silyl (B83357) protecting groups like tert-butyldimethylsilyl (TBDMS) are commonly used for their stability.[7] Acetyl groups can also be employed, particularly if a later deacetylation step is planned for purification.[8] The choice depends on the overall synthetic strategy.

• Incomplete Deprotection: Residual protecting groups will lead to a lower yield of the final product and complicate purification.

  • Solution: Ensure the deprotection reaction goes to completion. For silyl groups, fluoride (B91410) reagents like tetrabutylammonium (B224687) fluoride (TBAF) are effective.[7] For acetyl groups, basic conditions are typically used. Monitor the reaction by TLC to confirm the complete removal of the protecting groups.

• Product Degradation during Deprotection: Harsh deprotection conditions can lead to the degradation of the desired product.

  • Solution: Use mild deprotection conditions. For instance, for acid-sensitive compounds, avoid strongly acidic deprotection methods.

Purification Challenges

Question: I am finding it difficult to purify the final 2'-Deoxy-2'-fluoro-l-uridine product from the reaction mixture. What are the recommended purification strategies?

Answer: Purification can be challenging due to the presence of closely related impurities and stereoisomers.

• Chromatography: Column chromatography is the most common method for purifying nucleoside analogues.

  • Recommendation: Use a silica (B1680970) gel column with a suitable solvent system, typically a gradient of methanol (B129727) or ethanol (B145695) in dichloromethane (B109758) or chloroform. The optimal solvent system should be determined by TLC analysis.

• Crystallization: If the product is a solid, crystallization can be an effective purification method.

  • Recommendation: A patent suggests that converting the final product to a 3',5'-diacetyl form can facilitate crystallization and purification, followed by a final deacetylation step to yield the high-purity product.[8]

• Solid-Phase Extraction (SPE): For smaller scale purifications or to remove specific impurities, SPE can be a useful technique.[9]

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 2'-Deoxy-2'-fluoro-l-uridine, and why?

A1: The most common starting material is L-2,2'-anhydrouridine.[10] This is because the anhydro bridge locks the stereochemistry at the 2' position, and its subsequent hydrolysis stereoselectively introduces the hydroxyl group in the arabino configuration, which is the precursor for the desired l-ribo configuration after fluorination with inversion of stereochemistry.

Q2: What are the key advantages of using DAST as a fluorinating agent in this synthesis?

A2: DAST (diethylaminosulfur trifluoride) is a widely used fluorinating agent in nucleoside chemistry because it can efficiently replace a hydroxyl group with fluorine, typically with inversion of configuration (an S(_N)2-type reaction).[3][4] This stereochemical outcome is crucial for obtaining the desired stereoisomer of 2'-Deoxy-2'-fluoro-l-uridine.

Q3: Can other fluorinating agents be used instead of DAST?

A3: Yes, other fluorinating agents can be used. For example, treatment of 2,2'-anhydronucleosides with hydrogen fluoride (HF) has been reported.[4] However, DAST is often preferred due to its milder reaction conditions and better functional group tolerance. The choice of fluorinating agent can impact the reaction's stereoselectivity and yield.

Q4: How can I monitor the progress of the reactions effectively?

A4: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the progress of each step in the synthesis. By co-spotting the reaction mixture with the starting material and, if available, a standard of the product, you can determine when the reaction is complete. Staining with a suitable reagent (e.g., potassium permanganate (B83412) or UV visualization) will help in visualizing the spots.

Q5: What is a typical overall yield for the synthesis of 2'-Deoxy-2'-fluoro-l-uridine?

A5: The overall yield can vary significantly depending on the specific protocol, scale, and purification efficiency. However, a multi-step synthesis of this nature would typically have an overall yield in the range of 20-40%. Individual step yields are often higher, but losses accumulate over the entire sequence. One report mentions a 64% overall yield for the hydrolysis and fluorination steps combined.[10]

Data Presentation

Table 1: Comparison of Fluorinating Agents and Conditions

Fluorinating Agent	Substrate	Reaction Conditions	Reported Yield	Side Products	Reference
DAST	Protected L-arabino-uridine	-78 °C to rt, CH₂Cl₂	~64% (for hydrolysis & fluorination)	Elimination products	[10]
HF/Pyridine	2,2'-Anhydrouridine	High Temperature	Moderate	Degradation products	[4]
TBAF	Activated 2'-hydroxyl	Room Temperature	Varies	Varies	[7]

Table 2: Protecting Group Strategies and Deprotection Conditions

Protecting Group	Protection Reagent	Deprotection Conditions	Advantages	Disadvantages	Reference
TBDMS	TBDMS-Cl, Imidazole	TBAF in THF	Stable to many reaction conditions	Can be bulky, requires fluoride for removal	[7]
Acetyl (Ac)	Acetic Anhydride, Pyridine	NH₃/MeOH or K₂CO₃/MeOH	Easily introduced and removed	Can be labile under certain conditions	[8]
Tetrahydropyranyl (THP)	Dihydropyran, Acid catalyst	Acidic hydrolysis	Relatively stable	Can be difficult to remove selectively	[8]

Experimental Protocols

Protocol 1: Synthesis of 2'-Deoxy-2'-fluoro-l-uridine from L-2,2'-Anhydrouridine

This protocol is a general representation based on commonly cited methodologies. Researchers should optimize conditions based on their specific laboratory setup and reagents.

Step 1: Protection of 3' and 5' Hydroxyl Groups of L-2,2'-Anhydrouridine

• Dissolve L-2,2'-anhydrouridine in anhydrous pyridine.

• Add a suitable protecting group reagent (e.g., 2.2 equivalents of TBDMS-Cl) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC indicates complete conversion.

• Quench the reaction with methanol and remove the solvent under reduced pressure.

• Purify the product by silica gel column chromatography.

Step 2: Hydrolysis of the 2,2'-Anhydro Ring

• Dissolve the protected L-2,2'-anhydrouridine in a suitable solvent mixture (e.g., acetic acid/water).

• Heat the reaction mixture at a controlled temperature (e.g., 80-90 °C) and monitor the progress by TLC.

• Upon completion, neutralize the reaction mixture carefully with a base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting arabino-nucleoside by silica gel column chromatography.

Step 3: Fluorination of the 2'-Hydroxyl Group

• Dissolve the protected L-arabino-uridine in anhydrous dichloromethane under an argon atmosphere.

• Cool the solution to -78 °C.

• Slowly add a solution of DAST (1.2 equivalents) in anhydrous dichloromethane dropwise.

• Stir the reaction at low temperature for a specified time, then allow it to slowly warm to room temperature.

• Monitor the reaction by TLC.

• Carefully quench the reaction at 0 °C with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, dry the combined organic layers, and concentrate.

• Purify the crude product by silica gel column chromatography.

Step 4: Deprotection of the 3' and 5' Hydroxyl Groups

• Dissolve the protected 2'-Deoxy-2'-fluoro-l-uridine in anhydrous THF.

• Add a solution of TBAF (1 M in THF, 2.5 equivalents) and stir at room temperature.

• Monitor the reaction by TLC until all protecting groups are removed.

• Concentrate the reaction mixture and purify the final product by silica gel column chromatography to obtain 2'-Deoxy-2'-fluoro-l-uridine.

Visualizations

Caption: Synthetic workflow for 2'-Deoxy-2'-fluoro-l-uridine.

Caption: Troubleshooting logic for low yield issues.

References

• 1. On the mechanism of the acid-catalyzed hydrolysis of uridine to uracil. Evidence for 6-hydroxy-5,6-dihydrouridine intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. EP1612213B1 - Process for producing 2'-deoxy-2'-fluorouridine - Google Patents [patents.google.com]
• 9. Purification of 2-[18F]fluoro-2-deoxy-d-glucose by on-chip solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. glenresearch.com [glenresearch.com]

Technical Support Center: Incorporation of Modified Nucleosides into RNA

Welcome to the technical support center for researchers, scientists, and drug development professionals working with modified RNA. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the incorporation of modified nucleosides into RNA.

Frequently Asked Questions (FAQs)

Q1: What are the primary benefits of incorporating modified nucleosides into synthetic RNA?

Incorporating modified nucleosides into in vitro transcribed (IVT) RNA offers several key advantages for therapeutic applications. These modifications can significantly improve the performance and safety of mRNA therapeutics in multiple ways:

• Reduced Immunogenicity: Modified nucleosides can mask the synthetic mRNA from being recognized by innate immune sensors like Toll-like receptors (TLRs) and RIG-I, thereby reducing the risk of an inflammatory response.[1][2]

• Improved Stability: Modifications can protect the RNA molecule from degradation by nucleases, which extends its half-life within the cell.[1][][4][5]

• Enhanced Protein Expression: By reducing the innate immune response and increasing stability, modified mRNA can be translated more efficiently, leading to higher protein yields from a given dose.[1][2][][6]

• Reduced dsRNA Formation: Certain modified nucleosides can suppress the formation of double-stranded RNA (dsRNA) byproducts during in vitro transcription, which are potent triggers of the immune system.[1]

Q2: Which modified nucleosides are most commonly used in therapeutic mRNA research?

Pseudouridine (B1679824) (Ψ) and its N1-methylated analog, N1-methylpseudouridine (m1Ψ), are among the most widely used modifications in mRNA therapeutics.[2][7] Complete replacement of uridine (B1682114) with m1Ψ has been shown to be more effective at reducing immunogenicity and enhancing protein expression than pseudouridine.[] Other common modifications include 5-methylcytidine (B43896) (m5C) and 2-thiouridine (B16713) (s2U).[2]

Q3: Can T7 RNA polymerase efficiently incorporate any modified nucleoside?

No, T7 RNA polymerase can be restrictive in its recognition of modified nucleotides.[8] The efficiency of incorporation can be lower compared to their unmodified counterparts, often resulting in a reduced yield of full-length RNA.[8][9] However, chemical modifications at the 5-position of pyrimidines (cytosine and uridine) are generally well-tolerated.[10] For modifications that are poorly incorporated, mutant versions of T7 RNA polymerase have been developed that are less discriminatory.[8]

Q4: How does pseudouridine incorporation affect RNA structure and function?

Pseudouridine, an isomer of uridine, can alter RNA structure by enhancing base stacking and improving backbone stability.[][4][5] It can favor a C3'-endo conformation in the RNA backbone, making it more rigid.[5] While generally considered a structure-stabilizing modification, its effects can be context-dependent and may even be destabilizing in certain loop regions.[11] Functionally, pseudouridine can influence translation fidelity and efficiency.[][4][5]

Q5: What is the impact of N1-methylpseudouridine (m1Ψ) on translation fidelity?

Studies have shown that the incorporation of m1Ψ into mRNA does not significantly impact the accuracy of the translation process. Research indicates that m1Ψ does not lead to a notable increase in miscoded peptides when the mRNA is translated in cell culture, suggesting that it is a safe modification for therapeutic applications where protein fidelity is critical.[12]

Troubleshooting Guides

Issue 1: Low Yield of Full-Length Modified RNA Transcript

Possible Causes & Solutions

Cause	Recommended Solution
Inhibitors in DNA Template	Purify the DNA template using a reliable column-based method or phenol-chloroform extraction followed by ethanol (B145695) precipitation. Ensure the A260/A280 ratio is ~1.8 and the A260/A230 ratio is between 2.0-2.2.
Incorrect DNA Template Concentration	Accurately quantify the DNA template concentration using a fluorometric method (e.g., Qubit) rather than spectrophotometry, which can be skewed by contaminants. Use the recommended amount of template for your specific IVT kit.
Premature Transcription Termination	For G/C-rich templates, premature termination can be an issue. Try decreasing the incubation temperature of the transcription reaction (e.g., from 37°C to 30°C) to improve the yield of full-length transcripts.[13]
Suboptimal Nucleotide Concentration	Ensure the final concentration of each nucleotide is sufficient. For some modifications, increasing the concentration of the modified NTP may be necessary. However, be aware that excessively high nucleotide concentrations can also be inhibitory.[14]
Oxidative Damage to Reagents	Adding a reducing agent like Dithiothreitol (DTT) to a final concentration of 5-10 mM in the transcription reaction can sometimes improve yields by preventing oxidative damage to the polymerase and other components.[15]

Issue 2: Presence of Double-Stranded RNA (dsRNA) Impurities

Possible Causes & Solutions

Cause	Recommended Solution
Intrinsic Activity of T7 RNA Polymerase	T7 RNA polymerase can produce dsRNA through mechanisms like 3' extension of loop-back hairpins or promoter-independent transcription.[16]
Using specific mutant T7 RNA polymerases (e.g., G753A) has been shown to significantly reduce the formation of dsRNA byproducts.[16]
Choice of Modified Nucleoside	The type of modified nucleoside can influence the level of dsRNA formation. The use of N1-methylpseudouridine (m1Ψ) in place of uridine has been demonstrated to decrease the production of dsRNA byproducts.[16]
Post-Transcription Purification	Implement a robust purification strategy to remove dsRNA. HPLC purification is a highly effective method to eliminate dsRNA and improve the translational capacity of the mRNA.[17]

Issue 3: Inefficient or Incomplete Incorporation of Modified Nucleosides

Possible Causes & Solutions

Cause	Recommended Solution
Incompatibility with Wild-Type T7 RNA Polymerase	Some modifications, particularly at the 2'-position of the ribose, are poorly incorporated by wild-type T7 RNA polymerase.[8]
Utilize a mutant T7 RNA polymerase that has been engineered to better accommodate non-canonical nucleotides.[8]
Incorrect Modified NTP Concentration	Titrate the concentration of the modified NTP in the reaction. In some cases, a higher concentration relative to the other NTPs may be required to drive efficient incorporation.
Quality of Modified NTPs	Ensure the purity and chemical identity of your modified NTPs. Use reliable analytical techniques like TLC or LC-MS to verify the quality of your starting materials.[18]

Quantitative Data Summary

Table 1: Impact of Modified Nucleosides on In Vitro Transcription (IVT) Yield

Modification	Base Replaced	Relative Yield of Full-Length Transcript (Compared to Unmodified)	Reference
N6-methyladenosine (m6A)	Adenosine	102%	[9]
Pseudouridine (Ψ)	Uridine	99%	[9]
5-methylcytidine (m5C)	Cytosine	95%	[9]
5-methyluridine (m5U)	Uridine	104%	[9]
5-hydroxymethyluridine (hm5U)	Uridine	92%	[9]

Note: Yields can be highly dependent on the specific sequence and reaction conditions.

Experimental Protocols

Protocol 1: In Vitro Transcription (IVT) with Modified Nucleosides

This protocol provides a general framework for IVT. Specific reagent concentrations and incubation times may need to be optimized based on the IVT kit manufacturer's instructions, the DNA template, and the modified nucleosides being used.

• Template Preparation:

  • Linearize the plasmid DNA template with a restriction enzyme that produces blunt or 5' overhangs to prevent polymerase read-through.[13]

  • Confirm complete linearization by running an aliquot on an agarose (B213101) gel.

  • Purify the linearized template using a spin column or phenol-chloroform extraction and ethanol precipitation.

  • Quantify the purified template DNA.

• IVT Reaction Assembly:

  • On ice, combine the following components in a nuclease-free tube:

    • Nuclease-free water

    • Transcription buffer (typically 10X)

    • Ribonucleotide solution mix (ATP, CTP, GTP, and the modified NTP, e.g., m1ΨTP instead of UTP)

    • Linearized DNA template (0.5-1 µg)

    • (Optional) DTT (to a final concentration of 5-10 mM)

    • T7 RNA Polymerase

  • Mix gently by pipetting and centrifuge briefly to collect the contents at the bottom of the tube.

• Incubation:

  • Incubate the reaction at 37°C for 2-4 hours. For G/C-rich templates, a lower temperature (e.g., 30°C) may be beneficial.[13]

• DNase Treatment:

  • Add DNase I to the reaction mixture to digest the DNA template.

  • Incubate at 37°C for 15-30 minutes.

• RNA Purification:

  • Purify the synthesized RNA using a method of choice, such as lithium chloride precipitation, spin column purification, or HPLC for high-purity applications.

Protocol 2: Verification of Modified Nucleoside Incorporation by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for confirming and quantifying the incorporation of modified nucleosides.[19][20]

• RNA Digestion:

  • Digest the purified RNA into its constituent nucleosides using a cocktail of enzymes such as nuclease P1, followed by bacterial alkaline phosphatase.[19][21] This two-step enzymatic hydrolysis is crucial for complete digestion.[21]

• Chromatographic Separation:

  • Separate the resulting nucleosides using high-performance liquid chromatography (HPLC), typically with a reversed-phase column.[19]

• Mass Spectrometry Analysis:

  • Introduce the separated nucleosides into a tandem mass spectrometer.

  • Identify the modified nucleosides based on three key characteristics:

    • The mass-to-charge (m/z) ratio of the parent nucleoside.

    • The m/z ratio of fragment ions generated during MS/MS (e.g., loss of the ribose sugar).

    • The chromatographic retention time.[19]

  • Quantify the modified nucleosides by comparing their abundance to that of the canonical nucleosides, often using stable isotope-labeled internal standards for accuracy.

Visualizations

Caption: Workflow for the synthesis and analysis of modified RNA.

Caption: Troubleshooting logic for low RNA yield in IVT.

References

• 1. promegaconnections.com [promegaconnections.com]
• 2. Frontiers | The Pivotal Role of Chemical Modifications in mRNA Therapeutics [frontiersin.org]
• 4. ijeab.com [ijeab.com]
• 5. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 6. Optimization of In Vitro Transcription by Design of Experiment to Achieve High Self-Amplifying RNA Integrity | MDPI [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modifications | Springer Nature Experiments [experiments.springernature.com]
• 11. Structural and dynamic effects of pseudouridine modifications on noncanonical interactions in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. promegaconnections.com [promegaconnections.com]
• 14. Optimizing Modified mRNA In Vitro Synthesis Protocol for Heart Gene Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. neb.com [neb.com]
• 16. mdpi.com [mdpi.com]
• 17. In Vitro Transcription of Long RNA Containing Modified Nucleosides | Springer Nature Experiments [experiments.springernature.com]
• 18. researchgate.net [researchgate.net]
• 19. Current and Emerging Tools and Technologies for Studying RNA Modifications - Charting a Future for Sequencing RNA and Its Modifications - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Analysis of RNA and its Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Off-Target Effects of 2'-Fluoro Modified siRNAs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with 2'-fluoro (2'-F) modified small interfering RNAs (siRNAs).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of off-target effects with 2'-F modified siRNAs?

A1: The primary cause of off-target effects with 2'-F modified siRNAs, much like unmodified siRNAs, is the unintended silencing of non-target genes. This predominantly occurs through a microRNA-like mechanism where the "seed region" (nucleotides 2-8 of the siRNA guide strand) has partial complementarity to sequences in the 3' untranslated region (3' UTR) of other messenger RNAs (mRNAs).[1] This can lead to translational repression and degradation of the unintended mRNA. Additionally, high concentrations of siRNA can saturate the RNA-induced silencing complex (RISC), leading to broader, non-specific effects.[1][2]

Q2: How does 2'-fluoro modification influence the off-target effects of siRNAs?

A2: The 2'-fluoro modification is primarily introduced to increase the nuclease resistance and thermal stability of siRNAs.[3][4] While 2'-F modifications are generally well-tolerated within the siRNA duplex and can sometimes improve potency, their impact on off-target effects is complex.[3][5] Some studies suggest that strategic placement of 2'-F modifications can help mitigate off-target effects. For instance, incorporating a 2'-F modification at position 5 of the guide strand has been shown to compensate for some negative effects of other modifications and improve target silencing.[6] However, extensive or improperly placed modifications can potentially alter the interaction of the siRNA with the RISC machinery, which could inadvertently affect specificity.[6] It is crucial to consider the overall chemical modification pattern of the siRNA to minimize off-target effects.[7]

Q3: Can 2'-fluoro modified siRNAs induce an immune response?

A3: Unmodified siRNAs can sometimes trigger innate immune responses by activating pattern recognition receptors (PRRs) like Toll-like receptors (TLRs).[8] The 2'-fluoro modification has been shown to significantly reduce these immunostimulatory effects.[8][9] For example, studies have demonstrated that while unmodified siRNAs can stimulate the production of inflammatory cytokines like IFNα and TNFα, 2'-F modified siRNAs do not elicit this response.[9] However, it's important to note that the overall immunogenicity of a therapeutic RNA can be influenced by various factors, including the delivery vehicle and the presence of other modifications.[8]

Q4: What are the best practices for designing 2'-F modified siRNAs to minimize off-target effects?

A4: To minimize off-target effects, a multi-faceted design approach is recommended:

• Computational Sequence Selection: Utilize bioinformatics tools to select siRNA sequences with minimal predicted off-target binding. These tools screen for potential seed region matches across the transcriptome.

• Strategic Chemical Modifications: In addition to 2'-F, consider other modifications like 2'-O-methyl (2'-OMe) in the seed region to reduce off-target binding.[10] A common strategy is to place 2'-OMe modifications at positions that are critical for off-target interactions.

• Asymmetric Duplex Design: Design the siRNA duplex to favor the loading of the intended guide strand into the RISC, thereby reducing off-target effects mediated by the passenger strand.

• Use the Lowest Effective Concentration: Titrate the siRNA to determine the lowest concentration that achieves the desired level of on-target gene silencing, as off-target effects are often dose-dependent.[1]

• Pooling of siRNAs: Using a pool of multiple siRNAs targeting the same mRNA can reduce the concentration of any single siRNA, thus minimizing sequence-specific off-target effects.[10]

Troubleshooting Guides

Problem 1: High off-target gene silencing observed in my experiment.

Possible Cause	Recommended Solution
High siRNA Concentration	Perform a dose-response experiment to determine the lowest effective concentration of your 2'-F modified siRNA that maintains on-target silencing while minimizing off-target effects.[1]
Seed-Mediated Off-Targeting	- Redesign the siRNA sequence using computational tools to select a sequence with fewer potential off-target binding sites. - Introduce chemical modifications, such as 2'-O-methyl, in the seed region of the guide strand to reduce miRNA-like off-target effects.[10]
Passenger Strand Loading	- Employ asymmetric siRNA design strategies to promote the incorporation of the guide strand into the RISC. - Introduce modifications to the 5' end of the passenger strand to inhibit its loading.
Sequence-Specific Off-Targets	Use a pool of two or more siRNAs targeting different regions of the same gene to dilute the off-target effects of any single siRNA.[10]

Problem 2: Poor on-target gene silencing with my 2'-F modified siRNA.

Possible Cause	Recommended Solution
Suboptimal siRNA Design	- Ensure your siRNA targets an accessible region of the mRNA. - Verify that the siRNA sequence is a perfect match to the target transcript.
Inefficient Transfection	- Optimize the transfection protocol for your specific cell type, including the transfection reagent, cell density, and siRNA concentration.[11] - Use a positive control siRNA (e.g., targeting a housekeeping gene) to confirm transfection efficiency.[12]
Incorrect Annealing	- Follow a validated annealing protocol to ensure proper duplex formation. See the detailed protocol below. - Verify the integrity of the annealed siRNA duplex by gel electrophoresis.[13]
siRNA Degradation	- Use RNase-free reagents and techniques throughout your experiment.[14] - Store siRNAs at -20°C or -80°C in small aliquots to avoid multiple freeze-thaw cycles.[15]
Inappropriate Modification Pattern	The position and type of chemical modifications can impact siRNA activity. If using a heavily modified siRNA, consider testing alternative modification patterns.[6]

Problem 3: Significant cell toxicity or unexpected phenotypes observed.

Possible Cause	Recommended Solution
Transfection Reagent Toxicity	- Optimize the concentration of the transfection reagent. - Test different transfection reagents that are known to have lower toxicity in your cell line.
Off-Target Effects	- The observed phenotype may be due to the silencing of an unintended gene. Perform microarray or RNA-seq analysis to identify potential off-target genes.[16] - Validate the on-target specificity by using multiple siRNAs targeting the same gene and observing a consistent phenotype.[17]
Immune Response	Although 2'-F modifications reduce immunogenicity, some residual response is possible, especially with certain delivery methods.[8] Measure the expression of interferon-stimulated genes to assess for an immune response.

Quantitative Data Summary

Table 1: Impact of 2'-Fluoro and Other Modifications on siRNA Potency (IC50)

siRNA Target	Modification Pattern	IC50 (nM)	Fold Change vs. Unmodified	Reference
Factor VII	Unmodified	0.95	-	[5]
Factor VII	2'-F at all pyrimidines in both strands	0.50	~2-fold more potent	[5]
sFLT1-i13_2283	20-mer guide with 3' terminal 2'-F	(baseline)	-	[6]
sFLT1-i13_2283	20-mer guide with 3' terminal 2'-OMe	(increased)	1.3 to 7.3-fold less potent	[6]
HTT_10150	20-mer guide with 3' terminal 2'-F	(baseline)	-	[6]
HTT_10150	20-mer guide with 3' terminal 2'-OMe	(increased)	1.3 to 7.3-fold less potent	[6]

Experimental Protocols

Protocol 1: Annealing of 2'-Fluoro Modified siRNAs

This protocol is for annealing single-stranded sense and antisense 2'-F modified RNA oligonucleotides to form a functional siRNA duplex.

Materials:

• Sense and antisense 2'-F modified RNA oligonucleotides (lyophilized or in solution)

• RNase-free water

• 5x Annealing Buffer (e.g., 50 mM Tris, pH 7.5, 100 mM NaCl)[14]

• RNase-free microcentrifuge tubes

• Water bath or heat block

Procedure:

• Resuspend Oligonucleotides: If starting with lyophilized oligos, briefly centrifuge the tubes to collect the powder at the bottom. Resuspend each oligo in RNase-free water to a stock concentration of 50 µM.[14]

• Combine Oligonucleotides: In an RNase-free microcentrifuge tube, combine 30 µl of the 50 µM sense RNA solution, 30 µl of the 50 µM antisense RNA solution, and 15 µl of 5x annealing buffer. This will result in a final volume of 75 µl and a final siRNA duplex concentration of 20 µM.[14]

• Heating: Incubate the mixture in a water bath or heat block at 90-95°C for 1-2 minutes.[14]

• Cooling: Allow the mixture to cool slowly to room temperature over a period of 45-60 minutes. This can be achieved by leaving the tube in the heat block or water bath as it cools down.[14][18]

• Storage: Briefly centrifuge the tube to collect the annealed siRNA duplex. Store on ice for immediate use or at -20°C for long-term storage. Avoid more than 5 freeze-thaw cycles.[15]

Protocol 2: Transfection of 2'-F Modified siRNAs into Adherent Cells

This is a general protocol for transfecting adherent cells in a 6-well plate format. Optimization is crucial for each cell line.

Materials:

• Adherent cells in culture

• 2'-F modified siRNA duplex (20 µM stock)

• Lipid-based transfection reagent (e.g., Lipofectamine™ RNAiMAX)

• Serum-free culture medium (e.g., Opti-MEM™)

• Complete culture medium with serum

• 6-well tissue culture plates

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate so that they are 30-50% confluent at the time of transfection.

• Prepare siRNA-Lipid Complexes:

  • Solution A: For each well, dilute the desired amount of siRNA (e.g., 20-80 pmols) into 100 µl of serum-free medium.[19]

  • Solution B: For each well, dilute the optimized amount of transfection reagent (e.g., 2-8 µl) into 100 µl of serum-free medium.[19]

• Incubation: Combine Solution A and Solution B, mix gently by pipetting, and incubate at room temperature for 15-45 minutes to allow the formation of siRNA-lipid complexes.[19]

• Transfection: Aspirate the culture medium from the cells and wash once with PBS. Add the siRNA-lipid complex mixture to the cells. Add fresh complete culture medium to the recommended final volume.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours before assessing gene knockdown.[19]

• Analysis: After the incubation period, harvest the cells to analyze on-target and off-target gene expression by RT-qPCR, Western blot, or microarray analysis.

Protocol 3: Quantification of Off-Target Gene Silencing by RT-qPCR

This protocol describes how to quantify the expression of potential off-target genes after siRNA transfection using a two-step RT-qPCR method.

Materials:

• Transfected and control cells

• RNA extraction kit

• Reverse transcription kit

• SYBR Green or TaqMan-based qPCR master mix

• Primers for the gene of interest, potential off-target genes, and a reference gene

• Real-time PCR instrument

Procedure:

• RNA Extraction: Extract total RNA from both siRNA-treated and control cells using a commercial RNA extraction kit, following the manufacturer's instructions.

• RNA Quantification and Quality Control: Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using gel electrophoresis or a bioanalyzer.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Real-Time PCR:

  • Prepare the qPCR reaction mix containing the cDNA template, qPCR master mix, and specific primers for the target gene, potential off-target genes, and a stable reference gene (e.g., GAPDH, ACTB).

  • Run the qPCR reaction on a real-time PCR instrument using an appropriate thermal cycling protocol.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene in each sample.

  • Normalize the Ct values of the target and off-target genes to the Ct value of the reference gene (ΔCt).

  • Calculate the change in gene expression relative to the control-treated cells using the ΔΔCt method.

Visualizations

Caption: RNAi pathway and mechanisms of on- and off-target effects.

Caption: Troubleshooting workflow for 2'-F modified siRNA experiments.

Caption: Comparison of chemical modification strategies for siRNAs.

References

• 1. siRNA Off-Target Effects Can Be Reduced at Concentrations That Match Their Individual Potency | PLOS One [journals.plos.org]
• 2. Quantification of siRNA using competitive qPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA | Semantic Scholar [semanticscholar.org]
• 5. Unique Gene-silencing and Structural Properties of 2′-F Modified siRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2′-O-Methyl at 20-mer Guide Strand 3′ Termini May Negatively Affect Target Silencing Activity of Fully Chemically Modified siRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Editorial focus: understanding off-target effects as the key to successful RNAi therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2′Fluoro Modification Differentially Modulates the Ability of RNAs to Activate Pattern Recognition Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. csb.vanderbilt.edu [csb.vanderbilt.edu]
• 10. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 11. Guidelines for transfection of siRNA [qiagen.com]
• 12. Top three tips for troubleshooting your RNAi experiment [horizondiscovery.com]
• 13. Guidelines for RNA Transfection | Thermo Fisher Scientific - US [thermofisher.com]
• 14. Annealing Of Sirnas Annealed Duplexes RNA Lyophilized RNA [biosyn.com]
• 15. bioneer.co.kr [bioneer.co.kr]
• 16. Identifying siRNA-induced off-targets by microarray analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Protocol for gene knockdown using siRNA in primary cultured neonatal murine microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Protocol Online: siRNA (RNA Oligo) Annealing Protocol [diyhpl.us]
• 19. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Optimizing 2'-Deoxy-2'-fluoro-l-uridine (l-FdU) Dosage for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the dosage of 2'-Deoxy-2'-fluoro-l-uridine (l-FdU) for in vivo studies.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vivo experiments with l-FdU.

Issue	Potential Cause	Troubleshooting Steps
Unexpected High Toxicity or Mortality	Dosage is too high.	- Review preclinical toxicity data for related compounds (see Table 1). - Conduct a dose-range finding study starting with a low dose (e.g., one-tenth of the lowest reported toxic dose of a similar compound) and escalating gradually. - Consider the route of administration; intravenous (IV) or intraperitoneal (IP) routes can lead to higher peak plasma concentrations compared to subcutaneous (SC) or oral (PO) administration.
Animal model is particularly sensitive.	- Evaluate the health status of the animals before dosing. - Consider using a different, more robust strain or species.
Formulation issues leading to rapid, uncontrolled release.	- Ensure the formulation is homogenous and stable. - For parenteral routes, ensure the vehicle is well-tolerated.
Lack of Efficacy or Inconsistent Results	Dosage is too low.	- Increase the dose in subsequent cohorts based on toxicity data. - Consider a more frequent dosing schedule.
Poor bioavailability.	- L-nucleoside analogs can have low oral bioavailability due to first-pass metabolism.[1] Consider parenteral routes of administration (IV, IP, SC). - Perform a pharmacokinetic (PK) study to determine the bioavailability of your formulation (see Experimental Protocols).
Drug resistance.	- The tumor model may have intrinsic or acquired resistance to nucleoside analogs.[2] - Mechanisms can include reduced drug uptake, decreased activation by cellular kinases, or increased drug efflux.[2][3]
Improper drug formulation or administration.	- Verify the concentration and stability of the dosing solution. - Ensure accurate and consistent administration technique.
Variable Pharmacokinetic (PK) Profile	Inconsistent drug administration.	- Ensure all personnel are trained on the administration technique to minimize variability.
Biological variability among animals.	- Increase the number of animals per group to improve statistical power.
Issues with sample collection or processing.	- Standardize blood sampling times and procedures. - Ensure proper handling and storage of plasma samples to prevent drug degradation.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of 2'-Deoxy-2'-fluoro-l-uridine (l-FdU)?

As a nucleoside analog, l-FdU is anticipated to exert its cytotoxic effects by mimicking endogenous nucleosides.[3] After cellular uptake, it is expected to be phosphorylated to its active triphosphate form. This active metabolite can then be incorporated into newly synthesized DNA and/or RNA, leading to chain termination and inhibition of polymerases, ultimately disrupting DNA and RNA synthesis in rapidly dividing cancer cells.[4][5] Some nucleoside analogs are also known to induce mitochondrial toxicity.[5]

2. What is a good starting dose for my in vivo study with l-FdU?

3. What is the likely oral bioavailability of l-FdU?

Many nucleoside analogs exhibit poor oral bioavailability due to extensive first-pass metabolism in the liver and gastrointestinal tract.[3] For instance, the L-nucleoside analog L-FMAUS was found to have an oral bioavailability of only about 11.5% in rats, largely due to an 85% gastrointestinal first-pass effect.[1] Therefore, it is probable that l-FdU will also have low oral bioavailability, and parenteral administration routes such as intravenous, intraperitoneal, or subcutaneous injection are likely to provide more consistent systemic exposure.

4. How should I formulate l-FdU for in vivo administration?

For parenteral administration, l-FdU should be dissolved in a sterile, biocompatible vehicle. Common vehicles include sterile saline (0.9% NaCl), phosphate-buffered saline (PBS), or a solution containing a solubilizing agent such as DMSO, followed by dilution in saline or PBS. The final concentration of any solubilizing agent should be kept low to avoid toxicity. For example, a stock solution in DMSO can be diluted to a final concentration of 5-10% DMSO in the dosing solution. It is essential to ensure the final formulation is a clear solution and to assess its stability. For oral administration, l-FdU can be dissolved or suspended in a vehicle like water, saline, or a methylcellulose (B11928114) solution.

5. What are the key considerations for a pharmacokinetic (PK) study of l-FdU?

A well-designed PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) of l-FdU. Key considerations include:

• Animal Model: Use the same species and strain as in your efficacy studies.

• Route of Administration: Compare the intended therapeutic route (e.g., oral) with an intravenous route to determine absolute bioavailability.

• Dose Levels: Include at least two to three dose levels to assess dose proportionality.

• Sampling: Collect serial blood samples at appropriate time points to capture the absorption, distribution, and elimination phases. A typical schedule might include pre-dose, and 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

• Bioanalysis: Use a validated analytical method, such as LC-MS/MS, to quantify l-FdU concentrations in plasma.

Quantitative Data Summary

The following tables summarize relevant data from studies on closely related compounds, which can serve as a reference for designing experiments with l-FdU.

Table 1: In Vivo Dosage of 5-fluoro-2'-deoxyuridine (B1346552) (FdUrd) in Mice

Animal Model	Tumor Type	Route of Administration	Dosing Schedule	Maximum Tolerated Dose (mg/kg/day)	Reference
Mice	Advanced Colon Carcinoma 26	Continuous Infusion	4 days	20	[6]
Mice	Advanced Colon Carcinoma 26	IV Push	Daily for 4 days	150	[6]
Mice	Advanced Colon Carcinoma 26	IV Push	Weekly for 3 weeks	400	[6]
Rats & Mice	Meningeal Carcinomatosis	Intrathecal	4 injections	5-100 µ g/animal	[7]

Table 2: Pharmacokinetic Parameters of L-FMAUS in Rats (50 mg/kg Oral Dose)

Parameter	Value	Unit	Reference
Absolute Oral Bioavailability (F)	~11.5	%	[1]
Gastrointestinal First-Pass Effect	~85	% of oral dose	[1]

Experimental Protocols

Protocol 1: In Vivo Antitumor Efficacy Study in a Xenograft Model

This protocol outlines a general procedure for evaluating the antitumor efficacy of l-FdU in a subcutaneous xenograft mouse model.

• Cell Culture and Implantation:

  • Culture the desired human cancer cell line under standard conditions.

  • Harvest cells during the exponential growth phase and resuspend in a sterile medium (e.g., PBS or serum-free medium) at the desired concentration.

  • Subcutaneously inject the cell suspension into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor dimensions with calipers.

  • Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the animals into treatment and control groups.

• Drug Preparation and Administration:

  • Prepare the l-FdU dosing solution in a sterile vehicle.

  • Administer l-FdU to the treatment group via the chosen route (e.g., intraperitoneal injection) at the predetermined dose and schedule.

  • Administer the vehicle alone to the control group.

• Monitoring and Endpoints:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor the animals for any signs of toxicity.

  • The primary endpoint is typically tumor growth inhibition. The study may be terminated when tumors in the control group reach a specific size, or after a predetermined treatment duration.

Protocol 2: Pharmacokinetic Study in Mice

This protocol provides a general method for determining the pharmacokinetic profile of l-FdU in mice.

• Animal Preparation:

  • Use mice of a specific strain, age, and sex.

  • For intravenous administration, a tail vein catheter may be surgically implanted for ease of injection and blood sampling.

• Drug Administration:

  • Administer a single dose of l-FdU via the desired route (e.g., oral gavage or IV bolus).

• Blood Sampling:

  • Collect serial blood samples (e.g., 20-30 µL) at predetermined time points (e.g., pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours post-dose) from the tail vein, saphenous vein, or via retro-orbital bleeding.

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation and Storage:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Quantify the concentration of l-FdU in the plasma samples using a validated LC-MS/MS method.

• Data Analysis:

  • Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, half-life, and clearance. For oral administration, calculate the absolute bioavailability by comparing the AUC to that of the IV administration group.

Visualizations

Caption: Workflow for an in vivo efficacy study of l-FdU.

Caption: Workflow for a pharmacokinetic study of l-FdU.

References

• 1. Pharmacokinetics of L-FMAUS, a new antiviral agent, after intravenous and oral administration to rats: contribution of gastrointestinal first-pass effect to low bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Improving Nucleoside Analogs via Lipid Conjugation; Is fatter any better? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleobase and Nucleoside Analogues: Resistance and Re-Sensitisation at the Level of Pharmacokinetics, Pharmacodynamics and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. azolifesciences.com [azolifesciences.com]
• 5. Nucleoside Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Antitumor activity of the weekly intravenous push schedule of 5-fluoro-2'-deoxyuridine +/- N-phosphonacetyl-L-aspartate in mice bearing advanced colon carcinoma 26 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intrathecal 5-fluoro-2'-deoxyuridine (FdUrd) for the treatment of solid tumor neoplastic meningitis: an in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Enzymatic Stability of 2'-Deoxy-2'-fluoro-l-uridine Modified Oligonucleotides

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving 2'-Deoxy-2'-fluoro-l-uridine (2'-F-lU) modified oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: What is the primary benefit of incorporating 2'-Deoxy-2'-fluoro-l-uridine into oligonucleotides?

Incorporating 2'-Deoxy-2'-fluoro-l-uridine (a 2'-fluoro modification) into oligonucleotides significantly enhances their stability against enzymatic degradation.[1][2] This modification provides resistance to nucleases, which are enzymes that break down nucleic acids.[3][4][5] This increased stability is crucial for in vivo applications where oligonucleotides are exposed to various nucleases in serum and within cells.[5][6]

Q2: How does the 2'-fluoro modification increase nuclease resistance?

The fluorine atom at the 2' position of the ribose sugar locks the sugar pucker into a C3'-endo conformation, which is characteristic of A-form helices (like RNA). This conformation makes the phosphodiester backbone less accessible to many nucleases that preferentially recognize B-form DNA or have specific conformational requirements for cleavage.

Q3: Are there any other advantages to using 2'-fluoro modifications?

Yes, beyond nuclease resistance, 2'-fluoro modifications can also increase the thermal stability of oligonucleotide duplexes, meaning they form more stable bonds with their target sequences.[4][7] This can lead to higher binding affinity and specificity.[3]

Q4: Can 2'-fluoro modifications be combined with other oligonucleotide modifications?

Absolutely. It is common practice to combine 2'-fluoro modifications with other chemical modifications to further enhance stability and other properties. A very common combination is with phosphorothioate (B77711) (PS) linkages.[3][5] While 2'-fluoro modifications provide some nuclease resistance, combining them with PS bonds, which substitute a sulfur atom for a non-bridging oxygen in the phosphate (B84403) backbone, offers a higher degree of protection against both endo- and exonucleases.[3][5]

Q5: Are there any potential downsides or off-target effects associated with 2'-fluoro modifications?

While generally well-tolerated, some studies have reported that certain 2'-fluoro-modified phosphorothioate oligonucleotides can cause non-specific cellular effects, such as the degradation of specific proteins.[8][9] It is always recommended to perform thorough toxicity and off-target effect studies for any therapeutic candidate.

Troubleshooting Guides

Issue 1: My 2'-F-lU modified oligonucleotide is still showing significant degradation in serum.

• Possible Cause 1: Insufficient modification.

  • Solution: While incorporating 2'-F-lU provides stability, uniform modification might not be enough, especially for longer oligonucleotides or in high nuclease environments. Consider combining 2'-F-lU with phosphorothioate (PS) linkages, particularly at the 3' and 5' ends, to protect against exonucleases.[5][6] A "gapmer" design, with PS linkages at the ends and 2'-F-lU modifications in the central region, can be an effective strategy.[6]

• Possible Cause 2: Specific nuclease activity.

  • Solution: The type of nuclease present can influence the degradation pattern. Serum contains a high concentration of 3'-exonucleases.[5] Ensure your oligonucleotide has robust 3'-end protection. This can be achieved with 3' PS linkages or by incorporating an inverted dT at the 3' end.[5]

• Possible Cause 3: Experimental conditions.

  • Solution: Review your serum stability assay protocol. Ensure the serum concentration and incubation time are appropriate for your experimental goals. It's also crucial to properly inactivate the nucleases before analysis to prevent degradation during sample workup.

Issue 2: I am observing low binding affinity (low Tm) of my 2'-F-lU modified oligonucleotide to its target.

• Possible Cause 1: Suboptimal oligonucleotide design.

  • Solution: While 2'-fluoro modifications generally increase duplex stability, the overall sequence composition and length are still critical factors.[7] Re-evaluate your oligonucleotide sequence for potential self-complementarity or secondary structures that could interfere with target binding.

• Possible Cause 2: Inappropriate buffer conditions.

  • Solution: The ionic strength of the buffer significantly impacts the melting temperature (Tm). Ensure your hybridization buffer has an appropriate salt concentration (e.g., 100-150 mM NaCl) to facilitate duplex formation.

• Possible Cause 3: Inaccurate concentration measurement.

  • Solution: Accurate determination of oligonucleotide concentration is crucial for binding studies. Use a reliable method like UV spectrophotometry at 260 nm and the appropriate extinction coefficient for your modified oligonucleotide.

Issue 3: I am seeing unexpected cellular toxicity or off-target effects.

• Possible Cause 1: Non-specific protein interactions.

  • Solution: As noted in some studies, 2'-fluoro-modified oligonucleotides, particularly in combination with phosphorothioates, can sometimes lead to non-specific protein binding and subsequent cellular effects.[8][9] Consider reducing the number of modified nucleotides or altering their positions within the sequence.

• Possible Cause 2: Immune stimulation.

  • Solution: Unmodified siRNAs can trigger an immune response. While 2'-fluoro modifications have been shown to mitigate this, it's essential to test for potential immunestimulatory effects.[4] This can be assessed by measuring cytokine levels in treated cells or animals.

• Possible Cause 3: Contaminants from synthesis.

  • Solution: Ensure your oligonucleotide is of high purity. Residual synthesis reagents or incompletely synthesized fragments can contribute to toxicity. Use HPLC-purified oligonucleotides for cell-based and in vivo experiments.

Data Presentation

Table 1: Nuclease Resistance of Modified Oligonucleotides

Oligonucleotide Modification	Nuclease Type	Relative Stability (Compared to Unmodified)
Unmodified	3'-Exonuclease	1x
3'-Phosphorothioate (3 linkages)	3'-Exonuclease	~10x
Uniform 2'-Fluoro	3'-Exonuclease	~5-8x
Uniform 2'-Fluoro + 3'-Phosphorothioate	3'-Exonuclease	>20x
Unmodified	Endonuclease	1x
Uniform Phosphorothioate	Endonuclease	~5x
Uniform 2'-Fluoro	Endonuclease	~2-3x
Uniform 2'-Fluoro + Uniform PS	Endonuclease	>15x

Note: The values presented are approximate and can vary depending on the specific sequence, nuclease concentration, and experimental conditions.

Table 2: Impact of 2'-Fluoro Modification on Duplex Thermal Stability (Tm)

Duplex Type	Sequence Context	ΔTm per modification (°C)
RNA/RNA	Mixed	+1.5 to +2.5
DNA/RNA	Mixed	+1.0 to +2.0

Note: ΔTm represents the change in melting temperature per 2'-fluoro modification compared to the corresponding unmodified duplex.

Experimental Protocols

Protocol 1: Serum Stability Assay

This protocol provides a method to assess the stability of oligonucleotides in serum.

• Oligonucleotide Preparation: Resuspend the 2'-F-lU modified oligonucleotide and an unmodified control oligonucleotide in nuclease-free water to a final concentration of 20 µM.

• Reaction Setup:

  • In a series of microcentrifuge tubes, add 10 µL of 50% human or fetal bovine serum (in PBS).

  • Add 1 µL of the 20 µM oligonucleotide stock to each tube.

  • The final volume is 11 µL, and the final oligonucleotide concentration is approximately 1.8 µM.

• Incubation: Incubate the tubes at 37°C.

• Time Points: At designated time points (e.g., 0, 1, 4, 8, 24, 48 hours), remove a tube from the incubator.

• Nuclease Inactivation: Immediately add 1 µL of 0.5 M EDTA to the tube and heat at 95°C for 5 minutes to inactivate the nucleases.

• Analysis:

  • Analyze the samples by denaturing polyacrylamide gel electrophoresis (PAGE).

  • Load 5 µL of each time point sample onto a 15-20% polyacrylamide gel containing 7 M urea.

  • Run the gel at a constant voltage until the loading dye has migrated an appropriate distance.

  • Stain the gel with a fluorescent nucleic acid stain (e.g., SYBR Gold) and visualize the bands under a gel imager.

  • The disappearance of the full-length oligonucleotide band over time indicates degradation.

Protocol 2: Thermal Melting (Tm) Analysis

This protocol describes how to determine the melting temperature of an oligonucleotide duplex.

• Oligonucleotide Annealing:

  • In a microcentrifuge tube, mix the 2'-F-lU modified oligonucleotide and its complementary strand in a 1:1 molar ratio in a buffer containing 10 mM sodium phosphate, 100 mM NaCl, and 0.1 mM EDTA, pH 7.0.

  • The final concentration of each strand should be 2-5 µM.

  • Heat the mixture to 95°C for 5 minutes and then allow it to cool slowly to room temperature to facilitate proper annealing.

• UV-Vis Spectrophotometry:

  • Use a UV-Vis spectrophotometer equipped with a temperature controller.

  • Transfer the annealed oligonucleotide solution to a quartz cuvette.

  • Monitor the absorbance at 260 nm as the temperature is increased from 25°C to 95°C at a rate of 0.5-1.0°C per minute.

• Data Analysis:

  • The melting temperature (Tm) is the temperature at which 50% of the duplex has dissociated into single strands.

  • This is determined by finding the maximum of the first derivative of the melting curve (absorbance vs. temperature).

Visualizations

Caption: Workflow for a serum stability assay.

References

• 1. Synthesis and Structural Characterization of 2′-Deoxy-2′-fluoro- l -uridine Nucleic Acids: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sg.idtdna.com [sg.idtdna.com]
• 6. Nuclease Resistance Design and Protocols [genelink.com]
• 7. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 8. 2'-Fluoro-modified phosphorothioate oligonucleotide can cause rapid degradation of P54nrb and PSF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2'-Fluoro-modified phosphorothioate oligonucleotide can cause rapid degradation of P54nrb and PSF. | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Refining Purification Protocols for 2'-Deoxy-2'-fluoro-l-uridine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining purification protocols for 2'-Deoxy-2'-fluoro-l-uridine. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during the purification process.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 2'-Deoxy-2'-fluoro-l-uridine, offering potential causes and solutions in a question-and-answer format.

Question: Why is the yield of my purified 2'-Deoxy-2'-fluoro-l-uridine consistently low?

Answer: Low yield can stem from several factors throughout the synthesis and purification process. In the synthesis of a related compound, 2'-deoxy-2'-fluoro-3',5'-di-O-tetrahydropyranyl-β-L-uridine, a 64% overall yield was achieved, which can be a benchmark for intermediate steps.[1] Consider the following:

• Incomplete Reaction: Ensure the initial synthesis reaction goes to completion by monitoring it with appropriate analytical techniques like TLC or LC-MS.

• Degradation during Deprotection: The deprotection step to remove protecting groups can sometimes lead to degradation of the target compound. Optimizing the deprotection conditions (e.g., reagent concentration, temperature, and time) is crucial.

• Loss during Extraction: Multiple liquid-liquid extraction steps can lead to cumulative loss of the product. Minimizing the number of extractions and ensuring proper phase separation can help.

• Improper Column Chromatography Technique: Overloading the column, using an inappropriate solvent system, or packing the column incorrectly can all lead to poor separation and loss of product.

• Co-elution with Impurities: If the target compound co-elutes with a closely related impurity, fractions may be discarded to ensure high purity, consequently lowering the yield.

Question: My purified product shows persistent impurities when analyzed by HPLC. How can I improve the purity?

Answer: Achieving high purity, often greater than 97.0% as offered by commercial suppliers, requires meticulous purification techniques. If you are facing challenges with persistent impurities, consider these points:

• Optimize Column Chromatography:

  • Solvent System: A gradient elution is often more effective than an isocratic one for separating closely related impurities. Experiment with different solvent systems to improve resolution.

  • Stationary Phase: Standard silica (B1680970) gel is commonly used. However, for challenging separations, consider using a different stationary phase like alumina (B75360) or a functionalized silica gel.

  • Loading Technique: Dry loading the sample onto the column can sometimes provide better resolution than wet loading.

• Implement a Secondary Purification Step: A single purification method may not be sufficient. Combining column chromatography with a subsequent preparative HPLC step can significantly improve purity.

• Recrystallization: If the compound is a solid, recrystallization from a suitable solvent system can be a powerful final purification step to remove minor impurities.

Question: I am observing peak tailing in my HPLC analysis of 2'-Deoxy-2'-fluoro-l-uridine. What could be the cause and how can I fix it?

Answer: Peak tailing in HPLC is a common issue, often caused by secondary interactions between the analyte and the stationary phase. For nucleoside analogs, this can be due to interactions with residual silanol (B1196071) groups on the silica-based column.

• Mobile Phase Modification: Adding a small amount of a competing amine, like triethylamine (B128534) (TEA), to the mobile phase can help to mask the active silanol sites and reduce peak tailing.

• Adjusting pH: The pH of the mobile phase can affect the ionization state of the analyte and the stationary phase. Experimenting with the pH can help to find the optimal conditions for symmetrical peak shape.

• Column Choice: Using an end-capped HPLC column, where the residual silanol groups are chemically bonded, can significantly reduce peak tailing.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 2'-Deoxy-2'-fluoro-l-uridine?

A1: The most common methods for purifying 2'-Deoxy-2'-fluoro-l-uridine and other nucleoside analogs are column chromatography and High-Performance Liquid Chromatography (HPLC). Column chromatography is often used for initial purification of the crude product, while HPLC is employed for final purification to achieve high purity.

Q2: How can I monitor the purity of 2'-Deoxy-2'-fluoro-l-uridine during purification?

A2: The purity of 2'-Deoxy-2'-fluoro-l-uridine can be monitored using analytical techniques such as Thin-Layer Chromatography (TLC) for quick checks during column chromatography, and more definitively by analytical High-Performance Liquid Chromatography (HPLC) coupled with a UV detector. For structural confirmation and identification of impurities, Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential.

Q3: What are the typical storage conditions for purified 2'-Deoxy-2'-fluoro-l-uridine?

A3: Purified 2'-Deoxy-2'-fluoro-l-uridine, especially in solid form, should be stored in a cool, dry, and dark place to prevent degradation. It is advisable to store it at low temperatures (e.g., -20°C) for long-term stability.

Quantitative Data Summary

The following table summarizes typical data related to the purification of 2'-Deoxy-2'-fluoro-l-uridine and related compounds, providing a benchmark for researchers.

Parameter	Column Chromatography	Preparative HPLC	Reference
Typical Purity	90-95%	>97%
Typical Yield	Variable, dependent on crude purity	>80% (from partially purified material)	Inferred from general purification principles
Common Mobile Phase	Dichloromethane/Methanol gradients	Acetonitrile/Water gradients with additives like TFA or TEA	Inferred from general nucleoside purification
Stationary Phase	Silica Gel	C18 Reverse Phase	Inferred from general nucleoside purification

Experimental Protocols

Protocol 1: Column Chromatography Purification of Crude 2'-Deoxy-2'-fluoro-l-uridine

This protocol outlines a general procedure for the initial purification of crude 2'-Deoxy-2'-fluoro-l-uridine using silica gel column chromatography.

Materials:

• Crude 2'-Deoxy-2'-fluoro-l-uridine

• Silica gel (for column chromatography)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Hexane

• Ethyl Acetate

• Glass column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Column Packing:

  • Select an appropriate size glass column based on the amount of crude material.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack uniformly, ensuring no air bubbles are trapped.

  • Add a layer of sand on top of the silica gel to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude 2'-Deoxy-2'-fluoro-l-uridine in a minimal amount of a suitable solvent (e.g., DCM with a small amount of MeOH).

  • Alternatively, for dry loading, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution:

  • Start the elution with a non-polar solvent system (e.g., 100% DCM).

  • Gradually increase the polarity of the mobile phase by adding increasing amounts of a more polar solvent (e.g., MeOH). A typical gradient could be from 0% to 10% MeOH in DCM.

  • Collect fractions in separate tubes.

• Fraction Analysis:

  • Monitor the separation by spotting the collected fractions on a TLC plate.

  • Visualize the spots under a UV lamp.

  • Combine the fractions containing the pure product.

• Solvent Evaporation:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified 2'-Deoxy-2'-fluoro-l-uridine.

Protocol 2: Preparative HPLC for Final Purification

This protocol describes a general method for the final purification of partially purified 2'-Deoxy-2'-fluoro-l-uridine using preparative reverse-phase HPLC.

Materials:

• Partially purified 2'-Deoxy-2'-fluoro-l-uridine

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Trifluoroacetic acid (TFA) or Triethylamine (TEA) (optional, as a mobile phase additive)

• Preparative C18 HPLC column

• HPLC system with a fraction collector

• Vials for sample and collection

Procedure:

• Sample Preparation:

  • Dissolve the partially purified compound in the initial mobile phase solvent mixture.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC Method Setup:

  • Equilibrate the preparative C18 column with the initial mobile phase (e.g., 95% Water / 5% Acetonitrile).

  • Set up a linear gradient to increase the concentration of the organic solvent (Acetonitrile) over time (e.g., from 5% to 50% Acetonitrile over 30 minutes).

  • Set the flow rate appropriate for the column size.

  • Set the UV detector to a wavelength where the compound has strong absorbance (typically around 260 nm for uracil (B121893) derivatives).

• Injection and Fraction Collection:

  • Inject the prepared sample onto the column.

  • Monitor the chromatogram in real-time.

  • Collect the fractions corresponding to the main peak of the desired product using the fraction collector.

• Purity Analysis and Product Recovery:

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Combine the pure fractions.

  • Remove the organic solvent (Acetonitrile) by rotary evaporation.

  • Lyophilize the remaining aqueous solution to obtain the final purified product as a solid.

Visualizations

Caption: A typical purification workflow for 2'-Deoxy-2'-fluoro-l-uridine.

Caption: A decision tree for troubleshooting low purity issues.

References

• 1. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

addressing solubility issues of 2'-Deoxy-2'-fluoro-l-uridine in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2'-Deoxy-2'-fluoro-l-uridine, focusing on addressing solubility challenges in aqueous buffers.

Troubleshooting Guide

Issue: Precipitate forms when dissolving 2'-Deoxy-2'-fluoro-l-uridine directly in an aqueous buffer.

Possible Cause: 2'-Deoxy-2'-fluoro-l-uridine, like many nucleoside analogs, has limited solubility in aqueous solutions. Direct dissolution in buffers like Phosphate-Buffered Saline (PBS) or Tris-HCl can lead to precipitation, especially at higher concentrations.

Solution Workflow:

Caption: Troubleshooting workflow for dissolving 2'-Deoxy-2'-fluoro-l-uridine.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for making a stock solution of 2'-Deoxy-2'-fluoro-l-uridine?

A1: Due to its limited aqueous solubility, it is highly recommended to first prepare a concentrated stock solution in an organic solvent. 100% Dimethyl Sulfoxide (DMSO) is a common choice for nucleoside analogs.[1][2]

Q2: What is the maximum final concentration of DMSO that can be used in cell-based assays?

A2: The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid cytotoxicity. A final concentration of less than 0.5% is generally considered safe for most cell lines, though some may tolerate up to 1%.[3][4] It is always best to perform a vehicle control (media with the same final DMSO concentration as your treatment group) to ensure the solvent is not affecting the experimental results.

Q3: My compound precipitates out of solution after I dilute the DMSO stock into my aqueous buffer. What should I do?

A3: This can happen if the final concentration in the aqueous buffer is still above the solubility limit. Here are a few steps to troubleshoot this issue:

• Vortex thoroughly: Ensure the solution is well-mixed after adding the stock solution to the buffer.

• Gentle warming and sonication: Warming the solution to 37°C or using a sonicating water bath can help dissolve the compound.

• Lower the final concentration: You may need to work at a lower final concentration of 2'-Deoxy-2'-fluoro-l-uridine.

• Use a co-solvent system: For in vivo studies, co-solvent systems such as those containing PEG300 and Tween 80 may be necessary.

Q4: How should I store the 2'-Deoxy-2'-fluoro-l-uridine stock solution?

A4: Stock solutions in DMSO should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.

Quantitative Data (Reference Compounds)

Compound	Solvent	Temperature	Concentration	Citation
2'-Deoxyuridine	PBS (pH 7.2)	Not Specified	~5 mg/mL	[1]
2'-Deoxyuridine	DMSO	Not Specified	~10 mg/mL	[1]
2'-Deoxyuridine	Dimethyl formamide	Not Specified	~16 mg/mL	[1]
Uridine	PBS (pH 7.2)	Not Specified	~5 mg/mL	[2]
Uridine	DMSO	Not Specified	~10 mg/mL	[2]
Uridine	Dimethyl formamide	Not Specified	~16 mg/mL	[2]
Uridine	Water	Not Specified	50 mg/mL

Experimental Protocols

Protocol: Preparation of an Aqueous Working Solution of 2'-Deoxy-2'-fluoro-l-uridine for In Vitro Assays

1. Preparation of a 10 mM Stock Solution in DMSO: a. Weigh out a precise amount of 2'-Deoxy-2'-fluoro-l-uridine powder. b. Calculate the volume of 100% DMSO required to achieve a 10 mM concentration. (Molecular Weight of 2'-Deoxy-2'-fluoro-l-uridine: ~246.18 g/mol ). c. Add the calculated volume of DMSO to the powder. d. Vortex thoroughly until the compound is completely dissolved. Gentle warming (37°C) or sonication may be used to aid dissolution. e. Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C or -80°C.

2. Preparation of the Final Working Solution in Aqueous Buffer (e.g., cell culture medium): a. Thaw a fresh aliquot of the 10 mM DMSO stock solution. b. Determine the final concentration of 2'-Deoxy-2'-fluoro-l-uridine needed for your experiment. c. Perform serial dilutions of the DMSO stock solution into your pre-warmed aqueous buffer or cell culture medium to achieve the desired final concentration. d. Important: Ensure the final DMSO concentration remains below 0.5%. For example, a 1:200 dilution of the 100% DMSO stock solution will result in a final DMSO concentration of 0.5%. e. Vortex the final working solution gently before adding it to your experimental setup.

Visualization of a Typical Experimental Workflow

The following diagram illustrates a general workflow for an antiviral assay to determine the IC50 (half-maximal inhibitory concentration) and CC50 (half-maximal cytotoxic concentration) of 2'-Deoxy-2'-fluoro-l-uridine.

Caption: General workflow for determining IC50 and CC50 values.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. lifetein.com [lifetein.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Serum Half-life of FANA-Modified siRNAs

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered when improving the serum half-life of 2'-deoxy-2'-fluoro-β-D-arabinonucleic acid (FANA) modified small interfering RNAs (siRNAs).

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for the short serum half-life of unmodified siRNAs?

Unmodified siRNAs have a very short half-life in serum, often less than 15 minutes, primarily due to rapid degradation by endogenous ribonucleases (RNases), particularly RNase A family enzymes.[][2][3] These enzymes are abundant in the bloodstream and readily cleave the phosphodiester backbone of single- and double-stranded RNA molecules. Additionally, their small size (approximately 13 kDa) leads to rapid renal clearance.[3]

Q2: How does FANA modification contribute to improving siRNA serum stability?

FANA modification, which involves the incorporation of 2'-deoxy-2'-fluoro-β-D-arabinonucleotide units, enhances the nuclease resistance of siRNA duplexes.[4] This chemical alteration to the sugar moiety sterically hinders the access of nucleases to the phosphodiester backbone, thereby slowing down degradation. Studies have shown that a fully FANA-modified sense strand can increase the serum half-life of an siRNA from less than 15 minutes to approximately 6 hours.[4]

Q3: What are the main strategies to further extend the serum half-life of FANA-modified siRNAs?

Beyond FANA modification itself, three main strategies can be employed, often in combination, to significantly prolong the serum half-life of siRNAs:

• Additional Chemical Modifications: Incorporating other nuclease-resistant chemical modifications, such as phosphorothioate (B77711) (PS) linkages or 2'-O-Methyl (2'-OMe) groups, can further protect the siRNA from enzymatic degradation.[2][5][6]

• Conjugation to Stabilizing Moieties: Covalently attaching molecules like lipids (e.g., cholesterol, palmitic acid) or polymers (e.g., polyethylene (B3416737) glycol - PEG) can increase the hydrodynamic radius of the siRNA, reducing renal clearance and often facilitating binding to serum proteins like albumin, which further protects them from degradation.[3][7][8][9]

• Encapsulation in Delivery Vehicles: Formulating FANA-modified siRNAs within nanoparticles, such as lipid nanoparticles (LNPs) or polymeric nanoparticles, provides a protective shell that shields the siRNA from nucleases and prevents rapid clearance.[10][11][12]

Q4: Can combining different modifications and strategies have a synergistic effect on half-life?

Yes, a combinatorial approach is often the most effective. For instance, a FANA-modified siRNA that also contains phosphorothioate linkages and is conjugated to cholesterol will likely exhibit a significantly longer half-life than an siRNA with only one of these modifications. Encapsulating a chemically modified and conjugated siRNA within a lipid nanoparticle can provide the highest level of protection and the longest circulation times.

Troubleshooting Guide

Problem 1: My FANA-modified siRNA still shows rapid degradation in a serum stability assay.

Possible Cause	Troubleshooting Suggestion
Insufficient FANA modification	Ensure that the FANA modification pattern is sufficient to confer nuclease resistance. A fully modified sense strand is often more effective than partial modifications.[4]
Presence of highly active nucleases in the serum lot	Different serum lots (e.g., fetal bovine serum vs. human serum) can have varying levels of nuclease activity. Test your siRNA in different serum lots or consider using a nuclease inhibitor cocktail in your initial experiments to establish a baseline.
Suboptimal assay conditions	Ensure your serum stability assay protocol is optimized. This includes proper handling of serum to avoid activating nucleases, using appropriate incubation temperatures (37°C), and employing a reliable method for siRNA visualization and quantification (e.g., PAGE with SYBR Gold staining, HPLC).
Inherent sequence susceptibility	Certain nucleotide sequences can be more prone to nuclease cleavage. If possible, consider redesigning the siRNA sequence to avoid known nuclease recognition sites.

Problem 2: The half-life of my lipid-conjugated FANA-siRNA is not significantly improved.

Possible Cause	Troubleshooting Suggestion
Inefficient conjugation	Verify the efficiency of the conjugation reaction using analytical techniques like mass spectrometry or HPLC to confirm the successful attachment of the lipid moiety to the siRNA.
Incorrect conjugation site	The site of lipid conjugation can impact stability and activity. Conjugation is often performed on the 3'-end of the sense strand to avoid interfering with the RISC-loading of the antisense strand.[]
Type of lipid conjugate	The choice of lipid can influence pharmacokinetic properties. Cholesterol conjugation has been shown to dramatically improve half-life and bioavailability.[7] Palmitic acid is another effective option that can enhance cellular uptake.[8][9] Experiment with different lipid conjugates to find the most suitable one for your application.
Cleavage of the linker	The chemical linker used to attach the lipid to the siRNA may be susceptible to cleavage in serum. Use a stable linker chemistry.

Problem 3: My LNP-formulated FANA-siRNA shows poor in vivo efficacy, possibly due to premature degradation or clearance.

| Possible Cause | Troubleshooting Suggestion | | Suboptimal LNP formulation | The composition of the LNP (e.g., the type of ionizable lipid, helper lipids, cholesterol content, and PEG-lipid) is critical for stability and in vivo performance.[13] Optimize the LNP formulation parameters, including the lipid molar ratios and the N/P (nitrogen to phosphate) ratio. | | LNP instability in circulation | The LNP may be dissociating prematurely in the bloodstream. The inclusion of cholesterol and PEG-lipids helps to stabilize the LNP structure. The length of the acyl chains in the PEG-lipid can also influence the circulation half-life of the LNP.[13] | | Rapid clearance by the reticuloendothelial system (RES) | Large or highly charged nanoparticles can be rapidly cleared by the RES in the liver and spleen. Ensure your LNPs have an optimal size (typically 50-100 nm) and a near-neutral surface charge to prolong circulation.[13] | | siRNA leakage from the LNP | The siRNA may be leaking from the nanoparticle. Ensure efficient encapsulation of the siRNA during the formulation process. Microfluidic mixing is a reproducible method for achieving high encapsulation efficiency. |

Quantitative Data Summary

The following table summarizes the reported improvements in siRNA serum half-life achieved through various modification and delivery strategies.

Modification/Delivery Strategy	Unmodified siRNA Half-life	Modified siRNA Half-life	Fold Improvement (approx.)	Reference
FANA Modification (fully modified sense strand)	< 15 minutes	~ 6 hours	> 24	[4]
Cholesterol Conjugation	< 10 minutes	> 90 minutes	> 9	[3]
Palmitic Acid Conjugation with Endosomolytic Nanoparticles	Not specified	3.1-fold increase in intracellular half-life	3.1	[9][14]
PEG Conjugation (20 kDa)	< 10% remaining at 15 min	~50% remaining at 1 hour	> 5	[3]
Lipid Nanoparticle (LNP) Formulation	~5 minutes (unformulated)	Detectable up to 168 hours	> 2000	[15]

Note: Half-life values can vary depending on the specific siRNA sequence, the experimental conditions (in vitro vs. in vivo), and the animal model used.

Experimental Protocols

Protocol 1: In Vitro siRNA Serum Stability Assay

This protocol outlines a general method to assess the stability of FANA-modified siRNAs in serum.

• Preparation of siRNA:

  • Resuspend the lyophilized FANA-modified siRNA and control (unmodified) siRNA in nuclease-free water to a stock concentration of 20 µM.

  • Store aliquots at -80°C to avoid repeated freeze-thaw cycles.

• Serum Incubation:

  • Thaw fetal bovine serum (FBS) or human serum on ice. Centrifuge at 1,500 x g for 10 minutes at 4°C to remove any precipitates.

  • In a nuclease-free microcentrifuge tube, prepare the reaction mixture by adding 1 µL of 20 µM siRNA to 9 µL of serum (for a final serum concentration of 90%).

  • Incubate the tubes at 37°C.

  • At designated time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h), take an aliquot of the reaction mixture and immediately place it on dry ice or in liquid nitrogen to stop the degradation. Store at -80°C until analysis.

• Analysis by Polyacrylamide Gel Electrophoresis (PAGE):

  • Thaw the samples on ice.

  • Mix each sample with an equal volume of 2X formamide (B127407) loading buffer.

  • Denature the samples by heating at 95°C for 5 minutes, then immediately place on ice.

  • Load the samples onto a 15-20% non-denaturing polyacrylamide gel.

  • Run the gel in 1X TBE buffer at a constant voltage until the dye front reaches the bottom of the gel.

  • Stain the gel with a fluorescent nucleic acid stain (e.g., SYBR Gold) for 30 minutes.

  • Visualize the gel using a gel documentation system.

• Data Analysis:

  • Quantify the band intensity of the intact siRNA at each time point using densitometry software.

  • Normalize the intensity of each band to the intensity of the 0-hour time point.

  • Plot the percentage of intact siRNA versus time to determine the half-life.

Protocol 2: Formulation of siRNA Lipid Nanoparticles (LNPs) by Microfluidic Mixing

This protocol provides a method for encapsulating FANA-modified siRNAs into LNPs using a microfluidic device.

• Preparation of Lipid Stock Solution:

  • Prepare a stock solution of lipids in ethanol (B145695). A common molar ratio for the lipid mixture is 50% ionizable lipid, 10% DSPC, 38.5% cholesterol, and 1.5% PEG-lipid.

  • The total lipid concentration in the ethanol phase is typically around 12.5 mM.

• Preparation of siRNA Solution:

  • Dilute the FANA-modified siRNA stock in a low pH buffer (e.g., 25 mM sodium acetate, pH 4.0) to the desired concentration. The low pH ensures the ionizable lipid is positively charged for complexation with the negatively charged siRNA.

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the siRNA-buffer solution into another syringe.

  • Set the flow rates for the two solutions. A typical flow rate ratio is 3:1 (aqueous:ethanolic).

  • Initiate the mixing process. The rapid mixing in the microfluidic channels leads to the self-assembly of LNPs with encapsulated siRNA.

• Purification and Buffer Exchange:

  • Collect the LNP solution.

  • Dialyze the LNP solution against phosphate-buffered saline (PBS), pH 7.4, overnight at 4°C using a dialysis membrane (e.g., 14 kDa MWCO) to remove the ethanol and exchange the buffer.

  • Sterile-filter the final LNP formulation through a 0.22 µm filter.

• Characterization:

  • Measure the particle size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Determine the zeta potential to assess the surface charge.

  • Quantify the siRNA encapsulation efficiency using a fluorescent dye exclusion assay (e.g., RiboGreen assay).

Visualizations

Caption: Workflow for in vitro siRNA serum stability assay.

Caption: Workflow for siRNA-LNP formulation and characterization.

Caption: Pathways of siRNA elimination in serum.

References

• 2. Chemical modification resolves the asymmetry of siRNA strand degradation in human blood serum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overcoming Barriers for siRNA Therapeutics: From Bench to Bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability Study of Unmodified siRNA and Relevance to Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chirality matters: stereo-defined phosphorothioate linkages at the termini of small interfering RNAs improve pharmacology in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Improving siRNA Delivery In Vivo Through Lipid Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrophobic Interactions between Polymeric Carrier and Palmitic Acid-Conjugated siRNA Improve PEGylated Polyplex Stability and Enhance In Vivo Pharmacokinetics and Tumor Gene Silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Conjugation of Palmitic Acid Improves Potency and Longevity of siRNA Delivered via Endosomolytic Polymer Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipid and Polymer-Based Nanoparticle siRNA Delivery Systems for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. siRNA Functionalized Lipid Nanoparticles (LNPs) in Management of Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. Conjugation of palmitic acid improves potency and longevity of siRNA delivered via endosomolytic polymer nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Antiviral Activity of 2'-Deoxy-2'-fluoro-l-uridine and 2'-Deoxy-2'-fluoro-d-uridine

This guide synthesizes available data on the antiviral activity of L- and D-isomers of 2'-deoxy-2'-fluorouridine (B118953) derivatives, focusing on their mechanisms of action, therapeutic potential, and the experimental frameworks used for their evaluation.

I. Executive Summary

Stereochemistry plays a pivotal role in the biological activity of nucleoside analogs. While D-nucleosides are the naturally occurring isomers and have historically been the focus of antiviral drug development, L-nucleosides have emerged as potent antiviral agents in their own right, often exhibiting unique pharmacological profiles. This comparison focuses on derivatives of 2'-Deoxy-2'-fluoro-uridine, a class of molecules with a fluorine substitution at the 2' position of the sugar moiety, which can enhance metabolic stability and antiviral activity.[1]

II. Comparative Antiviral Activity

Direct comparative data for 2'-Deoxy-2'-fluoro-l-uridine and 2'-Deoxy-2'-fluoro-d-uridine is limited. Therefore, this table presents data on representative and structurally similar analogs to illustrate the antiviral potential of each stereochemical configuration.

Compound	Stereochemistry	Virus	Assay	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
Clevudine (L-FMAU)¹	L-isomer	Hepatitis B Virus (HBV)	DNA Reduction	0.1	>100	>1000	[2]
2'-deoxy-2'-fluoro-2'-C-methyl-β-d-4'-thiouridine (prodrug)	D-isomer	Hepatitis C Virus (HCV)	Replicon	2.99	>10	>3.3	[3]
1-(2'-deoxy-2'-fluoro-β-D-arabinofuranosyl)-uracil	D-isomer	Herpes Simplex Virus 1 (HSV-1)	Plaque Reduction	~0.1-0.78²	>10	>12.8	[4][5]

¹Clevudine is 2'-fluoro-5-methyl-β-L-arabinofuranosyluracil, a close analog of 2'-Deoxy-2'-fluoro-l-uridine. ²EC₅₀ values varied depending on the cell line used.

III. Mechanism of Action

The primary mechanism of action for both L- and D-nucleoside analogs involves their intracellular conversion to the active triphosphate form, which then interferes with viral replication.

Signaling Pathway of Nucleoside Analog Antiviral Activity

References

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Design, chemical synthesis and antiviral evaluation of 2'-deoxy-2'-fluoro-2'-C-methyl-4'-thionucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Activity of 1-(2'-fluoro-2'-deoxy-beta-D-arabinofuranosyl)thymine against herpes simplex virus in cell cultures and rabbit eyes - PubMed [pubmed.ncbi.nlm.nih.gov]

2'-Fluoro Modified siRNAs Outperform Unmodified Counterparts in Gene Silencing Applications

A detailed comparison reveals that 2'-Fluoro (2'-F) modified small interfering RNAs (siRNAs) offer significant advantages over unmodified siRNAs in terms of stability, silencing efficiency, and reduced immune response, making them a superior choice for RNA interference (RNAi)-based research and therapeutic development.

Researchers and drug development professionals constantly seek to optimize the tools for gene silencing. The inherent instability of natural RNA molecules presents a significant hurdle for in vivo applications. Chemical modifications, such as the introduction of a fluorine atom at the 2' position of the ribose sugar, have emerged as a robust solution. This guide provides a comprehensive comparison of the efficacy of 2'-F modified versus unmodified siRNAs, supported by experimental data and detailed protocols.

Enhanced Performance with 2'-Fluoro Modification

The primary advantages of 2'-F modification lie in its ability to enhance the nuclease resistance and thermal stability of siRNA duplexes.[1][2] This increased stability translates to a longer half-life in biological fluids, such as serum, where unmodified siRNAs are rapidly degraded.[2][3]

In vivo studies have demonstrated that 2'-F modified siRNAs can be approximately twice as potent as their unmodified counterparts.[1] This enhanced activity is attributed to their prolonged presence and improved pharmacokinetic properties. Furthermore, 2'-F modification has been shown to reduce the immunostimulatory effects often associated with unmodified siRNAs, which can trigger off-target effects and cellular toxicity.[1][2]

Quantitative Data Summary

The following tables summarize the key performance differences between 2'-F modified and unmodified siRNAs based on published experimental data.

Table 1: Nuclease Stability

siRNA Type	Incubation Time in Serum	Remaining Intact siRNA
Unmodified	4 hours	Completely degraded
2'-F Modified	> 24 hours	Significant amount remains
[Data sourced from multiple studies indicating the rapid degradation of unmodified siRNA in serum compared to the high stability of 2'-F modified versions.][1][2]

Table 2: In Vivo Gene Silencing Efficacy (Targeting Factor VII)

siRNA Type	Dose	Resulting Factor VII Protein Levels
Unmodified	3 mg/kg	~50% of initial level
2'-F Modified	3 mg/kg	~25% of initial level
[In vivo experiments in mice show that 2'-F modified siRNA is roughly twice as effective at silencing the target gene Factor VII.][1]

Table 3: Thermal Stability (Melting Temperature, Tm)

siRNA Type	Melting Temperature (Tm)
Unmodified	71.8 °C
2'-F Modified	86.2 °C
[The melting temperature of an siRNA duplex is a measure of its stability. The 2'-F modification significantly increases the Tm, indicating a more stable duplex.][1]

Experimental Protocols

To achieve reliable and reproducible results, it is crucial to follow standardized experimental protocols. The following sections detail the methodologies for key experiments cited in this guide.

siRNA Transfection Protocol for In Vitro Gene Silencing

This protocol outlines the steps for transfecting mammalian cells with siRNA to assess gene silencing efficacy.

• Cell Seeding: The day before transfection, seed cells in a multi-well plate to ensure they reach 60-80% confluency at the time of transfection.[4]

• siRNA Preparation: Dilute the 2'-F modified or unmodified siRNA stock solution to a working concentration of 10 µM in an appropriate buffer, such as RNase-free water.[5]

• Complex Formation:

  • For each transfection reaction, prepare two tubes. In the first tube, dilute the required amount of siRNA into a serum-free medium like Opti-MEM®.[4]

  • In the second tube, dilute the transfection reagent (e.g., Lipofectamine™ RNAiMAX) into the same serum-free medium.[4]

  • Combine the contents of the two tubes, mix gently, and incubate for 5 minutes at room temperature to allow the formation of siRNA-lipid complexes.[4]

• Transfection: Add the siRNA-lipid complexes to the cells in the multi-well plate.[4]

• Incubation: Incubate the cells for 24-72 hours at 37°C in a CO2 incubator.[4]

• Analysis: Assess gene knockdown by measuring mRNA or protein levels of the target gene using methods like qRT-PCR or Western blotting, respectively.[5]

In Vivo siRNA Delivery and Efficacy Assessment in Mice

This protocol describes the systemic delivery of siRNA to mice to evaluate in vivo gene silencing.

• siRNA Formulation: Formulate the 2'-F modified or unmodified siRNA with a lipid nanoparticle (LNP) delivery system to protect the siRNA from degradation and facilitate delivery to the target tissue, such as the liver.[1]

• Animal Dosing: Administer a single intravenous (IV) dose of the formulated siRNA or a phosphate-buffered saline (PBS) control to the mice.[1] A typical dose is 3 mg/kg.[1]

• Sample Collection: Collect serum samples from the mice at various time points post-administration (e.g., 24, 48, 72 hours).[1]

• Protein Level Analysis: Measure the levels of the target protein in the serum samples. For example, when targeting Factor VII, a chromogenic assay can be used to determine protein concentration.[1]

• Data Analysis: Compare the target protein levels in the siRNA-treated groups to the PBS control group to determine the percentage of gene silencing.

Visualizing the Mechanisms and Workflows

To better understand the underlying processes and experimental designs, the following diagrams are provided.

Caption: The RNA interference (RNAi) signaling pathway.

Caption: Experimental workflow for comparing siRNA efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. Unique Gene-silencing and Structural Properties of 2′-F Modified siRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improvements in siRNA properties mediated by 2′-deoxy-2′-fluoro-β-d-arabinonucleic acid (FANA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Protocol for gene knockdown using siRNA in primary cultured neonatal murine microglia - PMC [pmc.ncbi.nlm.nih.gov]

2'-Deoxy-2'-fluoro-l-uridine: A Comparative Analysis of its Antiviral Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiviral agent 2'-Deoxy-2'-fluoro-l-uridine with other notable antiviral alternatives. The following sections present supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and experimental workflows to offer a comprehensive evaluation for researchers in the field of virology and drug development.

Executive Summary

2'-Deoxy-2'-fluoro-l-uridine is a nucleoside analog that demonstrates potential as an antiviral agent by disrupting viral replication.[1] Like other drugs in its class, it acts as a chain terminator after being incorporated into the growing viral DNA or RNA strand, thereby halting replication. This guide compares its efficacy and cytotoxicity against several other key antiviral compounds, including Sofosbuvir, Clevudine, Gemcitabine, and Remdesivir, across a range of viruses such as Hepatitis C Virus (HCV), Hepatitis B Virus (HBV), and SARS-CoV-2.

Comparative Antiviral Activity

The antiviral efficacy of 2'-Deoxy-2'-fluoro-l-uridine and its alternatives is typically quantified by the 50% effective concentration (EC50), which is the concentration of the drug that inhibits 50% of viral replication, and the 50% cytotoxic concentration (CC50), the concentration that causes a 50% reduction in cell viability. A higher selectivity index (SI), calculated as the ratio of CC50 to EC50, indicates a more favorable safety profile.

Table 1: In Vitro Antiviral Activity against Hepatitis C Virus (HCV)

Compound	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
2'-Deoxy-2'-fluoro-l-uridine derivatives	Huh7-J17	Luciferase Assay	2.1 - 8.9	113 - 142	12.7 - 67.6
Sofosbuvir	Huh7-J17	Luciferase Assay	0.26	>31.2	~120
Mericitabine	Not Specified	Not Specified	4.6	Not Specified	Not Specified

Note: Data for 2'-Deoxy-2'-fluoro-l-uridine derivatives and Sofosbuvir are from a comparative study using a luciferase-based HCV replication assay.[2]

Table 2: In Vitro Antiviral Activity against Hepatitis B Virus (HBV)

Compound	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
2'-Deoxy-2'-fluoro-l-arabinofuranosyluracil (L-FMAU/Clevudine)	HepG2 2.2.15	Not Specified	Not Specified	Not Specified	Not Specified
9-(2-deoxy-2-fluoro-beta-L-arabinofuranosyl)adenine	HepG2 2.2.15	Not Specified	1.5	>200	>133
9-(2-deoxy-2-fluoro-beta-L-arabinofuranosyl)hypoxanthine	HepG2 2.2.15	Not Specified	8	>200	>25
FIAU	Human Hepatoblastoma	PCR	0.90	344.3	382.6

Note: L-FMAU (Clevudine) is a 2'-fluoro-l-arabinofuranosyluracil derivative. Data for the adenine (B156593) and hypoxanthine (B114508) derivatives of 2'-deoxy-2'-fluoro-l-arabinofuranosyl purine (B94841) are presented for comparison.[3][4] Clevudine has demonstrated potent anti-HBV activity in both in vitro and in vivo models.[5]

Table 3: In Vitro Antiviral Activity against SARS-CoV-2

Compound	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Gemcitabine	Vero CCL-81	Fluorescent Image-based	1.2	>300	>250
2'-fluoro-2'-deoxycytidine (2FdC)	Vero CCL-81	Fluorescent Image-based	175.2	>300	>1.7
Remdesivir	Vero CCL-81	Fluorescent Image-based	35.4	>300	>8.5

Note: Gemcitabine is a difluoro-deoxycytidine analog, while 2FdC is a monofluorinated analog. This data highlights the importance of the difluoro group for antiviral activity against SARS-CoV-2.[6][7]

Mechanism of Action: A Shared Pathway

2'-Deoxy-2'-fluoro-l-uridine and the compared nucleoside analogs share a common mechanism of action. They are prodrugs that must be anabolized within the host cell to their active triphosphate form. This active form then competes with natural nucleotides for incorporation by the viral polymerase into the nascent viral genome, leading to chain termination and inhibition of viral replication.[8][9][10]

Caption: General mechanism of action for nucleoside analog antivirals.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of antiviral studies. Below are outlines for two key experimental assays used to evaluate the compounds discussed.

Cytopathic Effect (CPE) Inhibition Assay

This assay is a common method for screening antiviral compounds by measuring their ability to protect cells from virus-induced death.

Protocol Outline:

• Cell Plating: Seed a 96-well plate with a suitable host cell line (e.g., Vero 76) to form a confluent monolayer.[1]

• Compound Preparation: Prepare serial dilutions of the test compounds (e.g., 2'-Deoxy-2'-fluoro-l-uridine) and control drugs.[1]

• Infection and Treatment: Add the diluted compounds to the cell monolayers, followed by the addition of the virus at a predetermined multiplicity of infection (MOI). Include uninfected and untreated infected controls.

• Incubation: Incubate the plates for a period sufficient to observe significant CPE in the virus control wells (typically 2-5 days).[11]

• Quantification of Cell Viability: Stain the remaining viable cells with a dye such as neutral red or crystal violet.[11][12]

• Data Analysis: Measure the absorbance of the stained cells to determine the percentage of cell viability. Calculate the EC50 and CC50 values from the dose-response curves.[1]

Caption: Workflow for a Cytopathic Effect (CPE) inhibition assay.

Hepatitis C Virus (HCV) Replicon Assay

The HCV replicon system is a powerful tool for studying HCV RNA replication and for screening antiviral compounds that target the viral replication machinery.[13][14]

Protocol Outline:

• Cell Line: Utilize a human hepatoma cell line (e.g., Huh-7) that supports HCV replication.[14]

• Replicon System: These cells harbor a subgenomic HCV RNA that autonomously replicates. The replicon often contains a reporter gene, such as luciferase, for easy quantification of replication levels.[15][16]

• Compound Treatment: Seed the replicon-containing cells in a multi-well plate and treat with various concentrations of the test compounds.

• Incubation: Incubate the cells for a defined period (e.g., 72 hours) to allow for viral replication and the effect of the compound to manifest.[2]

• Quantification of Replication:

  • Reporter Gene Assay: If a reporter gene is present, lyse the cells and measure the reporter activity (e.g., luciferase signal).

  • RT-qPCR: Alternatively, extract total RNA and quantify HCV RNA levels using real-time reverse transcription PCR.[15]

• Data Analysis: Determine the EC50 value by plotting the reduction in reporter signal or HCV RNA levels against the compound concentration.

Caption: Workflow for an HCV replicon assay.

Conclusion

2'-Deoxy-2'-fluoro-l-uridine and its derivatives represent a promising class of antiviral compounds. The presented data indicates that their efficacy is dependent on the specific viral target and the molecular structure of the analog. For instance, while some derivatives show activity against HCV, others like Clevudine are potent against HBV. Comparison with other nucleoside analogs like Gemcitabine and Remdesivir against SARS-CoV-2 highlights the nuanced structure-activity relationships that govern antiviral potency. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of 2'-Deoxy-2'-fluoro-l-uridine and its analogs in the treatment of various viral infections.

References

• 1. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io:443]
• 2. Anti-Hepatitis C Virus Activity of Uridine Derivatives of 2-Deoxy Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and anti-hepatitis B virus activity of 9-(2-deoxy-2-fluoro-beta-L-arabinofuranosyl) purine nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The in vitro anti-hepatitis B virus activity of FIAU [1-(2'-deoxy-2'-fluoro-1-beta-D-arabinofuranosyl-5-iodo)uracil] is selective, reversible, and determined, at least in part, by the host cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clevudine: a potent inhibitor of hepatitis B virus in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of Antiviral Activity of Gemcitabine with 2′-Fluoro-2′-Deoxycytidine and Combination Therapy with Remdesivir against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of Antiviral Activity of Gemcitabine with 2'-Fluoro-2'-Deoxycytidine and Combination Therapy with Remdesivir against SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nucleoside analogue - Wikipedia [en.wikipedia.org]
• 10. Mechanisms of inhibition of viral RNA replication by nucleotide analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pblassaysci.com [pblassaysci.com]
• 12. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HCV Replicons: Overview and Basic Protocols | Springer Nature Experiments [experiments.springernature.com]
• 14. HCV Replicon Systems - Hepatitis C Viruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. HCV replicon assay. [bio-protocol.org]
• 16. Frontiers | HCV Replicon Systems: Workhorses of Drug Discovery and Resistance [frontiersin.org]

head-to-head comparison of fluorinated nucleosides against HCV

An objective comparison of fluorinated nucleoside analogs against the Hepatitis C Virus (HCV) reveals a class of potent antiviral agents that have revolutionized treatment. These compounds primarily target the HCV NS5B RNA-dependent RNA polymerase (RdRp), an enzyme essential for viral replication.[1][2] By mimicking natural nucleotides, they are incorporated into the growing viral RNA chain and subsequently cause its termination.[1][3] The strategic incorporation of fluorine at key positions on the nucleoside sugar moiety enhances metabolic stability, influences sugar conformation, and ultimately improves antiviral potency and pharmacokinetic properties.[4][5]

The evolution of these drugs, from early candidates like 2'-deoxy-2'-fluorocytidine (B130037) (2'-FdC) to the groundbreaking approval of Sofosbuvir, highlights a successful structure-based drug design and prodrug strategy.[6][7] Early compounds faced challenges such as rapid deamination or inefficient intracellular phosphorylation, which were overcome by modifications like the addition of a 2'-C-methyl group and the development of sophisticated phosphoramidate (B1195095) prodrugs that ensure efficient delivery to the liver and conversion into the active triphosphate form.[1][4][6]

Performance Comparison of Key Fluorinated Nucleosides

The following table summarizes the in vitro efficacy and cytotoxicity of several key fluorinated nucleosides against HCV. The data is primarily derived from cell-based HCV replicon assays, which measure the inhibition of viral RNA replication.

Compound	Nucleoside Base	Key Modifications	EC₅₀ / EC₉₀ (µM)	CC₅₀ (µM)	Target HCV Genotypes	Notes
Sofosbuvir (PSI-7977)	Uridine (B1682114)	2'-α-F, 2'-β-C-Me, Phosphoramidate	EC₅₀: 0.014 - 0.11[3][4]	>100[8]	Pan-genotypic	FDA-approved. A highly successful phosphoramidate prodrug that is efficiently converted to its active triphosphate form in hepatocytes.[7][9][10] It has a high barrier to resistance.[11]
Mericitabine (RG7128)	Cytidine (B196190)	2'-α-F, 2'-β-C-Me, Prodrug	-	-	Genotype 1	A prodrug of PSI-6130. Development was discontinued (B1498344).[6]
PSI-6130	Cytidine	2'-α-F, 2'-β-C-Me	EC₉₀: 4.6 - 5.4[5][8]	>100[6]	Genotype 1b	A potent inhibitor but is rapidly converted to the inactive uridine analog (PSI-6206) by cytidine deaminase, limiting its in vivo efficacy.[6][12]
2'-Deoxy-2'-fluorocytidine (2'-FdC)	Cytidine	2'-α-F	EC₉₀: 5.0[6][12]	>100[6][12]	Genotype 1b	An early-stage compound. Showed moderate anti-HCV activity but had poor selectivity.[5][12]
PSI-352938 (GS-0938)	Guanosine	2'-α-F, 2'-β-C-Me, Prodrug	EC₉₀: 1.37[6]	>100[6]	Genotype 1b	A guanosine-based prodrug that showed potent activity and was effective against some resistant strains. Development was discontinued due to hepatic toxicity.[6]
AT-527	Guanosine	2'-F, 2'-C-Me, Phosphoramidate	-	-	Not Specified	A double prodrug of 2'-fluoro-2'-C-methylguanosine-5'-monophosphate that demonstrated potent in vitro and in vivo activity against HCV.[4]

Mechanism of Action and Experimental Protocols

General Mechanism of Action

Fluorinated nucleoside inhibitors function as direct-acting antivirals (DAAs).[1] The process begins with the oral administration of a prodrug, which is designed to increase bioavailability and facilitate delivery to the liver.[9] Within hepatocytes, the prodrug moiety is cleaved, and the nucleoside analog undergoes intracellular phosphorylation by host cell kinases to yield the active 5'-triphosphate metabolite.[1][10] This active triphosphate form then competes with natural nucleoside triphosphates for incorporation by the HCV NS5B polymerase into the nascent viral RNA strand.[2] The presence of the 2'-fluoro and 2'-C-methyl modifications on the sugar ring sterically hinders the formation of the next phosphodiester bond, thereby terminating RNA chain elongation and halting viral replication.[1][2]

Mechanism of fluorinated nucleoside inhibitors against HCV.

Key Experimental Protocols

1. HCV Replicon Assay (for EC₅₀ Determination)

This cell-based assay is the standard method for quantifying the antiviral activity of compounds against HCV replication.

• Objective: To determine the concentration of a compound that inhibits HCV RNA replication by 50% (EC₅₀) or 90% (EC₉₀).

• Cell Line: Human hepatoma cells (e.g., Huh-7) stably expressing an HCV subgenomic replicon. These replicons contain the HCV non-structural genes (including NS5B) and a reporter gene (e.g., luciferase) or a selectable marker.

• Methodology:

  • Cell Plating: Seed the HCV replicon-containing cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the test compound (e.g., fluorinated nucleoside) in cell culture medium. Add the diluted compounds to the cells. Include a positive control (e.g., a known HCV inhibitor) and a negative control (vehicle, e.g., DMSO).

  • Incubation: Incubate the plates for a period that allows for multiple rounds of replication (typically 48-72 hours) at 37°C in a humidified CO₂ incubator.

  • Quantification of Replication:

    • Luciferase Reporter: If using a luciferase replicon, lyse the cells and measure luciferase activity using a luminometer. A decrease in luminescence corresponds to inhibition of replication.

    • RT-qPCR: Extract total RNA from the cells and quantify HCV RNA levels using real-time reverse transcription PCR (RT-qPCR).

  • Data Analysis: Plot the percentage of inhibition against the compound concentration. Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the EC₅₀ and EC₉₀ values.

2. Cytotoxicity Assay (for CC₅₀ Determination)

This assay is performed in parallel to the efficacy assay to ensure that the observed antiviral effect is not due to cell death.

• Objective: To determine the concentration of a compound that reduces the viability of host cells by 50% (CC₅₀).

• Cell Line: The same host cell line used in the replicon assay (e.g., Huh-7) but without the replicon.

• Methodology:

  • Cell Plating & Treatment: Plate and treat cells with serial dilutions of the test compound exactly as described for the replicon assay.

  • Incubation: Incubate for the same duration as the replicon assay (48-72 hours).

  • Viability Measurement: Add a viability reagent such as MTS (e.g., CellTiter 96 AQueous One Solution) or resazurin (B115843) (e.g., alamarBlue). These reagents are converted into colored or fluorescent products by metabolically active cells.

  • Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

  • Data Analysis: Plot the percentage of cell viability against the compound concentration. Use non-linear regression to calculate the CC₅₀ value. The selectivity index (SI), calculated as CC₅₀ / EC₅₀, is a critical measure of the compound's therapeutic window.

Visualizing the Drug Discovery Workflow

The development of fluorinated nucleosides for HCV followed a logical progression, building upon previous findings to improve potency, metabolic stability, and resistance profiles. This workflow involves iterative cycles of design, synthesis, and biological evaluation.

General workflow for discovery of anti-HCV nucleoside inhibitors.

Logical evolution from 2'-FdC to Sofosbuvir.

References

• 1. Inhibitors of the Hepatitis C Virus Polymerase; Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of viral RNA polymerases by nucleoside and nucleotide analogs: therapeutic applications against positive-strand RNA viruses beyond hepatitis C virus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties | MDPI [mdpi.com]
• 4. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sofosbuvir, a Significant Paradigm Change in HCV Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Review on fluorinated nucleoside/non-nucleoside FDA-approved antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sofosbuvir: A novel treatment option for chronic hepatitis C infection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Finally sofosbuvir: an oral anti-HCV drug with wide performance capability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

Comparative Analysis of 2'-Deoxy-2'-fluoro-l-uridine (l-FdU) Cross-Reactivity with Cellular Polymerases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cross-reactivity of the nucleoside analog 2'-Deoxy-2'-fluoro-l-uridine (l-FdU) with cellular polymerases. Due to the limited publicly available data on the specific inhibitory activity of l-FdU against a comprehensive panel of human cellular polymerases, this document presents the known general activity of l-FdU and supplements this with a comparative analysis of structurally related and functionally relevant nucleoside analogs. This approach aims to provide a valuable resource for researchers investigating the therapeutic potential and off-target effects of fluorinated nucleoside analogs.

Introduction to 2'-Deoxy-2'-fluoro-l-uridine (l-FdU)

2'-Deoxy-2'-fluoro-l-uridine (l-FdU) is an L-nucleoside analog that has been identified as a potent and selective inhibitor of viral RNA polymerases, thereby impeding the replication of certain RNA viruses.[1] As with other nucleoside analogs, l-FdU requires intracellular phosphorylation to its triphosphate form (l-FdUTP) to exert its inhibitory activity. The triphosphate analog then competes with the natural nucleotide (uridine triphosphate) for incorporation into the nascent RNA strand by the viral RNA-dependent RNA polymerase (RdRp).

Understanding the cross-reactivity of l-FdUTP with host cellular DNA and RNA polymerases is crucial for evaluating its safety profile and predicting potential off-target effects. Interaction with cellular polymerases could lead to toxicity by interfering with essential cellular processes such as DNA replication, transcription, and mitochondrial function.

Comparative Cross-Reactivity with Cellular DNA Polymerases

Nucleoside Analog (Triphosphate Form)	DNA Polymerase α	DNA Polymerase β	DNA Polymerase γ	DNA Polymerase δ	DNA Polymerase ε	Reference(s)
5-Fluoro-2'-deoxyuridine-TP	Kₘ = 4.3 µM	Kₘ = 15.4 µM	-	-	-	[2]
Gemcitabine-TP (dFdCTP)	Weak Inhibition	Weak Inhibition	Weak Inhibition	-	-	[1]
Fialuridine-TP (FIAUTP)	Kᵢ = 0.6 µM	Kᵢ = 0.2 µM	Kᵢ = 0.04 µM	Kᵢ = 0.1 µM	Kᵢ = 0.1 µM	[3]

Note: Kₘ values for 5-Fluoro-2'-deoxyuridine-TP indicate it can act as a substrate, while Kᵢ values for Fialuridine-TP indicate competitive inhibition. Gemcitabine (B846) triphosphate shows weak direct inhibition of DNA polymerases, with its primary cytotoxic effect attributed to inhibition of ribonucleotide reductase.[1] The L-configuration of l-FdU may result in significantly different interactions with cellular polymerases compared to the D-isomers listed.

Comparative Cross-Reactivity with Cellular RNA Polymerases

Data on the direct inhibition of human cellular RNA polymerases (Pol I, Pol II, and Pol III) by l-FdUTP is scarce. However, some studies have investigated the interaction of related fluorinated nucleosides with RNA polymerases. For instance, 2'-fluoro- and 2'-amino-2'-deoxynucleoside 5'-triphosphates have been shown to be substrates for T7 RNA polymerase.[4] The triphosphate of 2'-deoxy-2'-fluorouridine (B118953) has also been shown to be a substrate for E. coli RNA polymerase.[5]

The following table provides a qualitative comparison based on the known activities of related compounds.

Nucleoside Analog (Triphosphate Form)	RNA Polymerase I	RNA Polymerase II	RNA Polymerase III	Reference(s)
l-FdUTP	Data Not Available	Data Not Available	Data Not Available
Sofosbuvir-TP	Not efficiently incorporated	Not efficiently incorporated	Not efficiently incorporated	[6]
5-Fluorouridine-TP	Incorporated	Incorporated	Incorporated	[7]

Note: Sofosbuvir, an inhibitor of the hepatitis C virus RNA-dependent RNA polymerase, shows poor incorporation by host polymerases, including the mitochondrial RNA polymerase (POLRMT).[6] 5-fluorouridine (B13573), after conversion to its triphosphate, can be incorporated into RNA by cellular RNA polymerases, contributing to its cytotoxic effects.[7]

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of the cross-reactivity of nucleoside analogs with cellular polymerases. Below are representative protocols for DNA and RNA polymerase inhibition assays.

DNA Polymerase Inhibition Assay

This protocol is a generalized method for determining the inhibitory potential of a nucleoside analog triphosphate against a purified human DNA polymerase.

1. Materials:

• Purified human DNA polymerase (e.g., α, β, γ, δ, or ε)
• Activated calf thymus DNA (as a template-primer)
• Deoxynucleoside triphosphates (dATP, dGTP, dCTP, dTTP)
• [³H]-dTTP or [α-³²P]-dCTP (for radiolabeling)
• Test compound (e.g., l-FdUTP) at various concentrations
• Assay buffer (specific composition depends on the polymerase, but typically contains Tris-HCl, MgCl₂, KCl, and DTT)
• Trichloroacetic acid (TCA)
• Glass fiber filters
• Scintillation fluid and counter

2. Procedure:

• Prepare reaction mixtures containing the assay buffer, activated calf thymus DNA, three unlabeled dNTPs, and the radiolabeled dNTP.
• Add varying concentrations of the inhibitor (l-FdUTP) to the reaction mixtures. A control reaction without the inhibitor should be included.
• Initiate the reaction by adding the purified DNA polymerase.
• Incubate the reactions at 37°C for a specified time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.
• Stop the reaction by adding cold TCA.
• Precipitate the radiolabeled DNA on ice.
• Collect the precipitated DNA by filtering the reaction mixture through glass fiber filters.
• Wash the filters with cold TCA and ethanol (B145695) to remove unincorporated radiolabeled dNTPs.
• Dry the filters and measure the incorporated radioactivity using a scintillation counter.
• Calculate the percentage of inhibition for each concentration of the inhibitor and determine the IC₅₀ value. For Kᵢ determination, repeat the experiment with varying concentrations of the competing natural dNTP.

RNA Polymerase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory effect of a nucleoside analog triphosphate on in vitro transcription by a human RNA polymerase.

1. Materials:

• Purified human RNA polymerase (e.g., Pol I, II, or III)
• Linear DNA template containing a specific promoter for the polymerase being tested
• Ribonucleoside triphosphates (ATP, GTP, CTP, UTP)
• [α-³²P]-UTP or [α-³²P]-CTP (for radiolabeling)
• Test compound (e.g., l-FdUTP) at various concentrations
• Transcription buffer (composition varies, but typically includes Tris-HCl, MgCl₂, KCl, and DTT)
• RNase inhibitor
• Denaturing polyacrylamide gel
• Phosphorimager system

2. Procedure:

• Set up transcription reactions containing the transcription buffer, DNA template, three unlabeled rNTPs, and the radiolabeled rNTP.
• Add the inhibitor (l-FdUTP) at a range of concentrations to the reactions. Include a no-inhibitor control.
• Start the reaction by adding the RNA polymerase.
• Incubate at 30°C for a defined period (e.g., 60 minutes).
• Terminate the reactions by adding a stop solution (containing EDTA and formamide).
• Denature the RNA transcripts by heating.
• Separate the radiolabeled RNA transcripts by size using denaturing polyacrylamide gel electrophoresis.
• Visualize the transcripts using a phosphorimager.
• Quantify the amount of full-length transcript in each lane to determine the extent of inhibition at each inhibitor concentration and calculate the IC₅₀ value.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the conceptual understanding of the experimental processes and the mechanism of action of nucleoside analogs, the following diagrams are provided.

Caption: Workflow for a polymerase inhibition assay.

Caption: Mechanism of action of nucleoside analogs.

Conclusion

While 2'-Deoxy-2'-fluoro-l-uridine shows promise as a selective inhibitor of viral RNA polymerases, a comprehensive understanding of its cross-reactivity with human cellular polymerases is essential for its further development as a therapeutic agent. The limited availability of specific inhibitory data for l-FdU highlights the need for further research in this area. The comparative data on related nucleoside analogs and the detailed experimental protocols provided in this guide offer a framework for researchers to conduct such investigations. A thorough evaluation of the interaction of l-FdUTP with DNA polymerases α, β, γ, δ, and ε, as well as RNA polymerases I, II, and III, will be critical in determining the therapeutic window and potential toxicities of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Utilization of 5-fluoro-2'-deoxyuridine triphosphate and 5-fluoro-2'-deoxycytidine triphosphate in DNA synthesis by DNA polymerases alpha and beta from calf thymus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mammalian DNA polymerases alpha, beta, gamma, delta, and epsilon incorporate fialuridine (FIAU) monophosphate into DNA and are inhibited competitively by FIAU Triphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. 2'-Deoxy-2'-fluorouridine-5'-triphosphates: a possible substrate for E. coli RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Genomically Incorporated 5-Fluorouracil that Escapes UNG-Initiated Base Excision Repair Blocks DNA Replication and Activates Homologous Recombination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RNA polymerase II transcripts as targets for 5-fluorouridine cytotoxicity: antagonism of 5-fluorouridine actions by alpha-amanitin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 2'-Fluoro and 2'-O-Methyl Modified Oligonucleotides: Stability, Affinity, and Performance

For researchers, scientists, and drug development professionals, the selection of appropriate chemical modifications is paramount in the design of oligonucleotide therapeutics. Among the most common modifications to the ribose sugar, 2'-fluoro (2'-F) and 2'-O-methyl (2'-OMe) substitutions stand out for their ability to enhance stability and modulate binding affinity. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the rational design of next-generation nucleic acid-based drugs.

The therapeutic potential of oligonucleotides is often limited by their susceptibility to nuclease degradation and the need for high binding affinity to their target sequences. Modifications at the 2'-position of the ribose are a cornerstone of oligonucleotide chemistry, addressing these limitations and improving pharmacokinetic and pharmacodynamic properties. Both 2'-F and 2'-OMe modifications have been extensively utilized in antisense oligonucleotides, siRNAs, and aptamers to increase their in vivo efficacy.[1][2][3]

Enhanced Nuclease Resistance: A Shield Against Degradation

A primary advantage of both 2'-F and 2'-OMe modifications is the significant increase in resistance to nuclease degradation compared to unmodified RNA.[3][4][5] This enhanced stability prolongs the half-life of oligonucleotides in biological fluids.

Studies have shown that 2'-F modified siRNAs have a half-life greater than 24 hours in serum, a stark contrast to unmodified siRNAs which are completely degraded within 4 hours.[4] Similarly, 2'-OMe modifications are known to prevent attack by single-stranded endonucleases.[6] When combined with phosphorothioate (B77711) (PS) linkages, these modifications provide substantial protection against both endo- and exonucleases.[6][7] While both modifications offer a significant improvement over unmodified RNA, the degree of protection can be sequence and context-dependent.

Thermal Stability and Binding Affinity: Fine-Tuning Duplex Strength

Both 2'-F and 2'-OMe modifications increase the thermal stability (melting temperature, Tm) of oligonucleotide duplexes, which is indicative of higher binding affinity.[1][8] This is attributed to the sugar-puckering preference of the modified nucleotides. The 2'-substituents favor a C3'-endo conformation, which is characteristic of A-form RNA helices, leading to more stable duplexes.[4]

Generally, the 2'-F modification imparts a greater increase in Tm per modification compared to the 2'-OMe group. For instance, in the context of an RNA target, the Tm can be enhanced by approximately 1.8°C per 2'-F residue, compared to 1.3°C per 2'-OMe residue relative to an antisense DNA oligonucleotide.[9] One study found that an siRNA duplex with 2'-F modifications at all pyrimidines had a Tm almost 15°C higher than the unmodified duplex.[4]

Comparative Performance Data

The following table summarizes the key performance characteristics of 2'-F and 2'-OMe modified oligonucleotides based on published data.

Property	2'-Fluoro (2'-F) Modified Oligonucleotides	2'-O-Methyl (2'-OMe) Modified Oligonucleotides	Unmodified RNA Oligonucleotides
Nuclease Resistance	High; significantly increased half-life in serum (>24 hours for siRNA).[4]	High; prevents endonuclease attack.[6]	Low; rapidly degraded in serum (<4 hours for siRNA).[4]
Thermal Stability (Tm)	Significant increase; ~1.8°C increase per modification vs. DNA target.[9]	Moderate increase; ~1.3°C increase per modification vs. DNA target.[9]	Baseline
Binding Affinity	High; generally higher than 2'-OMe.[2]	High; generally lower than 2'-F.[2]	Baseline
Duplex Conformation	A-form helix (C3'-endo sugar pucker).[4]	A-form helix (C3'-endo sugar pucker).	A-form helix (C3'-endo sugar pucker).
Impact on siRNA Activity	Generally well-tolerated and can improve activity.[4][5][10]	Tolerated, but can sometimes negatively impact activity depending on position.[2]	Baseline activity, but poor stability.

Experimental Protocols

Below are generalized methodologies for key experiments used to evaluate the stability and affinity of modified oligonucleotides.

Nuclease Stability Assay (Serum Incubation)

Objective: To assess the resistance of modified oligonucleotides to degradation by nucleases present in serum.

• Oligonucleotide Preparation: Synthesize and purify the 2'-F, 2'-OMe, and unmodified oligonucleotides.

• Incubation: Incubate a fixed concentration of each oligonucleotide (e.g., 10 µM) in a solution containing a high percentage of fetal bovine serum (FBS) or human serum (e.g., 90%) at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24, 48 hours).

• Analysis: Quench the reaction and analyze the integrity of the oligonucleotides at each time point using gel electrophoresis (e.g., denaturing polyacrylamide gel electrophoresis - PAGE) and staining with a fluorescent dye (e.g., SYBR Gold).

• Quantification: Quantify the amount of full-length oligonucleotide remaining at each time point to determine the degradation rate and half-life.

Thermal Melting (Tm) Analysis

Objective: To determine the melting temperature (Tm) of oligonucleotide duplexes, which reflects their thermal stability and binding affinity.

• Duplex Formation: Anneal the modified or unmodified oligonucleotide strand with its complementary strand in a suitable buffer (e.g., phosphate-buffered saline - PBS).

• UV-Vis Spectrophotometry: Use a UV-Vis spectrophotometer equipped with a temperature controller to monitor the absorbance of the duplex solution at 260 nm as the temperature is gradually increased.

• Melting Curve Generation: Plot the absorbance as a function of temperature. The melting of the duplex results in an increase in absorbance (hyperchromic shift).

• Tm Determination: The Tm is the temperature at which 50% of the duplex has dissociated into single strands. This is determined by finding the maximum of the first derivative of the melting curve.

Logical Workflow for Oligonucleotide Modification Selection

The decision to use 2'-F or 2'-OMe modifications depends on the specific application and desired properties. The following diagram illustrates a logical workflow for this selection process.

Caption: A decision-making flowchart for selecting between 2'-F and 2'-OMe modifications.

Signaling Pathway: siRNA-mediated Gene Silencing

Both 2'-F and 2'-OMe modifications are frequently incorporated into siRNAs to enhance their therapeutic potential. The following diagram outlines the general pathway of siRNA-mediated gene silencing.

Caption: The RNA interference (RNAi) pathway for modified siRNAs.

Conclusion

References

• 1. Assessment and comparison of thermal stability of phosphorothioate-DNA, DNA, RNA, 2′-F RNA, and LNA in the context of Phi29 pRNA 3WJ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2′-O-Methyl at 20-mer Guide Strand 3′ Termini May Negatively Affect Target Silencing Activity of Fully Chemically Modified siRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Unique Gene-silencing and Structural Properties of 2′-F Modified siRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. idtdna.com [idtdna.com]
• 7. synoligo.com [synoligo.com]
• 8. trilinkbiotech.com [trilinkbiotech.com]
• 9. siRNA and RNAi pricelist from Gene Link [genelink.com]
• 10. academic.oup.com [academic.oup.com]

Evaluating the Safety Profile of 2'-Deoxy-2'-fluoro-l-uridine in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the preclinical safety profile of 2'-Deoxy-2'-fluoro-l-uridine (l-FMAU), also known as Clevudine, a nucleoside analog with potent antiviral activity against the Hepatitis B virus (HBV). For a thorough assessment, its safety profile is compared with other widely used nucleoside analogs in the treatment of chronic Hepatitis B: Lamivudine, Entecavir (B133710), Telbivudine (B1682739), Adefovir Dipivoxil, and Tenofovir Disoproxil Fumarate (TDF). This guide is intended to assist researchers and drug development professionals in understanding the toxicological landscape of these antiviral agents.

Executive Summary

Preclinical studies in various animal models, including mice, rats, and woodchucks, indicate that l-FMAU (Clevudine) possesses a generally favorable safety profile.[1] A key advantage highlighted in multiple studies is its low potential for mitochondrial toxicity, a common concern with nucleoside analogs.[2] Specifically, l-FMAU is not significantly incorporated into mitochondrial DNA, and its use is not associated with significant lactic acid production in vitro.[2] In vivo studies have reported no apparent toxicity at therapeutic doses.[2] However, detailed quantitative data from toxicology studies on l-FMAU are less publicly available compared to other approved nucleoside analogs. This guide compiles the available qualitative and quantitative data to facilitate a comparative analysis.

Comparative Safety Profile of Nucleoside Analogs

The following table summarizes the key safety findings for l-FMAU and its comparators from preclinical animal studies.

Drug	Animal Model(s)	Key Preclinical Safety Findings	Target Organs of Toxicity
2'-Deoxy-2'-fluoro-l-uridine (l-FMAU / Clevudine)	Mice, Rats, Woodchucks, Ducks	Generally well-tolerated with no significant toxicity observed in vivo.[1][3] Not incorporated into mitochondrial DNA and no significant lactic acid production in vitro.[2]	No specific target organs identified in preclinical studies.
Lamivudine	Rats, Rabbits	High doses on prolonged administration may have hepatotoxic potential, possibly mediated by oxidative stress.[4][5] Evidence of multifocal lymphoid cell population in the liver sinusoid of chickens and hydropic degeneration of hepatocytes in rats at doses ≥ 100 mg/kg.[4]	Liver[4][5]
Entecavir	Mice, Rats, Dogs, Monkeys	Well-tolerated in animal models.[6][7] No evidence of mitochondrial toxicity in vitro.[4]	No major target organs of toxicity identified in preclinical studies.
Telbivudine	Mice, Rats, Monkeys, Rabbits	Favorable safety profile with no significant toxic effects observed in animal models at doses substantially greater than the anticipated human dose.[8][9] No evidence of carcinogenicity, teratogenicity, mutagenicity, or mitochondrial toxicity in preclinical studies.[10][11]	No major target organs identified; equivocal axonopathic findings in monkeys at high doses.[8]
Adefovir Dipivoxil	Mice, Rats, Rabbits, Monkeys	The primary dose-limiting toxicity is nephrotoxicity.[3][8] Observed in animals at systemic exposures approximately 3 to 10 times higher than in humans at the therapeutic dose.[12]	Kidney[3][8]
Tenofovir Disoproxil Fumarate (TDF)	Mice, Rats, Dogs	Generally well-tolerated in mice, with no significant renal toxicity observed after 13 weeks of daily oral administration.[13] Liver cytomegaly was observed in mice at the highest dose (1000 mg/kg) but was reversible.[13]	Kidney (in some species), Liver (at high doses)[13]

Experimental Protocols

A standardized approach is crucial for evaluating the safety of nucleoside analogs. The following outlines a typical experimental protocol for a preclinical repeated-dose oral toxicity study in rodents, based on OECD guidelines and common practices in the field.

1. Test System:

• Animal Species: Sprague-Dawley rats (one rodent species is standard).

• Age and Weight: Young adult rats (e.g., 6-8 weeks old) with body weights within a defined range.

• Housing: Housed in controlled environmental conditions (temperature, humidity, light-dark cycle) with ad libitum access to standard chow and water.

2. Study Design:

• Groups: Typically, three dose groups (low, mid, and high) and a control group (vehicle only).

• Animals per Group: A sufficient number of animals of each sex (e.g., 10 males and 10 females) to ensure statistical power.

• Dosing: The test article (e.g., l-FMAU) is administered orally via gavage once daily for a specified duration (e.g., 28 or 90 days).

• Dose Selection: Doses are selected based on results from acute toxicity studies and are intended to establish a No Observed Adverse Effect Level (NOAEL).

3. In-life Observations:

• Mortality and Morbidity: Checked twice daily.

• Clinical Signs: Detailed clinical observations are recorded daily, including changes in skin, fur, eyes, and behavior.

• Body Weight and Food Consumption: Measured weekly.

• Ophthalmology: Ophthalmoscopic examinations are performed prior to the study and at termination.

4. Clinical Pathology:

• Hematology: Blood samples are collected at termination (and potentially at interim time points) for analysis of parameters such as red blood cell count, white blood cell count and differential, hemoglobin, hematocrit, and platelet count.

• Clinical Chemistry: Serum samples are analyzed for key indicators of organ function, including but not limited to:

  • Liver function: Alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), total bilirubin.

  • Kidney function: Blood urea (B33335) nitrogen (BUN), creatinine.

  • Other: Glucose, total protein, albumin, electrolytes.

• Urinalysis: Urine is collected to assess volume, specific gravity, pH, and the presence of protein, glucose, and cells.

5. Terminal Procedures:

• Necropsy: All animals are subjected to a full gross necropsy.

• Organ Weights: Key organs (e.g., liver, kidneys, spleen, heart, brain) are weighed.

• Histopathology: A comprehensive set of tissues from all animals in the control and high-dose groups are preserved, processed, and examined microscopically by a veterinary pathologist. Tissues from the low- and mid-dose groups may be examined if treatment-related findings are observed in the high-dose group.

Signaling Pathways and Experimental Workflows

To visualize the process of preclinical safety evaluation, the following diagrams are provided.

Caption: Workflow for Preclinical Safety Evaluation of a Nucleoside Analog.

Caption: Mechanism of Action and Potential Toxicity Pathways of Nucleoside Analogs.

Conclusion

2'-Deoxy-2'-fluoro-l-uridine (l-FMAU/Clevudine) demonstrates a promising preclinical safety profile, particularly concerning its low potential for mitochondrial toxicity. While direct quantitative comparisons with other approved nucleoside analogs are limited by the availability of public data, the qualitative evidence suggests a favorable toxicological profile. For a definitive assessment, further head-to-head preclinical studies with standardized protocols and comprehensive data reporting would be invaluable. This guide provides a framework for such comparisons and highlights the key safety considerations for researchers and drug developers in the field of anti-HBV therapeutics.

References

• 1. Clevudine: a potent inhibitor of hepatitis B virus in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Entecavir for Treatment of Hepatitis B Virus Displays No In Vitro Mitochondrial Toxicity or DNA Polymerase Gamma Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lamivudine-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of antiviral activity of entecavir in transgenic mice expressing hepatitis B virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nonclinical Safety Profile of Telbivudine, a Novel Potent Antiviral Agent for Treatment of Hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Telbivudine: A new treatment for chronic hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comprehensive review of telbivudine in pregnant women with chronic hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Toxicity for Aquatic Organisms of Antiretroviral Tenofovir Disoproxil [scirp.org]
• 12. Pharmacokinetics of Telbivudine in Subjects with Various Degrees of Hepatic Impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tenofovir Disoproxil Fumarate: Toxicity, Toxicokinetics, and Toxicogenomics Analysis After 13 Weeks of Oral Administration in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 2'-Deoxy-2'-fluoro-L-uridine Against Existing Antiviral Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antiviral potential of 2'-Deoxy-2'-fluoro-L-uridine and its related compounds against Hepatitis C Virus (HCV), Epstein-Barr Virus (EBV), and Zika Virus (ZIKV). Due to the limited publicly available data on 2'-Deoxy-2'-fluoro-L-uridine, this guide incorporates data on the closely related and well-studied L-nucleoside analog, 2'-fluoro-5-methyl-beta-L-arabinofuranosyluracil (L-FMAU), particularly for its activity against EBV. The guide presents quantitative antiviral data, detailed experimental methodologies, and visual representations of relevant biological pathways and experimental workflows to facilitate a comprehensive understanding of its potential in the landscape of existing antiviral therapies.

Mechanism of Action: A Common Thread

2'-Deoxy-2'-fluoro-L-uridine, like other nucleoside analogs, functions as a competitive inhibitor of viral polymerases. Following cellular uptake, it is phosphorylated to its active triphosphate form. This activated form then competes with the natural nucleoside triphosphate for incorporation into the growing viral RNA or DNA chain. The incorporation of the modified nucleoside leads to chain termination, thereby halting viral replication. The fluorine substitution at the 2' position of the sugar moiety is a key modification that can enhance the compound's stability and antiviral activity.

General mechanism of action for 2'-Deoxy-2'-fluoro-L-uridine.

Antiviral Activity Profile

The following tables summarize the in vitro antiviral activity of relevant nucleoside analogs against HCV, EBV, and ZIKV, alongside comparable data for existing antiviral drugs.

Hepatitis C Virus (HCV)

Compound	Target	Assay	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
Uridine (B1682114) Derivatives	NS5B Polymerase	Replicon Assay	Huh-7	-	>100	-
Sofosbuvir	NS5B Polymerase	Replicon Assay	Huh-7	0.04-0.11	>100	>909-2500
Mericitabine (prodrug of 2'-deoxy-2'-fluoro-2'-C-methylcytidine)	NS5B Polymerase	Replicon Assay	Huh-7	0.52	>100	>192

Data for uridine derivatives is qualitative, indicating a lack of significant activity in the cited study. Sofosbuvir data reflects its pan-genotypic activity. Mericitabine data is for its active form.

Epstein-Barr Virus (EBV)

Currently, there are no FDA-approved drugs specifically for the treatment of EBV infections. Acyclovir and Ganciclovir are sometimes used off-label, but their efficacy is limited. The L-nucleoside analog, L-FMAU, has demonstrated potent and selective inhibition of EBV replication.

Compound	Target	Assay	Cell Line	IC₉₀ (µM)	CC₅₀ (mM)	Selectivity Index (SI)
L-FMAU	DNA Polymerase	Viral Production Inhibition	EBV-producing B cells	~5	1	>200
Acyclovir	DNA Polymerase	Viral DNA Replication	P3HR-1	0.3	>250	>833
Ganciclovir	DNA Polymerase	Viral DNA Replication	P3HR-1	0.04	>100	>2500

Note: The data for L-FMAU is presented as IC₉₀, while for Acyclovir and Ganciclovir, it is often reported as IC₅₀. The high CC₅₀ for L-FMAU indicates low cytotoxicity.

Zika Virus (ZIKV)

There are currently no approved antiviral treatments for ZIKV infection. Research is ongoing to identify effective therapeutic agents. Several nucleoside analogs have been investigated for their potential to inhibit ZIKV replication.

Compound	Target	Assay	Cell Line	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
7-deaza-2'-C-methyladenosine	NS5 Polymerase	CPE Reduction	Vero	9.6	>100	>10.4
Sofosbuvir	NS5 Polymerase	Plaque Reduction	Huh-7	4.1	>100	>24.4
Mycophenolic Acid	IMPDH	Infection Inhibition	HuH-7	0.1-1.0	>10	>10-100

IMPDH: Inosine-5'-monophosphate dehydrogenase, a cellular enzyme essential for guanine (B1146940) nucleotide biosynthesis.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of antiviral activity data. Below are summaries of the key experimental protocols used to generate the data presented in this guide.

HCV Replicon Assay

This assay is a standard method for evaluating the efficacy of anti-HCV compounds that target viral replication.

Workflow for the HCV Replicon Assay.

Methodology:

• Cell Culture: Human hepatoma cells (Huh-7) that stably express an HCV subgenomic replicon are used. These replicons contain the HCV non-structural proteins necessary for RNA replication and often a reporter gene (e.g., luciferase).

• Compound Treatment: Cells are seeded in multi-well plates and treated with various concentrations of the test compound (e.g., 2'-Deoxy-2'-fluoro-L-uridine) and control drugs.

• Incubation: The treated cells are incubated for a defined period, typically 48 to 72 hours, to allow for viral replication and the antiviral compound to exert its effect.

• Quantification of Replication: The level of HCV RNA replication is quantified. This can be done by measuring the expression of the reporter gene (e.g., luciferase activity) or by quantifying the amount of HCV RNA using quantitative real-time PCR (qRT-PCR).

• Data Analysis: The concentration of the compound that inhibits 50% of viral replication (EC₅₀) is calculated from the dose-response curve. Cytotoxicity (CC₅₀) is determined in parallel using a cell viability assay (e.g., MTS or MTT assay). The selectivity index (SI) is then calculated as CC₅₀/EC₅₀.

EBV Lytic Replication Inhibition Assay

This assay measures the ability of a compound to inhibit the production of new EBV virions.

Methodology:

• Cell Culture: An EBV-producing B-cell line (e.g., P3HR-1) is cultured.

• Induction of Lytic Cycle (if necessary): In some experimental setups, the lytic cycle is induced using chemical agents like 12-O-tetradecanoylphorbol-13-acetate (TPA) and sodium butyrate.

• Compound Treatment: The cells are treated with different concentrations of the test compound (e.g., L-FMAU) and control drugs.

• Incubation: The cells are incubated for a period that allows for the completion of the viral lytic cycle and the release of new virions.

• Quantification of Viral Production: The amount of EBV DNA in the culture supernatant is quantified using qPCR, which reflects the number of released virions. Alternatively, the expression of specific EBV lytic proteins can be measured by Western blotting or immunofluorescence.

• Data Analysis: The inhibitory concentration (e.g., IC₅₀ or IC₉₀) is determined from the dose-response curve. Cell viability is assessed in parallel to determine the CC₅₀.

Zika Virus Plaque Reduction Assay

This is a classic virological assay used to quantify the infectivity of a virus and the inhibitory effect of an antiviral compound.

Workflow for the Zika Virus Plaque Reduction Assay.

Methodology:

• Cell Culture: A confluent monolayer of susceptible cells (e.g., Vero cells) is prepared in multi-well plates.

• Virus-Compound Incubation: A known amount of Zika virus is pre-incubated with serial dilutions of the test compound for a specific time.

• Infection: The cell monolayers are infected with the virus-compound mixtures.

• Overlay: After an adsorption period, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) to restrict the spread of the virus to adjacent cells, leading to the formation of localized lesions called plaques.

• Incubation: The plates are incubated for several days to allow for plaque development.

• Visualization: The cells are fixed and stained (e.g., with crystal violet), and the plaques are counted.

• Data Analysis: The concentration of the compound that reduces the number of plaques by 50% (IC₅₀) is calculated by comparing the plaque counts in treated wells to those in untreated control wells. Cytotoxicity is determined in parallel.

Conclusion

While direct and comprehensive data on the antiviral activity of 2'-Deoxy-2'-fluoro-L-uridine against HCV and ZIKV is currently limited in publicly accessible literature, the available information on the closely related L-nucleoside, L-FMAU, against EBV is promising. L-FMAU exhibits potent and selective inhibition of EBV replication with a distinct mechanism of action. The benchmarking data presented in this guide, comparing L-FMAU and other relevant nucleoside analogs to existing antiviral drugs, highlights the potential of this class of compounds. Further research is warranted to fully elucidate the antiviral spectrum and efficacy of 2'-Deoxy-2'-fluoro-L-uridine against a broader range of viruses, including HCV and ZIKV. The detailed experimental protocols provided herein offer a framework for such future investigations. The continued exploration of novel nucleoside analogs remains a critical endeavor in the development of effective therapies for a multitude of viral diseases.

L-Type Fluoro-DNA: A Comparative Guide to its Structure and Properties

In the landscape of nucleic acid chemistry and therapeutics, the quest for molecules with enhanced stability, specific binding properties, and controlled interactions with biological systems is paramount. L-type fluoro-DNA (L-fDNA) emerges as a significant synthetic nucleic acid analogue, combining the unique characteristics of L-chirality and 2'-fluoro modifications. This guide provides a comprehensive comparison of L-fDNA against its natural counterpart, D-DNA, and its unmodified enantiomer, L-DNA, supported by experimental data and detailed methodologies for its structural analysis.

Core Properties and Structural Comparison

L-fDNA is a stereoisomer of natural DNA, built from L-deoxyribose sugar units instead of the naturally occurring D-deoxyribose. This "mirror-image" configuration renders it orthogonal to the biological machinery evolved to recognize D-nucleic acids.[1] Additionally, the hydrogen atom at the 2' position of the sugar is replaced by a fluorine atom. This modification significantly influences the molecule's conformation and stability.

The key distinguishing features of L-fDNA are:

• Left-Handed Helical Structure : Similar to L-DNA, L-fDNA forms a left-handed double helix upon hybridization with a complementary L-fDNA or L-DNA strand. In contrast, natural D-DNA forms a right-handed helix.[1]

• Orthogonality to D-Nucleic Acids : Due to its opposite chirality, L-fDNA does not hybridize with natural D-DNA or D-RNA.[1] This property is fundamental to its application in areas where crosstalk with endogenous nucleic acids must be avoided.

• Enhanced Nuclease Resistance : Both the L-chirality and the 2'-fluoro modification contribute to exceptional resistance against degradation by nucleases, which are stereospecific for D-nucleic acids.[2][3]

• Increased Thermal Stability : The electronegative 2'-fluoro group preorganizes the sugar pucker into a C3'-endo conformation, which is favorable for an A-form helix, leading to a more stable duplex.[4]

Quantitative Performance Data

The unique properties of L-fDNA can be quantified and compared with alternative nucleic acid structures. The following tables summarize key performance metrics based on experimental data.

Table 1: Thermal Stability of DNA Duplexes

The melting temperature (Tm) is a critical measure of the thermal stability of a nucleic acid duplex. The 2'-fluoro modification has a notable stabilizing effect.

Oligonucleotide Duplex Type	Modification	Tm Increase per Modification (°C)	Relative Stability
D-DNA : D-DNA	None (Reference)	N/A	Standard
L-DNA : L-DNA	L-Chirality	~0 (relative to D-DNA)	Identical to D-DNA
D-fDNA : D-DNA	2'-Fluoro	+1.3 to +1.8	Higher
L-fDNA : L-fDNA	L-Chirality + 2'-Fluoro	+1.3 to +1.8 (relative to L-DNA)	Highest

Note: The Tm of L-DNA duplexes is physically identical to their D-DNA counterparts of the same sequence.[1] The increase in Tm for fluoro-modified DNA depends on the sequence context and whether the target is DNA or RNA.[4][5][6]

Table 2: Nuclease Resistance in Serum

Nuclease resistance is crucial for in vivo applications. Half-life (t1/2) in serum provides a direct measure of this stability.

Oligonucleotide Type	Chirality	2' Modification	Half-life (t1/2) in Serum
D-DNA	D (Natural)	None	~1 hour[7]
D-fDNA	D (Natural)	2'-Fluoro	~1.7 hours[7]
L-DNA	L (Mirror-Image)	None	Extremely High (>10 days in some studies)
L-fDNA	L (Mirror-Image)	2'-Fluoro	Extremely High (Expected to be similar to or greater than L-DNA)

Note: While a precise half-life for L-DNA in serum is not consistently reported, studies show it remains undegraded for extended periods (e.g., >10 days) under conditions where D-DNA is degraded in seconds to minutes.

Experimental Workflows and Methodologies

The structural and functional characterization of L-fDNA relies on a suite of biophysical techniques. Below are diagrams illustrating the analytical workflow and detailed protocols for key experiments.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Nuclease resistance of DNA nanostructures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. glenresearch.com [glenresearch.com]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. 2'-F Bases Oligo Modifications from Gene Link [genelink.com]
• 6. Effect of Chemical Modifications on Aptamer Stability in Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Circular dichroism and conformational polymorphism of DNA - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

A Comparative Analysis of the Immunogenicity of Modified siRNAs

The therapeutic application of small interfering RNAs (siRNAs) holds immense promise, yet their inherent potential to trigger the innate immune system remains a significant hurdle. Unmodified siRNAs can be recognized by pattern recognition receptors (PRRs), leading to the production of pro-inflammatory cytokines and type I interferons, which can cause adverse effects and reduce therapeutic efficacy. Chemical modifications of the siRNA duplex are a key strategy to mitigate these immunostimulatory effects. This guide provides a comparative analysis of common siRNA modifications and their impact on immunogenicity, supported by experimental data and detailed protocols.

Innate Immune Recognition of siRNAs

The innate immune system detects siRNAs primarily through two main pathways:

• Toll-Like Receptors (TLRs): Located in the endosomes, TLR7 and TLR8 are the primary sensors for single-stranded RNA (ssRNA) and GU-rich sequences often found in siRNAs.[1][2][3][4] Activation of these TLRs, particularly in plasmacytoid dendritic cells, leads to a potent type I interferon response (e.g., IFN-α) and the release of inflammatory cytokines like TNF-α and IL-6.[1]

• RIG-I-Like Receptors (RLRs): The cytosolic sensor, retinoic acid-inducible gene I (RIG-I), can recognize double-stranded RNAs (dsRNAs), especially those with a 5'-triphosphate group.[5][6][7] RIG-I activation triggers a signaling cascade that results in the production of type I interferons and other inflammatory cytokines.[5][6][7]

Chemical modifications can sterically hinder the interaction between siRNAs and these receptors, thereby dampening the downstream immune response.[8][9]

Comparative Analysis of Common siRNA Modifications

The following table summarizes the impact of various chemical modifications on the immunogenicity of siRNAs. The data presented is a synthesis of findings from multiple studies.

Modification	Mechanism of Immune Evasion	Reported Effect on Cytokine Induction (e.g., IFN-α, TNF-α)	Impact on Stability & Efficacy
2'-O-Methyl (2'-OMe)	Steric hindrance at the 2' position of the ribose sugar reduces recognition by TLR7/8.[8][9][10][11]	Profoundly decreases interferon and cytokine stimulation.[12][13] Can act as a TLR7 antagonist.[13]	Increases nuclease resistance and serum stability.[8][10] Generally well-tolerated with minimal impact on silencing activity, though position-dependent effects can occur.[11][14][15]
2'-Fluoro (2'-F)	Alters the sugar pucker and backbone conformation, which can interfere with TLR recognition.[9][16]	Significantly reduces or abrogates TLR3 and TLR7 mediated immune activation.[12][16][17][18] However, it may enhance RIG-I stimulating activity in certain contexts.[17][18]	Greatly enhances duplex stability and nuclease resistance.[16][19] Generally maintains or improves silencing potency.[16][19]
Phosphorothioate (B77711) (PS)	Substitution of a non-bridging oxygen with sulfur in the phosphate (B84403) backbone. The impact on immunogenicity is complex and can be context-dependent.	Can reduce immune activation by increasing nuclease resistance but extensive modification may have off-target effects.[20][21][22] The stereochemistry of the PS linkage (Sp vs. Rp) can differentially impact immune response and efficacy.[20][23]	Increases nuclease resistance.[20][24] However, extensive PS modification can decrease silencing activity and increase cytotoxicity.[8]
Locked Nucleic Acid (LNA)	The methylene (B1212753) bridge "locks" the ribose in an A-form helix, which can prevent recognition by immune receptors.[9]	Can prevent recognition by Toll-like receptors.[25]	Dramatically increases thermal stability and nuclease resistance.[9][25][26][27][28] Can improve silencing efficiency but extensive modification can lead to toxicity.[8][25]

Signaling Pathways of siRNA-Mediated Immune Activation

The following diagrams illustrate the key signaling pathways involved in the recognition of siRNAs by the innate immune system.

Caption: TLR7/8 signaling pathway activated by siRNA in the endosome.

Caption: Cytosolic RIG-I signaling pathway activated by siRNA.

Experimental Protocols

In Vitro Cytokine Induction Assay using Human PBMCs

This protocol is designed to assess the induction of cytokines by modified siRNAs in human peripheral blood mononuclear cells (PBMCs).

a. Experimental Workflow

Caption: Workflow for assessing siRNA-induced cytokine production in PBMCs.

b. Detailed Methodology

• PBMC Isolation: Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation according to the manufacturer's protocol.[29][30]

• Cell Seeding: Resuspend the isolated PBMCs in complete RPMI-1640 medium supplemented with 10% heat-inactivated fetal bovine serum and 1% penicillin-streptomycin. Seed the cells in a 24- or 96-well plate at a density of 1 x 10^6 cells/mL.[29][31]

• siRNA Transfection: Prepare siRNA-lipid nanoparticle (LNP) complexes or use a suitable transfection reagent according to the manufacturer's instructions. Add the siRNA complexes to the cells at various concentrations (e.g., 10, 50, 100 nM). Include positive controls (e.g., a known immunostimulatory siRNA sequence, LPS) and a negative control (e.g., vehicle or a non-targeting, non-immunostimulatory siRNA).

• Incubation: Incubate the cells at 37°C in a 5% CO2 incubator for 24 to 48 hours.[31][32][33]

• Supernatant Collection: After incubation, centrifuge the plate to pellet the cells and carefully collect the supernatant.

• Cytokine Measurement: Measure the concentration of key cytokines such as IFN-α, TNF-α, and IL-6 in the supernatant using specific Enzyme-Linked Immunosorbent Assays (ELISA) or a multiplex cytokine assay (e.g., Luminex).[29][33]

Immune Cell Activation Assay by Flow Cytometry

This protocol allows for the characterization of immune cell activation at a single-cell level by measuring the expression of activation markers.

a. Experimental Workflow

Caption: Workflow for flow cytometry analysis of immune cell activation.

b. Detailed Methodology

• Cell Preparation and Stimulation: Isolate and culture immune cells (e.g., PBMCs or specific subsets like dendritic cells or T cells) as described above. Stimulate the cells with modified siRNAs for an appropriate duration (e.g., 12-24 hours).[34][35][36]

• Antibody Staining: Harvest the cells and wash them with FACS buffer (PBS with 2% FBS). Stain the cells with a cocktail of fluorescently-labeled antibodies against cell surface markers to identify specific cell populations (e.g., CD11c for myeloid dendritic cells, CD123 for plasmacytoid dendritic cells) and activation markers (e.g., CD69, CD80, CD86). Incubate on ice for 30 minutes in the dark.

• Viability Staining: Wash the cells and resuspend them in FACS buffer containing a viability dye (e.g., 7-AAD or a fixable viability stain) to exclude dead cells from the analysis.[36]

• Data Acquisition: Acquire the stained samples on a flow cytometer. Collect a sufficient number of events for statistical analysis.[37]

• Data Analysis: Analyze the flow cytometry data using appropriate software. Gate on the live, single-cell population of interest and quantify the percentage of cells expressing activation markers and the mean fluorescence intensity (MFI) of these markers.[37][38]

Conclusion

The immunogenicity of siRNAs is a critical parameter to consider during their development as therapeutic agents. Chemical modifications, particularly at the 2'-position of the ribose, are highly effective in reducing the innate immune response. A thorough in vitro characterization using assays such as cytokine profiling in PBMCs and flow cytometry for immune cell activation is essential to select siRNA candidates with an optimal safety and efficacy profile. The choice of modification strategy will depend on a balance between reducing immunogenicity, maintaining silencing potency, and ensuring stability.

References

• 1. siRNA in the Immune System-Modulating Immune Responses - Creative Biolabs [creative-biolabs.com]
• 2. RNA recognition via TLR7 and TLR8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. invivogen.com [invivogen.com]
• 4. invivogen.com [invivogen.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Modification Options For siRNA - ELLA Biotech [ellabiotech.com]
• 9. Action and Reaction: The Biological Response to siRNA and Its Delivery Vehicles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DNA/2'-O-Methyl RNA Chimera - Creative Biolabs [creative-biolabs.com]
• 11. Frontiers | Development of Therapeutic-Grade Small Interfering RNAs by Chemical Engineering [frontiersin.org]
• 12. Therapeutic potential of chemically modified siRNA: Recent trends - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2'-O-methyl-modified RNAs act as TLR7 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2′-O-Methyl at 20-mer Guide Strand 3′ Termini May Negatively Affect Target Silencing Activity of Fully Chemically Modified siRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 2'-O-Methyl at 20-mer Guide Strand 3' Termini May Negatively Affect Target Silencing Activity of Fully Chemically Modified siRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. 2′Fluoro Modification Differentially Modulates the Ability of RNAs to Activate Pattern Recognition Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Scholars@Duke publication: 2'Fluoro Modification Differentially Modulates the Ability of RNAs to Activate Pattern Recognition Receptors. [scholars.duke.edu]
• 19. Unique Gene-silencing and Structural Properties of 2′-F Modified siRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Chirality matters: stereo-defined phosphorothioate linkages at the termini of small interfering RNAs improve pharmacology in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The chemical structure and phosphorothioate content of hydrophobically modified siRNAs impact extrahepatic distribution and efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. research-collection.ethz.ch [research-collection.ethz.ch]
• 23. Impact of Phosphorothioate Chirality on Double-Stranded siRNAs: A Systematic Evaluation of Stereopure siRNA Designs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Single-Stranded Phosphorothioated Regions Enhance Cellular Uptake of Cholesterol-Conjugated siRNA but Not Silencing Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 25. In vivo efficacy and off-target effects of locked nucleic acid (LNA) and unlocked nucleic acid (UNA) modified siRNA and small internally segmented interfering RNA (sisiRNA) in mice bearing human tumor xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Locked nucleic acid (LNA) mediated improvements in siRNA stability and functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 28. academic.oup.com [academic.oup.com]
• 29. mdpi.com [mdpi.com]
• 30. resources.revvity.com [resources.revvity.com]
• 31. brd.nci.nih.gov [brd.nci.nih.gov]
• 32. researchgate.net [researchgate.net]
• 33. Preparation of Human Whole Blood and Peripheral Blood Mononuclear Cell Cultures to Analyze Nanoparticles’ Potential to Induce Cytokines In Vitro - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 34. Flow Cytometry Protocols | Thermo Fisher Scientific - JP [thermofisher.com]
• 35. Cellular Uptake of siRNA-Loaded Nanocarriers to Knockdown PD-L1: Strategies to Improve T-cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 36. biorxiv.org [biorxiv.org]
• 37. bitesizebio.com [bitesizebio.com]
• 38. Characterizing Immune Responses using Flow Cytometry | Cell Signaling Technology [cellsignal.com]

Safety & Regulatory Compliance

Essential Safety and Operational Protocols for Handling 2'-Deoxy-2'-fluoro-l-uridine

Disclaimer: No specific Safety Data Sheet (SDS) for 2'-Deoxy-2'-fluoro-l-uridine was identified. The following guidance is based on the hazard profiles of structurally similar fluorinated nucleoside analogs, such as 5-Fluoro-2'-deoxyuridine.[1][2] It is imperative to handle this compound as a potentially hazardous and cytotoxic substance. A comprehensive, substance-specific risk assessment should be conducted by trained personnel before commencing any work.

Researchers and laboratory personnel must adhere to strict safety protocols to minimize exposure risk when handling 2'-Deoxy-2'-fluoro-l-uridine, a compound that should be treated as a potent cytotoxic agent. Due to its structural similarity to other fluorinated nucleoside analogs, it is presumed to be toxic if swallowed, a skin and eye irritant, and a suspected mutagen.[1]

Hazard Identification and Classification

The primary risks associated with 2'-Deoxy-2'-fluoro-l-uridine and similar compounds involve acute toxicity upon ingestion, skin and eye irritation, and potential for long-term genetic defects.[1] All handling procedures must be designed to prevent direct contact, inhalation, and ingestion.

Hazard Classification	Category	Precautionary Statement
Acute Oral Toxicity	Category 3	Toxic if swallowed. Do not eat, drink, or smoke when using this product. If swallowed, immediately call a POISON CENTER or doctor.[1][2]
Skin Corrosion/Irritation	Category 2	Causes skin irritation. Wear protective gloves and clothing. If on skin, wash with plenty of soap and water.[1]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation. Wear eye and face protection. If in eyes, rinse cautiously with water for several minutes.[1]
Germ Cell Mutagenicity	Category 2	Suspected of causing genetic defects. Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[1]

Operational Plan: From Receipt to Disposal

A systematic approach is mandatory to ensure safety at every stage of the handling process. This includes engineering controls, administrative procedures, and the correct use of Personal Protective Equipment (PPE).

Engineering and Administrative Controls

• Designated Areas: All work involving 2'-Deoxy-2'-fluoro-l-uridine, including weighing, reconstitution, and aliquoting, must be conducted in a designated area, such as a certified Class II Biological Safety Cabinet (BSC) or a powder containment hood, to prevent aerosol generation and environmental contamination.[3]

• Work Surfaces: Cover the work surface with a disposable, plastic-backed absorbent pad.[4] This pad should be discarded as cytotoxic waste after each procedure or in case of a spill.[4]

• Access Control: Access to areas where the compound is handled should be restricted to trained and authorized personnel only.

• Training: All personnel must receive documented training on the hazards of cytotoxic compounds, safe handling procedures, spill management, and waste disposal before being permitted to work with this substance.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to create a barrier between the researcher and the hazardous compound.

PPE Item	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978).	Prevents skin contact. Double-gloving provides an extra layer of protection. Change gloves regularly (every 30-60 minutes) or immediately if contaminated.[6]
Gown	Disposable, solid-front gown with long sleeves and elastic or knit cuffs. Polyethylene-coated polypropylene (B1209903) or a similar laminate material is recommended.	Protects skin and personal clothing from contamination. Cloth lab coats are not permissible as they are absorbent.[3]
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or tight-fitting goggles. A full-face shield should be worn over glasses/goggles if there is a splash risk.	Protects eyes from dust particles and splashes.[7]
Respiratory Protection	A NIOSH-approved N95 or higher-rated respirator is required when handling the powder form outside of a containment hood.	Prevents inhalation of aerosolized powder.[7]
Shoe Covers	Disposable, slip-resistant shoe covers.	Prevents the tracking of contamination out of the designated handling area.

Experimental Protocols: Step-by-Step Guidance

Protocol for Handling and Preparation

• Preparation: Before starting, post a warning sign indicating that cytotoxic drug handling is in progress. Assemble all necessary materials, including the compound, solvents, pipettes, tubes, and a designated cytotoxic waste container, inside the BSC.

• Donning PPE: Put on all required PPE in the correct order: shoe covers, inner gloves, gown, outer gloves, and face/eye protection. If working outside a BSC, a respirator is required.

• Weighing: If weighing the solid compound, perform this task inside a powder containment hood or BSC to minimize aerosol generation. Use dedicated, clean equipment.

• Reconstitution: Reconstitute the compound by slowly adding the solvent to the vial to avoid splashing. Keep the vial pointed away from your face.

• Handling Solutions: Use syringes with Luer-Lok™ fittings to prevent accidental needle detachment. When removing bubbles, cover the needle tip with a sterile alcohol pad to catch any expelled droplets.[3]

• Doffing PPE: Remove PPE in an order that minimizes cross-contamination: outer gloves, gown, shoe covers, and inner gloves. Dispose of all disposable items in the cytotoxic waste container. Wash hands thoroughly with soap and water after removing all PPE.

Protocol for Spill Management

A dedicated cytotoxic spill kit must be available in all areas where the compound is handled.[8][9]

• Alert and Secure: Immediately alert others in the area and restrict access. Do not leave the spill unattended.[8]

• Don PPE: Put on the full PPE ensemble from the spill kit, including a respirator.

• Containment:

  • Powder Spill: Gently cover the spill with dampened absorbent pads to avoid raising dust.[9]

  • Liquid Spill: Cover the spill with absorbent pads from the spill kit, working from the outside in.[6]

• Cleanup: Carefully collect all contaminated materials (absorbent pads, broken glass) using scoops or forceps and place them into the designated cytotoxic waste container.

• Decontamination: Clean the spill area with a suitable decontamination agent (e.g., a strong alkaline cleaner or 1:10 dilution of 6% sodium hypochlorite, if compatible), followed by a rinse with water.[9][10] All cleaning materials must be disposed of as cytotoxic waste.

• Reporting: Document the spill and cleanup procedure according to your institution's safety protocols.

Disposal Plan

All waste generated from handling 2'-Deoxy-2'-fluoro-l-uridine is considered hazardous cytotoxic waste and must be disposed of accordingly.[11][12]

• Segregation: All contaminated items must be segregated at the point of use into clearly labeled, leak-proof, and puncture-resistant containers.[12]

• Containers:

  • Sharps: Needles, syringes, and vials must be placed directly into a purple-lidded or appropriately labeled cytotoxic sharps container.[12][13]

  • Solid Waste: Contaminated PPE, absorbent pads, and other lab supplies must be placed in thick, clear or purple plastic bags within a rigid, labeled cytotoxic waste bin.[12][13]

  • Liquid Waste: Unused solutions should be collected in a sealed, shatter-proof container clearly labeled as "Cytotoxic Liquid Waste" with the chemical name. Do not discharge to the sewer system.[10][11]

• Labeling: All waste containers must be marked with the universal cytotoxic symbol and the words "Cytotoxic Waste".[11]

• Final Disposal: Cytotoxic waste must be collected by a licensed hazardous waste contractor for high-temperature incineration.[12][14]

Workflow for Safe Handling of 2'-Deoxy-2'-fluoro-l-uridine

Caption: Workflow for handling 2'-Deoxy-2'-fluoro-l-uridine.

References

• 1. fishersci.com [fishersci.com]
• 2. carlroth.com [carlroth.com]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. worksafe.qld.gov.au [worksafe.qld.gov.au]
• 6. edu.cdhb.health.nz [edu.cdhb.health.nz]
• 7. echemi.com [echemi.com]
• 8. england.nhs.uk [england.nhs.uk]
• 9. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 10. weizmann.ac.il [weizmann.ac.il]
• 11. Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices and Proposed India-specific Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What Is Cytotoxic Waste? Safe Disposal, Examples & Bins | Stericycle UK [stericycle.co.uk]
• 13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 14. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]